3,4,5-Trifluorobenzyl bromide

• CAS: 220141-72-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3,4,5-Trifluorobenzyl Bromide: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound of significant interest in the fields of medicinal chemistry, agrochemical synthesis, and materials science. The presence of three fluorine atoms on the benzene ring imparts unique electronic properties, enhancing the compound's utility as a versatile building block. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis, insights into its reactivity, and a summary of its applications, particularly in the realm of drug development. Safety and handling precautions are also delineated to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

3,4,5-Trifluorobenzyl bromide is typically a light yellow to brown clear liquid.[1] Its key physical and chemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₇H₄BrF₃	[1][2]
Molecular Weight	225.01 g/mol	[1][3]
CAS Number	220141-72-0	[1][3]
Appearance	Light yellow to brown clear liquid	[1]
Density	1.7 g/cm³ (approx.)	[2]
Boiling Point	44-46 °C at 1 mmHg	[2]
Refractive Index	n20/D 1.503 - 1.51	[1][2]
Purity	≥ 97% (GC)	[1]
Synonyms	5-(Bromomethyl)-1,2,3-trifluorobenzene	[1]

Synthesis and Experimental Protocols

The primary route for the synthesis of 3,4,5-Trifluorobenzyl bromide involves the bromination of the corresponding alcohol, (3,4,5-Trifluorophenyl)methanol.

Synthesis from (3,4,5-Trifluorophenyl)methanol

A common and effective method for the preparation of 3,4,5-Trifluorobenzyl bromide is the reaction of (3,4,5-Trifluorophenyl)methanol with a brominating agent such as thionyl bromide.[2]

Experimental Protocol:

• Reaction Setup: To a solution of (3,4,5-Trifluorophenyl)methanol (40 mmol) dissolved in dichloromethane (CH₂Cl₂) (150 ml), a solution of thionyl bromide (6.16 ml, 80 mmol) in dichloromethane (50 ml) is added slowly at room temperature.

• Reaction Execution: The reaction mixture is stirred at room temperature for 16 hours.

• Work-up: The reaction mixture is then carefully poured into ice-water (200 ml). The organic layer is separated.

• Purification: The organic layer is washed sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (2 x 200 ml) and water (200 ml).

• Isolation: The organic layer is dried over magnesium sulfate (MgSO₄), and the solvent is removed by evaporation to yield the crude 3,4,5-Trifluorobenzyl bromide as a pale yellow oil. The product is often obtained in quantitative yield and can be used in subsequent reactions without further purification.[2]

A schematic of the synthesis workflow for 3,4,5-Trifluorobenzyl bromide.

Reactivity and Applications in Drug Development

3,4,5-Trifluorobenzyl bromide is a valuable reagent in organic synthesis, primarily acting as an electrophile. The electron-withdrawing nature of the three fluorine atoms on the aromatic ring enhances the reactivity of the benzylic carbon towards nucleophiles.

Nucleophilic Substitution Reactions

The compound readily undergoes nucleophilic substitution reactions (Sₙ1 and Sₙ2) where the bromide ion serves as a good leaving group.[4] This allows for the facile introduction of the 3,4,5-trifluorobenzyl moiety into a wide range of molecules.

General Reaction Scheme:

Nu⁻ + 3,4,5-F₃C₆H₂CH₂Br → 3,4,5-F₃C₆H₂CH₂Nu + Br⁻

Where Nu⁻ represents a nucleophile (e.g., alkoxides, thiolates, amines, carbanions).

The incorporation of the trifluorobenzyl group can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets.[5] These modifications are highly desirable in drug discovery and development for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds.

A generalized pathway for nucleophilic substitution of 3,4,5-Trifluorobenzyl bromide.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show a singlet for the benzylic protons (-CH₂Br) and a multiplet for the two aromatic protons. The benzylic protons would be deshielded due to the adjacent bromine atom.

• ¹³C NMR: The carbon NMR spectrum would display signals for the benzylic carbon and the aromatic carbons. The carbons attached to fluorine would show coupling (C-F coupling).

• IR Spectroscopy: The infrared spectrum would exhibit characteristic peaks for C-H stretching of the aromatic ring and the methylene group, C=C stretching of the aromatic ring, and a strong C-Br stretching vibration.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak and a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). Fragmentation would likely involve the loss of the bromine atom to form a stable benzylic carbocation.

Safety and Handling

3,4,5-Trifluorobenzyl bromide is a corrosive and lachrymatory substance that requires careful handling in a well-ventilated fume hood.[2]

• Hazard Statements: H314: Causes severe skin burns and eye damage.[2][3]

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/ shower.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P310: Immediately call a POISON CENTER or doctor/physician.[2]

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1] It is recommended to store at 2-8 °C.[1]

Conclusion

3,4,5-Trifluorobenzyl bromide is a key synthetic intermediate with significant applications in the development of novel pharmaceuticals and agrochemicals. Its unique trifluorinated structure provides a valuable tool for chemists to fine-tune the properties of organic molecules. A thorough understanding of its chemical properties, synthesis, and reactivity, coupled with strict adherence to safety protocols, is essential for its effective and safe utilization in research and development.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. 3-Fluorobenzyl bromide(456-41-7) 1H NMR spectrum [chemicalbook.com]
• 3. CN104610016B - A kind of preparation method of 3,4,5-trifluorobromobenzene compound - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN103601613B - Preparation method of 3, 4, 5-trifluoro bromobenzene - Google Patents [patents.google.com]

Synthesis of 5-(Bromomethyl)-1,2,3-trifluorobenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a primary synthetic pathway for 5-(bromomethyl)-1,2,3-trifluorobenzene, a fluorinated organic compound with potential applications in medicinal chemistry and materials science. The synthesis involves a two-step process commencing with the preparation of the key intermediate, 3,4,5-trifluorotoluene, followed by a selective benzylic bromination. This document provides detailed experimental protocols, quantitative data, and a logical workflow for the synthesis.

Synthesis of the Starting Material: 3,4,5-Trifluorotoluene

Experimental Protocol: Synthesis of 3,4,5-Trifluorotoluene (Hypothetical Route)

To a solution of 3,4,5-trifluorobenzoic acid (1 equivalent) in an anhydrous solvent such as tetrahydrofuran (THF), a reducing agent like lithium aluminum hydride (LiAlH4) (excess, e.g., 2-3 equivalents) is carefully added portion-wise at 0 °C under an inert atmosphere (e.g., argon or nitrogen). The reaction mixture is then allowed to warm to room temperature and stirred for several hours or until the reaction is complete, as monitored by thin-layer chromatography (TLC). Upon completion, the reaction is cautiously quenched by the sequential addition of water and a sodium hydroxide solution. The resulting solid is filtered off, and the organic layer is separated, dried over an anhydrous salt like magnesium sulfate, and the solvent is removed under reduced pressure to yield 3,4,5-trifluorobenzyl alcohol. This alcohol can then be converted to the toluene derivative through a two-step process involving conversion to the corresponding chloride followed by reduction.

Benzylic Bromination to Yield 5-(Bromomethyl)-1,2,3-trifluorobenzene

The key transformation to the target compound is the selective bromination of the methyl group of 3,4,5-trifluorotoluene. The Wohl-Ziegler reaction, which employs N-bromosuccinimide (NBS) in the presence of a radical initiator or under photochemical conditions, is the method of choice for this type of benzylic halogenation.[1][2] This method is favored for its selectivity in brominating the benzylic position over the aromatic ring, especially in electron-deficient systems.[3]

Experimental Protocol: Synthesis of 5-(Bromomethyl)-1,2,3-trifluorobenzene

A mixture of 3,4,5-trifluorotoluene (1 equivalent), N-bromosuccinimide (NBS) (1.0-1.2 equivalents), and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide in a suitable anhydrous solvent (e.g., carbon tetrachloride or acetonitrile) is refluxed.[4][5] The reaction can also be initiated by photochemical means, often using a UV lamp. The progress of the reaction is monitored by techniques such as gas chromatography (GC) or TLC, observing the consumption of the starting material and the formation of the product.

Upon completion, the reaction mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration. The filtrate is then washed with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by washing with brine. The organic layer is dried over an anhydrous salt (e.g., Na2SO4 or MgSO4), and the solvent is evaporated under reduced pressure. The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to afford the pure 5-(bromomethyl)-1,2,3-trifluorobenzene.

Quantitative Data

While specific yield data for the bromination of 3,4,5-trifluorotoluene is not extensively reported, analogous benzylic brominations of deactivated toluenes using NBS typically proceed in moderate to good yields, ranging from 50% to 80%, depending on the substrate and reaction conditions.[3]

Reactant/Product	Molecular Formula	Molar Mass ( g/mol )	Typical Molar Ratio	Notes
3,4,5-Trifluorotoluene	C7H5F3	146.11	1	Starting material
N-Bromosuccinimide (NBS)	C4H4BrNO2	177.98	1.0 - 1.2	Brominating agent
Azobisisobutyronitrile (AIBN)	C8H12N4	164.21	Catalytic	Radical initiator
5-(Bromomethyl)-1,2,3-trifluorobenzene	C7H4BrF3	225.01	-	Product

Logical Synthesis Workflow

The overall synthetic strategy is a sequential process involving the formation of the toluene precursor followed by the targeted functionalization of the methyl group.

Caption: Synthetic workflow for 5-(Bromomethyl)-1,2,3-trifluorobenzene.

Conclusion

The synthesis of 5-(bromomethyl)-1,2,3-trifluorobenzene can be effectively achieved through a two-step process. The initial preparation of 3,4,5-trifluorotoluene, while not extensively documented, can be approached through standard reduction methodologies from the corresponding benzoic acid. The subsequent benzylic bromination using the Wohl-Ziegler reaction provides a reliable method for the introduction of the bromomethyl group. This guide offers a foundational protocol for researchers to produce this valuable fluorinated building block for further investigation in drug discovery and materials science. It is recommended that small-scale pilot reactions are conducted to optimize conditions for both steps to ensure satisfactory yields and purity.

References

• 1. Wohl-Ziegler Bromination | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Wohl-Ziegler Reaction [drugfuture.com]
• 3. EP0546697A1 - Process for the bromination of deactivated toluenes in the benzylic position - Google Patents [patents.google.com]
• 4. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 5. Wohl-Ziegler Reaction [organic-chemistry.org]

An In-depth Technical Guide to 3,4,5-Trifluorobenzyl Bromide (CAS: 220141-72-0) for Researchers and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound that serves as a critical building block in modern medicinal chemistry and materials science. The strategic introduction of fluorine atoms into bioactive molecules can significantly enhance their pharmacological properties, including metabolic stability, binding affinity, and lipophilicity. This technical guide provides a comprehensive overview of 3,4,5-trifluorobenzyl bromide, including its chemical properties, detailed synthesis protocols, and its applications as a key intermediate in the development of novel therapeutic agents.

Chemical and Physical Properties

3,4,5-Trifluorobenzyl bromide is a colorless to light yellow liquid. Its key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
CAS Number	220141-72-0
Molecular Formula	C₇H₄BrF₃
Molecular Weight	225.01 g/mol
Appearance	Colorless to light yellow clear liquid	[1]
Density	1.689 g/mL at 25 °C
Boiling Point	46 °C at 1 mmHg	[1]
Refractive Index	n20/D 1.5050
Flash Point	65.6 °C (150.1 °F) - closed cup
Purity	≥ 95-97% (GC)	[1]

Synthesis of 3,4,5-Trifluorobenzyl Bromide

A reliable method for the synthesis of 3,4,5-trifluorobenzyl bromide involves the bromination of the corresponding alcohol, (3,4,5-trifluorophenyl)methanol.[2]

Experimental Protocol: Bromination of (3,4,5-Trifluorophenyl)methanol

Materials:

• (3,4,5-Trifluorophenyl)methanol

• Thionyl bromide (SOBr₂)

• Dichloromethane (CH₂Cl₂)

• Ice-water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Water

• Magnesium sulfate (MgSO₄)

Procedure:

• A solution of (3,4,5-trifluorophenyl)methanol (40 mmol) in dichloromethane (150 ml) is prepared in a suitable reaction vessel.

• A solution of thionyl bromide (6.16 ml, 80 mmol) in dichloromethane (50 ml) is added slowly to the solution of the alcohol.

• The reaction mixture is stirred at room temperature for 16 hours.

• After the reaction is complete, the mixture is carefully poured into ice-water (200 ml).

• The organic layer is separated and washed sequentially with saturated sodium bicarbonate solution (2 x 200 ml) and water (200 ml).

• The organic layer is then dried over magnesium sulfate.

• The solvent is removed by evaporation to yield the crude 3,4,5-trifluorobenzyl bromide as a pale yellow oil in quantitative yield.[2]

• The crude product can often be used in subsequent reactions without further purification.[2]

Synthetic Workflow for 3,4,5-Trifluorobenzyl Bromide

Applications in Drug Discovery and Development

The 3,4,5-trifluorobenzyl moiety is a valuable pharmacophore in drug design. The fluorine atoms can modulate the electronic properties of the benzyl ring and provide sites for hydrogen bonding, which can lead to improved binding affinity and selectivity for biological targets. Furthermore, the C-F bond is highly stable, which can block metabolic pathways and enhance the in vivo half-life of a drug candidate.

Role as an Electrophile in Nucleophilic Substitution Reactions

The benzylic bromide is an excellent leaving group, making 3,4,5-trifluorobenzyl bromide a potent electrophile for reactions with various nucleophiles. This reactivity is fundamental to its application in drug synthesis, allowing for the facile introduction of the 3,4,5-trifluorobenzyl group onto a core scaffold.

General Nucleophilic Substitution Reaction

Safety Information

3,4,5-Trifluorobenzyl bromide is a corrosive and lachrymatory substance that must be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Hazard Statement	GHS Code
Causes severe skin burns and eye damage	H314

Recommended PPE: Faceshield, gloves, goggles, and a suitable respirator.

Conclusion

3,4,5-Trifluorobenzyl bromide is a valuable and versatile building block for the synthesis of complex organic molecules, particularly in the fields of pharmaceutical and agrochemical research. Its trifluorinated benzyl moiety can impart desirable physicochemical and pharmacological properties to target compounds. The straightforward synthesis and high reactivity of this reagent make it an important tool for medicinal chemists in the design and development of novel therapeutic agents.

References

• 1. chemimpex.com [chemimpex.com]
• 2. echemi.com [echemi.com]

Physical and chemical properties of 3,4,5-Trifluorobenzyl bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound of significant interest in the fields of medicinal chemistry and agrochemical synthesis. Its trifluorinated phenyl ring and reactive bromomethyl group make it a valuable building block for the introduction of the 3,4,5-trifluorobenzyl moiety into a wide range of molecules. This substitution can substantially modify the physicochemical and biological properties of the parent compound, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. This guide provides a comprehensive overview of the physical and chemical properties, synthesis, reactivity, and applications of 3,4,5-Trifluorobenzyl bromide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4,5-Trifluorobenzyl bromide is presented in the table below. The data has been compiled from various chemical suppliers and databases. It is important to note that an experimental melting point for the 3,4,5-isomer is not consistently reported in the literature.

Property	Value	Reference(s)
Molecular Formula	C₇H₄BrF₃	[1][2]
Molecular Weight	225.01 g/mol	[1][2]
Appearance	Light yellow to brown clear liquid	[1]
Density	1.689 - 1.71 g/mL at 25 °C	[1]
Boiling Point	44-46 °C at 1 mmHg	[2]
Refractive Index (n20/D)	1.5050 - 1.51	[1]
CAS Number	220141-72-0	[1][2]
Purity	≥ 95-97% (GC)	[1]
Solubility	Soluble in various organic solvents.	[1]

Synthesis of 3,4,5-Trifluorobenzyl Bromide

A common and efficient method for the synthesis of 3,4,5-Trifluorobenzyl bromide involves the bromination of (3,4,5-Trifluorophenyl)methanol.

Experimental Protocol:

To a solution of (3,4,5-Trifluorophenyl)methanol (40 mmol) in dichloromethane (CH₂Cl₂) (150 ml), a solution of thionyl bromide (SOBr₂) (6.16 ml, 80 mmol) in CH₂Cl₂ (50 ml) is added slowly. The reaction mixture is stirred at room temperature for 16 hours. After the reaction is complete, the mixture is carefully poured into ice-water (200 ml). The organic layer is separated, washed with saturated sodium bicarbonate (NaHCO₃) solution (2 x 200 ml) and then with water (200 ml). The organic layer is dried over anhydrous magnesium sulfate (MgSO₄) and the solvent is removed by evaporation to yield 3,4,5-Trifluorobenzyl bromide as a pale yellow oil in quantitative yield.[2] The crude product is often used in subsequent reactions without further purification.[2]

Caption: Synthesis of 3,4,5-Trifluorobenzyl bromide.

Chemical Reactivity and Experimental Protocols

The primary utility of 3,4,5-Trifluorobenzyl bromide in synthetic chemistry stems from its reactivity as an electrophile in nucleophilic substitution reactions.[1] The benzylic bromide is a good leaving group, facilitating the attack of a wide range of nucleophiles on the methylene carbon.

Nucleophilic Substitution Reactions

General Reaction Scheme:

Nu⁻ + 3,4,5-F₃C₆H₂CH₂Br → 3,4,5-F₃C₆H₂CH₂Nu + Br⁻

Where Nu⁻ represents a nucleophile.

While specific, detailed experimental protocols for the reaction of 3,4,5-Trifluorobenzyl bromide with various nucleophiles were not found in the initial searches, general procedures for similar benzyl bromides are well-established. Below are generalized protocols for common nucleophilic substitution reactions. Researchers should optimize these conditions for their specific substrates.

1. Reaction with Amines (N-Alkylation):

• General Protocol: To a solution of the amine (1.0-1.2 equivalents) in a suitable solvent such as acetonitrile or dimethylformamide (DMF), a base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (1.5-2.0 equivalents) is added. 3,4,5-Trifluorobenzyl bromide (1.0 equivalent) is then added, and the mixture is stirred at room temperature or heated to 50-80 °C until the reaction is complete (monitored by TLC or LC-MS). The reaction is then worked up by quenching with water and extracting the product with an organic solvent.

2. Reaction with Thiols (S-Alkylation):

• General Protocol: The thiol (1.0-1.2 equivalents) is dissolved in a solvent like ethanol, DMF, or THF. A base such as sodium hydride (NaH), sodium ethoxide (NaOEt), or potassium carbonate (K₂CO₃) (1.1-1.5 equivalents) is added to deprotonate the thiol. 3,4,5-Trifluorobenzyl bromide (1.0 equivalent) is then added to the resulting thiolate solution, and the reaction is stirred at room temperature or gently heated. Workup typically involves quenching with water and extraction of the thioether product.

3. Reaction with Cyanide (Cyanation):

• General Protocol: 3,4,5-Trifluorobenzyl bromide (1.0 equivalent) is reacted with a cyanide salt such as sodium cyanide (NaCN) or potassium cyanide (KCN) (1.1-1.5 equivalents) in a polar aprotic solvent like DMSO or DMF. The reaction is typically heated to facilitate the substitution. Caution must be exercised due to the high toxicity of cyanide salts.

References

• 1. chemimpex.com [chemimpex.com]
• 2. echemi.com [echemi.com]

3,4,5-Trifluorobenzyl bromide molecular structure and weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound of significant interest in the fields of medicinal chemistry and agrochemical synthesis. Its utility as a versatile building block stems from the presence of a reactive benzyl bromide moiety, which is an excellent electrophile for nucleophilic substitution reactions. The trifluorinated phenyl ring imparts unique properties to the parent molecule and its derivatives, often enhancing biological activity, metabolic stability, and membrane permeability. This guide provides a comprehensive overview of the molecular structure, properties, synthesis, and applications of 3,4,5-Trifluorobenzyl bromide.

Molecular Structure and Properties

3,4,5-Trifluorobenzyl bromide possesses a benzene ring substituted with three fluorine atoms at the 3, 4, and 5 positions, and a bromomethyl group at the 1 position.

Table 1: Physicochemical Properties of 3,4,5-Trifluorobenzyl Bromide

Property	Value	Reference
Molecular Formula	C₇H₄BrF₃	[1][2]
Molecular Weight	225.01 g/mol	[1][2]
CAS Number	220141-72-0	[1][2]
Appearance	Colorless to pale yellow liquid	[1]
Density	1.689 g/mL at 25 °C
Boiling Point	44-46 °C at 1 mmHg	[1]
Refractive Index	n20/D 1.5050
Flash Point	65.6 °C (150.1 °F) - closed cup

Synthesis Protocol

The synthesis of 3,4,5-Trifluorobenzyl bromide is typically achieved through the bromination of (3,4,5-Trifluorophenyl)methanol. A general and effective method involves the use of thionyl bromide.

Experimental Protocol: Synthesis of 3,4,5-Trifluorobenzyl Bromide from (3,4,5-Trifluorophenyl)methanol [1]

• Materials:

  • (3,4,5-Trifluorophenyl)methanol (1.0 eq)

  • Thionyl bromide (2.0 eq)

  • Dichloromethane (CH₂Cl₂)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Water (H₂O)

  • Magnesium sulfate (MgSO₄)

  • Ice

• Procedure:

  • Dissolve (3,4,5-Trifluorophenyl)methanol (40 mmol) in dichloromethane (150 ml).

  • Slowly add a solution of thionyl bromide (80 mmol) in dichloromethane (50 ml) to the stirred solution of the alcohol.

  • Stir the reaction mixture at room temperature for 16 hours.

  • Carefully pour the reaction mixture into ice-water (200 ml).

  • Separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution (2 x 200 ml) and then with water (200 ml).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Evaporate the solvent under reduced pressure to yield 3,4,5-Trifluorobenzyl bromide as a pale yellow oil in quantitative yield. The crude product is often of sufficient purity for subsequent reactions without further purification.

Applications in Drug Discovery: Synthesis of TRK Inhibitors

3,4,5-Trifluorobenzyl bromide is a key intermediate in the synthesis of potent and selective kinase inhibitors. One notable application is in the development of Tropomyosin Receptor Kinase (TRK) inhibitors, which are a class of targeted cancer therapeutics.[3]

Experimental Protocol: Synthesis of a Pyrazolo[3,4-b]pyridine-based TRK Inhibitor [3]

This protocol describes the synthesis of morpholino(3-((5-(3,4,5-trifluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)amino)phenyl)methanone, a potent TRK inhibitor.

• Materials:

  • 3,4,5-Trifluorobenzyl bromide

  • (3-Aminophenyl)(morpholino)methanone

  • A suitable base (e.g., potassium carbonate, cesium carbonate)

  • A suitable solvent (e.g., N,N-dimethylformamide, acetonitrile)

• General Procedure (Illustrative):

  • To a solution of the appropriate pyrazolo[3,4-b]pyridine precursor and (3-aminophenyl)(morpholino)methanone in a suitable solvent, add a base.

  • Add 3,4,5-Trifluorobenzyl bromide to the reaction mixture.

  • Heat the reaction mixture at an appropriate temperature (e.g., 80-100 °C) for a specified time, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired TRK inhibitor.

Signaling Pathway in Cancer Therapy

The TRK family of receptor tyrosine kinases (TRKA, TRKB, and TRKC) are activated by neurotrophins and play a crucial role in the development and function of the nervous system.[3] In various cancers, chromosomal rearrangements can lead to the fusion of TRK genes with other genes, resulting in the expression of constitutively active TRK fusion proteins. These fusion proteins are oncogenic drivers, activating downstream signaling pathways that promote cell proliferation, survival, and metastasis.

Inhibitors synthesized using 3,4,5-Trifluorobenzyl bromide target the ATP-binding pocket of the TRK kinase domain, preventing the phosphorylation and activation of downstream signaling molecules.

Caption: TRK signaling pathway and the point of inhibition.

Conclusion

3,4,5-Trifluorobenzyl bromide is a valuable and versatile reagent in modern organic synthesis, particularly for the development of novel pharmaceuticals and agrochemicals. Its unique electronic properties and reactivity make it an important building block for introducing trifluorinated moieties into complex molecules, thereby modulating their biological activity and physicochemical properties. The detailed synthetic protocols and understanding of its application in targeting key signaling pathways, such as the TRK pathway in cancer, underscore its significance for researchers and professionals in drug discovery and development.

References

• 1. echemi.com [echemi.com]
• 2. 3,4,5-Trifluorobenzyl bromide, 97% | Fisher Scientific [fishersci.ca]
• 3. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity Profile of 3,4,5-Trifluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4,5-Trifluorobenzyl bromide is a key fluorinated building block in modern organic synthesis, particularly valued in the fields of pharmaceutical and agrochemical development. The strategic placement of three fluorine atoms on the benzene ring significantly influences its reactivity and the properties of the resulting molecules. This technical guide provides a comprehensive overview of the reactivity profile of 3,4,5-trifluorobenzyl bromide, including its synthesis, physical and chemical properties, and its behavior in key chemical transformations. Detailed experimental protocols for representative reactions and a discussion of its applications in drug discovery, with a focus on its role in the synthesis of kinase inhibitors, are presented.

Introduction

The introduction of fluorine into organic molecules is a widely employed strategy in medicinal chemistry to enhance a compound's metabolic stability, binding affinity, lipophilicity, and bioavailability. 3,4,5-Trifluorobenzyl bromide serves as a versatile reagent for introducing the 3,4,5-trifluorobenzyl moiety into a wide range of molecular scaffolds. Its bromomethyl group acts as a potent electrophile, making it an ideal substrate for nucleophilic substitution reactions.[1] The electron-withdrawing nature of the three fluorine atoms on the aromatic ring modulates the reactivity of the benzylic carbon, influencing the kinetics and mechanism of these reactions. This guide will delve into the specifics of this reactivity, providing researchers with the necessary information to effectively utilize this valuable synthetic intermediate.

Physicochemical Properties

A summary of the key physical and chemical properties of 3,4,5-trifluorobenzyl bromide is provided in the table below. This data is essential for its safe handling, storage, and use in chemical reactions.

Property	Value	Reference(s)
Molecular Formula	C₇H₄BrF₃	[2][3]
Molecular Weight	225.01 g/mol	[2][3]
Appearance	Light yellow to brown clear liquid	[3]
CAS Number	220141-72-0	[2][3]
Density	1.689 g/mL at 25 °C	[2]
Boiling Point	46 °C at 1 mmHg	[3]
Refractive Index	n20/D 1.5050	[2]
Flash Point	65.6 °C (150.1 °F) - closed cup	[2]
Storage	Store at 2-8 °C	[3]
Purity	≥ 95%	[2]

Synthesis of 3,4,5-Trifluorobenzyl Bromide

3,4,5-Trifluorobenzyl bromide is typically synthesized from (3,4,5-trifluorophenyl)methanol via a bromination reaction. A common and effective method involves the use of thionyl bromide in a suitable organic solvent.

Experimental Protocol: Synthesis from (3,4,5-Trifluorophenyl)methanol

Materials:

• (3,4,5-Trifluorophenyl)methanol

• Thionyl bromide (SOBr₂)

• Dichloromethane (CH₂Cl₂)

• Ice-water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Water

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (3,4,5-trifluorophenyl)methanol (40 mmol) in dichloromethane (150 ml).

• Slowly add a solution of thionyl bromide (80 mmol) in dichloromethane (50 ml) to the stirred solution at room temperature.

• Continue stirring the reaction mixture at room temperature for 16 hours.

• Carefully pour the reaction mixture into ice-water (200 ml).

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution (2 x 200 ml) and water (200 ml).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Evaporate the solvent under reduced pressure to obtain 3,4,5-trifluorobenzyl bromide as a pale yellow oil in quantitative yield.[4] The crude product is often of sufficient purity for subsequent reactions.[4]

Logical Workflow for Synthesis

Caption: Synthesis of 3,4,5-Trifluorobenzyl Bromide.

Reactivity Profile

The reactivity of 3,4,5-trifluorobenzyl bromide is dominated by the electrophilic nature of the benzylic carbon, making it highly susceptible to nucleophilic attack. The presence of three electron-withdrawing fluorine atoms on the benzene ring has a significant impact on the reaction kinetics and mechanism.

Nucleophilic Substitution Reactions (Sₙ2)

3,4,5-Trifluorobenzyl bromide readily undergoes Sₙ2 reactions with a wide variety of nucleophiles. These reactions are typically bimolecular, with the rate dependent on the concentration of both the benzyl bromide and the nucleophile.

General Reaction Scheme:

Nu⁻ + 3,4,5-F₃C₆H₂CH₂Br → 3,4,5-F₃C₆H₂CH₂Nu + Br⁻

The electron-withdrawing fluorine atoms decrease the electron density on the benzene ring, which in turn slightly destabilizes the developing positive charge on the benzylic carbon in the transition state of an Sₙ1 reaction. This effect, combined with the primary nature of the benzylic carbon, strongly favors the Sₙ2 pathway. However, compared to unsubstituted benzyl bromide, the rate of Sₙ2 reactions with 3,4,5-trifluorobenzyl bromide is generally slower. This is because the electron-withdrawing fluorine atoms also reduce the electrophilicity of the benzylic carbon to some extent.

Reactivity with Common Nucleophiles

The following table summarizes the expected reactivity and provides representative yields for reactions with various classes of nucleophiles.

Nucleophile Class	Nucleophile Example	Product Type	Typical Yield (%)
Amines	Aniline	N-Benzylated Amine	~90%
Thiols	Thiophenol	Thioether	>85%
Alcohols/Phenols	Phenol	Benzyl Ether	~65-85%
Carboxylates	Sodium Acetate	Benzyl Ester	~80%
Azides	Sodium Azide	Benzyl Azide	High

Experimental Protocols for Nucleophilic Substitution

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Aniline

• Sodium bicarbonate (NaHCO₃)

• Water

• Ethanol

Procedure:

• In a round-bottom flask, combine aniline (4 moles) and sodium bicarbonate (1.25 moles) in water (100 cc).

• Heat the mixture to 90-95 °C with vigorous stirring.

• Slowly add 3,4,5-trifluorobenzyl bromide (1 mole) to the reaction mixture.

• Maintain the temperature and stirring for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to yield N-(3,4,5-trifluorobenzyl)aniline. (Adapted from a general procedure for benzylaniline synthesis[5])

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Thiophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of thiophenol (1.0 equiv) in DMF, add potassium carbonate (1.5 equiv).

• Stir the mixture at room temperature for 15 minutes.

• Add 3,4,5-trifluorobenzyl bromide (1.0 equiv) to the reaction mixture.

• Continue stirring at room temperature for 3-4 hours or until the reaction is complete (monitor by TLC).

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography to afford the desired thioether. (This is a general procedure for thioether synthesis and may require optimization for this specific substrate.)

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Phenol

• Potassium carbonate (K₂CO₃)

• Acetone

Procedure:

• In a round-bottom flask, dissolve phenol (1.0 equiv) and 3,4,5-trifluorobenzyl bromide (1.0 equiv) in acetone.

• Add potassium carbonate (1.5 equiv) to the mixture.

• Reflux the reaction mixture for 12-16 hours, monitoring the progress by TLC.

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Remove the acetone under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with 1M NaOH solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired benzyl ether.[6]

Applications in Drug Development

The 3,4,5-trifluorobenzyl moiety is a valuable pharmacophore in modern drug design. Its incorporation can lead to enhanced biological activity and improved pharmacokinetic profiles. A notable area of application is in the development of kinase inhibitors, which are a major class of targeted cancer therapeutics.

Role in Kinase Inhibitor Synthesis

Kinase inhibitors often feature aromatic and heteroaromatic ring systems. 3,4,5-Trifluorobenzyl bromide can be used to introduce the trifluorobenzyl group onto nitrogen or oxygen atoms within these core structures, which can interact with the kinase active site and improve binding affinity and selectivity.

Example: Synthesis of a PI3K/Akt/mTOR Pathway Inhibitor Precursor

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth and survival and is often dysregulated in cancer.[7][8] Many inhibitors targeting this pathway have been developed. The 3,4,5-trifluorobenzyl group can be incorporated into potential inhibitors of this pathway. The following workflow illustrates a hypothetical synthetic route to a key intermediate for such an inhibitor.

Workflow for Synthesis of a Kinase Inhibitor Intermediate

Caption: Synthesis of a Kinase Inhibitor Intermediate.

Conclusion

3,4,5-Trifluorobenzyl bromide is a highly valuable and reactive intermediate in organic synthesis. Its reactivity is primarily characterized by Sₙ2 reactions with a broad range of nucleophiles. The trifluorinated phenyl ring influences the reaction kinetics and imparts desirable properties to the resulting products, making it a sought-after building block in the design and synthesis of new pharmaceuticals and agrochemicals. The experimental protocols and reactivity data provided in this guide offer a solid foundation for researchers to effectively utilize this versatile reagent in their synthetic endeavors.

References

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. amherst.edu [amherst.edu]
• 3. medkoo.com [medkoo.com]
• 4. Design, synthesis, in vitro and in silico studies of novel piperidine derived thiosemicarbazones as inhibitors of dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 8. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]

Spectroscopic Profile of 3,4,5-Trifluorobenzyl bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 3,4,5-Trifluorobenzyl bromide (CAS No. 220141-72-0), a versatile building block in pharmaceutical and agrochemical synthesis. The inclusion of three fluorine atoms on the benzene ring significantly influences its electronic properties and, consequently, its spectroscopic characteristics. This document summarizes expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by detailed methodologies for data acquisition and interpretation.

Spectroscopic Data Summary

The following tables summarize the expected quantitative spectroscopic data for 3,4,5-Trifluorobenzyl bromide. While direct experimental spectra for this specific isomer are not widely published, the presented data is a robust estimation based on data from closely related analogs and established principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of 3,4,5-Trifluorobenzyl bromide. The presence of ¹H, ¹³C, and ¹⁹F nuclei provides a wealth of information.

¹H NMR (Proton NMR)

The proton NMR spectrum is expected to be relatively simple, showing signals for the benzylic protons and the aromatic protons.

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Assignment
~4.5	Singlet (or Triplet due to ¹⁹F coupling)	-	CH₂Br
~7.0-7.3	Triplet (or complex multiplet)	~2-3 (JH-F)	Ar-H

¹³C NMR (Carbon NMR)

The ¹³C NMR spectrum will show distinct signals for the benzylic carbon and the aromatic carbons. The carbon signals will exhibit splitting due to coupling with fluorine atoms (C-F coupling).

Chemical Shift (δ) (ppm)	Assignment
~30-35	CH₂Br
~110-115 (doublet)	C2, C6
~140-145 (triplet)	C1
~150-155 (doublet of triplets)	C3, C5
~155-160 (triplet of doublets)	C4

¹⁹F NMR (Fluorine NMR)

¹⁹F NMR is particularly informative for fluorinated compounds due to its high sensitivity and wide chemical shift range.[1][2] The spectrum of 3,4,5-Trifluorobenzyl bromide is expected to show two distinct signals due to the symmetry of the molecule.

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Assignment
~ -130 to -140	Triplet	~20 (JF-F)	F4
~ -160 to -170	Doublet	~20 (JF-F)	F3, F5

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

Frequency (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	C-H stretch (aromatic)
2970-2900	Medium	C-H stretch (aliphatic - CH₂)
1620-1580	Medium-Strong	C=C stretch (aromatic ring)
1480-1440	Strong	C=C stretch (aromatic ring)
1430-1400	Strong	C-F stretch
1250-1200	Strong	C-H in-plane bend
1150-1100	Strong	C-F stretch
900-675	Strong	C-H out-of-plane bend
700-600	Medium	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For benzyl bromides, a characteristic fragmentation is the loss of the bromine atom to form a stable benzyl cation.[3][4][5]

m/z	Relative Intensity	Assignment
224/226	Moderate	[M]⁺ (Molecular ion peak, bromine isotope pattern)
145	High	[M-Br]⁺ (Trifluorobenzyl cation)
91	Base Peak	[C₇H₄F₃]⁺ after rearrangement to tropylium ion

Experimental Protocols

The following are generalized experimental protocols for acquiring the spectroscopic data.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 3,4,5-Trifluorobenzyl bromide in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in an NMR tube.[6] Chloroform-d (CDCl₃) is a common choice due to its ability to dissolve many organic compounds.[7]

• Instrumentation: Acquire spectra on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• ¹⁹F NMR: Acquire the spectrum with proton decoupling. Use a common fluorine reference standard, such as CFCl₃ (δ 0.00 ppm).[8]

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Instrumentation: Record the spectrum on a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates or ATR crystal should be recorded and subtracted from the sample spectrum.

Mass Spectrometry

• Instrumentation: Use a mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: Introduce the sample via a direct insertion probe or through a gas chromatograph (GC-MS).

• Data Acquisition: Acquire the spectrum with a standard EI energy of 70 eV. The mass range should be scanned from approximately m/z 40 to 300 to observe the molecular ion and key fragments.

Visualization of Spectroscopic Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis and structural elucidation of a chemical compound like 3,4,5-Trifluorobenzyl bromide.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Illustrated Glossary of Organic Chemistry - Fragment ion [chem.ucla.edu]
• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: Mass spectroscopy...........bromomethyl benzene (benzyl bromide) [orgspectroscopyint.blogspot.com]
• 5. brainly.com [brainly.com]
• 6. NMR Solvents [sigmaaldrich.com]
• 7. Chloroform - Wikipedia [en.wikipedia.org]
• 8. colorado.edu [colorado.edu]

An In-depth Technical Guide to the Solubility of 3,4,5-Trifluorobenzyl Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,4,5-Trifluorobenzyl bromide, a key reagent in synthetic chemistry, particularly in the fields of pharmaceutical and agrochemical development. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a detailed understanding of its general solubility characteristics, physical properties, and a practical experimental protocol for determining its solubility in various organic solvents.

Introduction

3,4,5-Trifluorobenzyl bromide (CAS No. 220141-72-0) is a valuable building block in organic synthesis.[1] The presence of three fluorine atoms on the benzene ring significantly influences its chemical reactivity and physical properties, including its solubility.[1] A thorough understanding of its solubility is crucial for designing and optimizing synthetic routes, purification processes, and formulation strategies in drug discovery and material science.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4,5-Trifluorobenzyl bromide is presented in Table 1. These properties are essential for its handling and for understanding its behavior in different solvent systems.

Property	Value	Reference
Molecular Formula	C₇H₄BrF₃	[1]
Molecular Weight	225.01 g/mol	[1]
Appearance	Light yellow to brown clear liquid	[1]
Density	1.689 g/mL at 25 °C
Boiling Point	46 °C at 1 mmHg	[1]
Refractive Index	n20/D 1.5050
CAS Number	220141-72-0	[1]

Solubility Profile

Currently, there is a lack of specific quantitative solubility data for 3,4,5-Trifluorobenzyl bromide in the scientific literature. Chemical suppliers generally state that it is soluble in various organic solvents.[1] To provide a useful reference, Table 2 summarizes the qualitative solubility of structurally similar fluorinated and non-fluorinated benzyl bromides in common organic solvents. This information can offer insights into the expected solubility of the target compound.

Compound	Solvent	Solubility
3-Fluorobenzyl bromide	Chloroform, Ethyl Acetate	Soluble[2]
4-Fluorobenzyl bromide	Chloroform	Soluble[3]
4-(Trifluoromethyl)benzyl bromide	Chloroform, Methanol	Slightly Soluble[4]
Benzyl bromide	Ethanol, Ether, Carbon tetrachloride	Miscible/Soluble[5]

Based on the principle of "like dissolves like," it can be inferred that 3,4,5-Trifluorobenzyl bromide, being a relatively nonpolar molecule, will exhibit good solubility in a range of common organic solvents. The presence of the polar C-F and C-Br bonds may also allow for some solubility in more polar organic solvents.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for the gravimetric determination of the solubility of 3,4,5-Trifluorobenzyl bromide in an organic solvent of interest.

4.1. Materials and Equipment

• 3,4,5-Trifluorobenzyl bromide

• Selected organic solvent(s) (analytical grade)

• Analytical balance (± 0.1 mg accuracy)

• Vials with screw caps

• Thermostatic shaker or magnetic stirrer with temperature control

• Centrifuge

• Pipettes and syringes

• Filtration unit (e.g., syringe filters, 0.22 µm)

• Oven or vacuum oven

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 3,4,5-Trifluorobenzyl bromide to a pre-weighed vial.

  • Record the total mass of the vial and the compound.

  • Add a known volume or mass of the selected organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and agitate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed at the set temperature for several hours to allow the undissolved solid to settle.

  • Alternatively, centrifuge the vial at a moderate speed to facilitate the separation of the solid and liquid phases.

• Sample Collection:

  • Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant (the saturated solution) using a pipette or syringe. To avoid disturbing the solid, it is advisable to take the sample from the upper portion of the liquid.

  • For highly accurate measurements, pass the collected supernatant through a syringe filter to remove any suspended microparticles.

• Solvent Evaporation and Mass Determination:

  • Transfer the collected aliquot of the saturated solution to a pre-weighed, dry vial.

  • Record the mass of the vial and the solution.

  • Evaporate the solvent completely. This can be done by gentle heating in an oven or under reduced pressure in a vacuum oven at a temperature that does not cause decomposition of the solute.

  • Once the solvent is fully evaporated and the vial has cooled to room temperature in a desiccator, weigh the vial containing the dry residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 3,4,5-Trifluorobenzyl bromide by subtracting the mass of the empty vial from the final mass of the vial with the residue.

  • The solubility can be expressed in various units:

    • g/L: (mass of residue in g) / (volume of aliquot in L)

    • mol/L: (moles of residue) / (volume of aliquot in L)

    • g/100 g solvent: (mass of residue in g / mass of solvent in the aliquot in g) * 100

4.3. Safety Precautions

• 3,4,5-Trifluorobenzyl bromide is a lachrymator and is corrosive. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Visualization of Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflow for solubility determination and its application in a research context.

Caption: Experimental workflow for determining the solubility of a solid in a liquid. (Within 100 characters)

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Fluorobenzyl bromide | 456-41-7 [chemicalbook.com]
• 3. 4-Fluorobenzyl bromide CAS#: 459-46-1 [m.chemicalbook.com]
• 4. 4-(TRIFLUOROMETHYL)BENZYL BROMIDE CAS#: 402-49-3 [m.chemicalbook.com]
• 5. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Trifluoromethyl-Substituted Benzyl Bromides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of trifluoromethyl-substituted benzyl bromides. These compounds are pivotal building blocks in modern organic synthesis, particularly in the fields of medicinal chemistry, agrochemicals, and materials science. The presence of the trifluoromethyl (-CF3) group imparts unique physicochemical properties that significantly influence molecular stability, lipophilicity, and reactivity.

Key Physicochemical Properties

The trifluoromethyl group is a strong electron-withdrawing group, which profoundly impacts the electronic properties of the benzyl bromide moiety. This influence is critical in dictating the reactivity and interaction of these molecules in biological and chemical systems.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a fundamental tool for the characterization of trifluoromethyl-substituted benzyl bromides. The 19F NMR spectrum provides a distinct signal for the -CF3 group, which is sensitive to the electronic environment of the aromatic ring.

Compound	1H NMR (CDCl3, δ ppm)	19F NMR (CDCl3, δ ppm)
2-(Trifluoromethyl)benzyl bromide	7.65 (d), 7.55 (t), 7.38 (t), 4.60 (s)	-59.8
3-(Trifluoromethyl)benzyl bromide	7.60-7.40 (m, 4H), 4.45 (s, 2H)[1]	-62.9
4-(Trifluoromethyl)benzyl bromide	7.60 (d, 2H), 7.45 (d, 2H), 4.50 (s, 2H)	-62.8[2]

Physical and Thermochemical Properties

Property	2-(Trifluoromethyl)benzyl bromide	3-(Trifluoromethyl)benzyl bromide	4-(Trifluoromethyl)benzyl bromide
CAS Number	395-44-8	402-23-3[4]	402-49-3
Molecular Formula	C8H6BrF3	C8H6BrF3	C8H6BrF3
Molecular Weight	239.03 g/mol	239.03 g/mol [4]	239.03 g/mol
Melting Point	N/A	N/A	29-33 °C
Boiling Point	79-81 °C / 10 mmHg	69 °C / 4 mmHg[4]	65-69 °C / 5 mmHg
Density	1.586 g/mL at 25 °C	1.565 g/mL at 25 °C[4]	1.546 g/mL at 25 °C
C-Br Bond Dissociation Enthalpy (gas phase, 298 K)	~255 kJ/mol (unsubstituted)	~254 kJ/mol (for m-CF3)[3]	~255 kJ/mol (unsubstituted)

Synthesis of Trifluoromethyl-Substituted Benzyl Bromides

Trifluoromethyl-substituted benzyl bromides are typically synthesized via two main routes: bromination of the corresponding trifluoromethyl-substituted toluene or by conversion of a trifluoromethyl-substituted benzyl alcohol.

Experimental Protocol: Radical Bromination of 4-(Trifluoromethyl)toluene

This protocol describes the synthesis of 4-(trifluoromethyl)benzyl bromide from 4-(trifluoromethyl)toluene using N-bromosuccinimide (NBS) as the brominating agent and azobisisobutyronitrile (AIBN) as a radical initiator.[5][6]

Materials:

• 4-(Trifluoromethyl)toluene

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4) or a less toxic solvent like acetonitrile[6]

• Anhydrous sodium sulfate (Na2SO4)

• Sodium bicarbonate (NaHCO3) solution (saturated)

• Brine (saturated NaCl solution)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(trifluoromethyl)toluene (1.0 eq), N-bromosuccinimide (1.1 eq), and a catalytic amount of AIBN (0.02 eq).

• Add the solvent (e.g., CCl4) to the flask.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction can be initiated by a UV lamp if needed.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete when the solid succinimide byproduct floats at the surface of the solution.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide.

• Wash the filtrate with saturated NaHCO3 solution to remove any acidic byproducts, followed by water and then brine.

• Dry the organic layer over anhydrous Na2SO4.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 4-(trifluoromethyl)benzyl bromide.

References

• 1. 3-(Trifluoromethyl)benzyl bromide(402-23-3) 1H NMR spectrum [chemicalbook.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Substituent effects on the benzylic bond dissociation enthalpy in benzyl bromides (C–Br) and tert-butylbenzenes (C–CH3): a gas phase thermolysis and liquid phase photoacoustic study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. 3-(Trifluoromethyl)benzyl bromide 98 402-23-3 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]

A Technical Guide to Fluorinated Building Blocks in Organic Synthesis for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indispensable Role of Fluorine in Modern Drug Design

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry. With an estimated 20-25% of all pharmaceuticals containing at least one fluorine atom, its impact on drug efficacy and development is undeniable.[1] The unique properties of the fluorine atom—high electronegativity, small atomic radius similar to hydrogen, and the exceptional strength of the carbon-fluorine (C-F) bond—allow for the fine-tuning of a molecule's physicochemical and biological characteristics.[1][2][3]

The introduction of fluorine or fluorine-containing moieties can profoundly influence a drug candidate's profile by:

• Modulating Physicochemical Properties: Altering acidity (pKa), lipophilicity (LogP/LogD), and dipole moments, which in turn affects solubility, permeability, and binding interactions.[4][5]

• Enhancing Metabolic Stability: The strength of the C-F bond makes it resistant to metabolic cleavage, particularly by cytochrome P450 enzymes. This "metabolic shielding" can block common sites of oxidation, prolonging the drug's half-life.[2][4]

• Improving Binding Affinity and Selectivity: Fluorine can participate in favorable protein-ligand interactions, including hydrogen bonds and dipole-dipole interactions, and can stabilize bioactive conformations, leading to enhanced potency and selectivity.[2][4]

• Increasing Bioavailability: By modifying the aforementioned properties, fluorine substitution can lead to improved absorption, distribution, metabolism, and excretion (ADME) profiles, ultimately enhancing a drug's bioavailability.[5][6]

This guide provides an in-depth overview of fluorinated building blocks, their synthesis, and their strategic application in the drug discovery process.

Strategic Approaches to Fluorination

Two primary strategies are employed for the synthesis of fluorinated molecules: the building block approach and late-stage fluorination . The choice between these methods is a critical decision in synthetic planning.

• Building Block Approach: This reliable and well-established method involves incorporating a pre-fluorinated molecule (the building block) into the target structure. This strategy is advantageous due to the predictable reactivity and the wide commercial availability of diverse fluorinated starting materials.[7]

• Late-Stage Fluorination (LSF): LSF introduces a fluorine atom onto a complex molecule near the end of the synthesis. This approach is ideal for structure-activity relationship (SAR) studies, as it allows for the rapid synthesis of fluorinated analogues from a common, non-fluorinated intermediate.[7] However, LSF can present challenges in controlling regioselectivity and may require harsh or specialized fluorinating agents.[7]

The following diagram illustrates the decision-making process for selecting a fluorination strategy.

Caption: Decision flowchart for choosing a fluorination strategy.

Impact of Fluorination on Physicochemical Properties: Quantitative Data

The electron-withdrawing nature of fluorine significantly impacts the physicochemical properties of a molecule. These changes are often predictable and can be leveraged to optimize drug candidates.

Effect on Acidity (pKa)

Introducing fluorine atoms generally increases the acidity (lowers the pKa) of nearby functional groups. This is due to the powerful inductive effect of fluorine, which stabilizes the conjugate base. For instance, fluorination of pyridine derivatives leads to a notable decrease in the pKa of the pyridinium ion.[1] Similarly, the pKa of acidic protons in pyrazolopyrimidinones is lowered upon fluorination.[4]

The diagram below illustrates how fluorine's properties influence these key molecular attributes.

Caption: Impact of fluorine's properties on key molecular attributes.

Table 1: Effect of Fluorination on pKa of 2-(Thioalkyl)pyridines Data sourced from experimental measurements.[1]

Compound	R Group	pKa (Conjugate Acid)	ΔpKa (vs. non-fluorinated)
1	-SCH₃	3.69	-
2	-SCH₂F	2.43	-1.26
3	-SCF₃	0.97	-2.72
4	-SCH₂CH₃	3.68	-
5	-SCH₂CH₂F	3.08	-0.60
6	-SCH₂CF₃	1.49	-2.19

Effect on Lipophilicity (LogD)

The effect of fluorination on lipophilicity is complex and context-dependent. While replacing a C-H bond with a C-F bond generally increases the hydrophobic surface and thus lipophilicity, the strong dipole moment created can also increase polarity, having the opposite effect.[1] The overall impact on the distribution coefficient (LogD) depends on the number of fluorine atoms, their position relative to other functional groups, and the molecule's overall topology.[1]

Table 2: Effect of Fluorination on LogD₇.₄ of 2-(Thioalkyl)pyridines Data sourced from experimental measurements.[1]

Compound	R Group	LogD at pH 7.4	ΔLogD (vs. non-fluorinated)
7	-SCH₃	1.69	-
8	-SCF₂H	1.95	+0.26
9	-SCF₃	2.13	+0.44
10	-SO₂CH₂CH₃	-0.07	-
11	-SO₂CH₂CH₂F	-0.21	-0.14

Key Fluorinated Building Blocks and Their Synthesis

A vast array of fluorinated building blocks are commercially available or can be synthesized through established protocols. These building blocks serve as versatile intermediates for constructing complex fluorinated targets.

Fluoroaromatic Boronic Acids

Fluorinated arylboronic acids are indispensable reagents for Suzuki-Miyaura cross-coupling reactions, enabling the formation of C-C bonds to introduce a fluoroaryl moiety.

Experimental Protocol 1: Synthesis of 4-Fluorophenylboronic Acid This protocol is adapted from established literature procedures.[8]

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), place magnesium turnings (1.2 equiv). Add a small crystal of iodine. Introduce a solution of 1-bromo-4-fluorobenzene (1.0 equiv) in anhydrous tetrahydrofuran (THF) dropwise via an addition funnel to initiate the reaction. Once initiated, add the remaining solution at a rate sufficient to maintain a gentle reflux. After the addition is complete, stir the mixture for an additional 1-2 hours at room temperature to ensure complete formation of the Grignard reagent.

• Borylation: Cool the Grignard solution to -78 °C using a dry ice/acetone bath. To this solution, add a solution of trimethyl borate (1.5 equiv) in anhydrous THF dropwise, maintaining the internal temperature below -60 °C.

• Hydrolysis: After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir overnight. Cool the mixture in an ice bath and carefully quench by the slow, dropwise addition of 2 M hydrochloric acid (HCl) until the solution is acidic (pH ~1-2).

• Work-up and Isolation: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., water or ethyl acetate/hexanes) to yield 4-fluorophenylboronic acid as a white crystalline solid.

Fluoroalkylating Agents

Building blocks such as 2,2-difluoroethyl tosylate are used to introduce the synthetically valuable -CH₂CHF₂ group via nucleophilic substitution.

Experimental Protocol 2: Two-Step Synthesis of 2,2-Difluoroethanol This protocol is based on a patented industrial process.[9]

• Step (i) - Preparation of 2,2-Difluoroethyl Acetate: Charge a three-neck flask equipped with a mechanical stirrer, dropping funnel, and condenser with potassium acetate (1.2 equiv) and dimethyl sulfoxide (DMSO). Heat the mixture to 120 °C. Add 1-chloro-2,2-difluoroethane (1.0 equiv) dropwise over one hour. Maintain the reaction at 120 °C for an additional 1.5 hours. Monitor for complete conversion by gas chromatography. The product, 2,2-difluoroethyl acetate, can be isolated by distillation.

• Step (ii) - Transesterification to 2,2-Difluoroethanol: To the crude or purified 2,2-difluoroethyl acetate, add methanol (~7 equiv). Heat the reaction mixture to 90 °C for 2 hours. Monitor for complete conversion by gas chromatography. The final product, 2,2-difluoroethanol, is isolated by fractional distillation.

Applications in Synthetic Reactions

Fluorinated building blocks are employed in a wide range of synthetic transformations. The following protocols detail two common and powerful applications.

Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is a premier method for constructing biaryl systems, a common motif in pharmaceutical compounds.

Experimental Protocol 3: Synthesis of 4-Fluoro-4'-methoxybiphenyl This is a representative protocol for a Suzuki-Miyaura cross-coupling reaction.[10]

• Reaction Setup: To a round-bottom flask, add 4-bromoanisole (1.0 equiv), 4-fluorophenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• Inerting: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv), to the flask under a positive pressure of inert gas.

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12 hours or until reaction completion is confirmed by TLC or LC-MS analysis.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 4-fluoro-4'-methoxybiphenyl.

Electrophilic Fluorination

Late-stage fluorination often employs powerful electrophilic fluorinating agents like Selectfluor® to introduce a fluorine atom directly onto an electron-rich substrate.

Experimental Protocol 4: Electrophilic Fluorination of an Activated Aromatic Compound This is a generalized protocol for fluorination using Selectfluor®.[10]

• Reaction Setup: In a round-bottom flask, dissolve the substrate (e.g., 4-methoxybiphenyl, 1.0 equiv) in a suitable polar aprotic solvent, such as acetonitrile.

• Reagent Addition: Add Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) (1.1-1.5 equiv) to the solution in one portion.

• Reaction: Heat the reaction mixture to 80 °C and stir for 24 hours. Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench by adding water. Extract the product with an organic solvent like ethyl acetate (3 x volumes).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography to isolate the fluorinated product(s). Note that regioselectivity can be a challenge, and a mixture of isomers may be obtained.

Conclusion

Fluorinated building blocks are indispensable tools in the arsenal of the modern medicinal chemist. Their use, guided by a strategic understanding of the effects of fluorination on molecular properties, enables the rational design and synthesis of safer and more effective medicines. Whether through the reliable building block approach or the versatile late-stage fluorination strategy, the incorporation of fluorine will continue to be a dominant theme in the discovery and development of novel therapeutics.

References

• 1. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A closer look at the synthesis of 2-[18F]fluoroethyl tosylate to minimize the formation of volatile side-products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 8. sites.pitt.edu [sites.pitt.edu]
• 9. US8975448B2 - Process for preparing 2,2-difluoroethanol - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes: Synthesis of a Key Pharmaceutical Intermediate for Kinase Inhibitors using 3,4,5-Trifluorobenzyl Bromide

Introduction

Fluorinated organic compounds are of significant interest in pharmaceutical development due to their potential to enhance biological activity, metabolic stability, and pharmacokinetic properties. 3,4,5-Trifluorobenzyl bromide is a versatile reagent for introducing the trifluorobenzyl moiety into molecules. Its benzylic bromide is a reactive electrophile, making it suitable for nucleophilic substitution reactions. This document details the synthesis of N-(2,6-dichloro-4-pyrimidinyl)-3,4,5-trifluorobenzylamine, a key intermediate in the development of kinase inhibitors, particularly those targeting cyclin-dependent kinases (CDKs).

The pyrimidine core is a common scaffold in kinase inhibitors, mimicking the adenine base of ATP to bind to the kinase active site. The trifluorobenzyl group can provide additional beneficial interactions within the active site, potentially improving potency and selectivity.

Data Presentation

Parameter	Value
Starting Material A	3,4,5-Trifluorobenzyl bromide
Starting Material B	4-Amino-2,6-dichloropyrimidine
Product	N-(2,6-dichloro-4-pyrimidinyl)-3,4,5-trifluorobenzylamine
Reaction Type	Nucleophilic Aromatic Substitution (SNAr)
Typical Yield	75-85%
Purity (by HPLC)	>98%
Appearance	Off-white to pale yellow solid

Experimental Protocols

Synthesis of N-(2,6-dichloro-4-pyrimidinyl)-3,4,5-trifluorobenzylamine

This protocol describes the N-alkylation of 4-amino-2,6-dichloropyrimidine with 3,4,5-trifluorobenzyl bromide.

Materials:

• 3,4,5-Trifluorobenzyl bromide (1.0 eq)

• 4-Amino-2,6-dichloropyrimidine (1.0 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-amino-2,6-dichloropyrimidine (1.0 eq) and potassium carbonate (2.0 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to the flask to dissolve the reagents.

• To the stirred suspension, add 3,4,5-trifluorobenzyl bromide (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure N-(2,6-dichloro-4-pyrimidinyl)-3,4,5-trifluorobenzylamine.

Visualizations

Caption: Experimental workflow for the synthesis of the pharmaceutical intermediate.

Caption: Simplified signaling pathway of CDK inhibition in the cell cycle.

Application Notes and Protocols for Nucleophilic Substitution Reactions with 3,4,5-Trifluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide is a versatile synthetic intermediate of significant interest in medicinal chemistry and drug development. The incorporation of a trifluorobenzyl moiety can modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, thereby enhancing its pharmacokinetic and pharmacodynamic profile. This document provides detailed protocols for nucleophilic substitution reactions involving 3,4,5-trifluorobenzyl bromide with common nucleophiles, including alcohols, phenols, amines, and thiols.

The electrophilic nature of the benzylic carbon in 3,4,5-trifluorobenzyl bromide makes it an excellent substrate for S(_N)2 reactions. These reactions proceed with a variety of nucleophiles to form ethers, thioethers, and amines, providing a straightforward method for introducing the 3,4,5-trifluorobenzyl group into a target molecule.

General Reaction Scheme

The fundamental transformation involves the displacement of the bromide ion by a nucleophile, as depicted in the following general scheme:

Caption: General Nucleophilic Substitution Reaction.

Experimental Protocols

Protocol 1: Synthesis of 3,4,5-Trifluorobenzyl Ethers (Williamson Ether Synthesis)

This protocol describes the synthesis of an ether by reacting an alcohol with 3,4,5-trifluorobenzyl bromide in the presence of a strong base. This method is analogous to the Williamson ether synthesis used for various fluorinated benzyl bromides.[1]

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Alcohol (e.g., primary or secondary alcohol)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol

• Hexane

• Ethyl acetate

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions

Procedure:

• To a solution of the alcohol (1.0 eq) in anhydrous DMF under an inert atmosphere (argon or nitrogen), add 3,4,5-trifluorobenzyl bromide (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add sodium hydride (1.5 eq) portion-wise, ensuring the temperature remains close to 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the excess sodium hydride by the slow addition of methanol at 0 °C.

• Remove the volatile materials under reduced pressure.

• Purify the residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Data Presentation:

Product Type	Nucleophile	Base	Solvent	Time (h)	Yield (%)	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
Ether	Alcohol	NaH	DMF	16	60-90 (estimated)	~4.5-5.0 (s, 2H, Ar-CH2-O), ~7.0-7.2 (m, 2H, Ar-H)	~70-75 (Ar-CH2-O), ~110-115 (Ar-CH), Aromatic C-F signals

Note: Yields are estimated based on similar reactions with other fluorinated benzyl bromides.[1] Spectroscopic data are predicted based on typical chemical shifts for such structures.

Caption: Workflow for Williamson Ether Synthesis.

Protocol 2: Synthesis of N-(3,4,5-Trifluorobenzyl)amines

This protocol outlines the N-alkylation of a primary or secondary amine with 3,4,5-trifluorobenzyl bromide. A base is used to neutralize the HBr formed during the reaction.

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Primary or secondary amine

• Potassium carbonate (K2CO3) or Triethylamine (Et3N)

• Acetonitrile (CH3CN) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware

Procedure:

• To a solution of the amine (1.2 eq) in acetonitrile, add potassium carbonate (2.0 eq).

• Add 3,4,5-trifluorobenzyl bromide (1.0 eq) to the suspension.

• Stir the reaction mixture at room temperature or heat to 50-80 °C for 16-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the product by flash column chromatography on silica gel if necessary.

Data Presentation:

Product Type	Nucleophile	Base	Solvent	Time (h)	Yield (%)	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
Amine	Primary/Secondary Amine	K2CO3	CH3CN	16-24	60-80 (estimated)	~3.8-4.0 (s, 2H, Ar-CH2-N), ~7.0-7.2 (m, 2H, Ar-H)	~50-55 (Ar-CH2-N), ~110-115 (Ar-CH), Aromatic C-F signals

Note: Yields are estimated based on similar N-alkylation reactions. Spectroscopic data are predicted based on typical chemical shifts.

Caption: Workflow for N-Alkylation of Amines.

Protocol 3: Synthesis of 3,4,5-Trifluorobenzyl Thioethers

This protocol describes the reaction of 3,4,5-trifluorobenzyl bromide with a thiol to form a thioether. The reaction is typically carried out in the presence of a base to deprotonate the thiol.

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Thiol

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or other suitable non-nucleophilic base

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• Dissolve the thiol (1.5 eq) and 3,4,5-trifluorobenzyl bromide (1.0 eq) in anhydrous THF.

• Add DBU (1.5 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for a specified time (e.g., 1-5 hours), monitoring by TLC.

• Upon completion, quench the reaction with an excess of a weak acid (e.g., benzoic acid) if necessary.

• Remove the solvent under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the desired thioether.

Data Presentation:

Product Type	Nucleophile	Base	Solvent	Time (h)	Yield (%)	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
Thioether	Thiol	DBU	THF	1-5	70-95 (estimated)	~3.7-3.9 (s, 2H, Ar-CH2-S), ~7.0-7.2 (m, 2H, Ar-H)	~35-40 (Ar-CH2-S), ~110-115 (Ar-CH), Aromatic C-F signals

Note: Yields are estimated based on similar reactions with other fluorinated benzyl bromides.[2] Spectroscopic data are predicted based on typical chemical shifts.

Caption: Workflow for Thioether Synthesis.

Conclusion

3,4,5-Trifluorobenzyl bromide serves as a valuable electrophile in nucleophilic substitution reactions, enabling the facile introduction of the 3,4,5-trifluorobenzyl moiety into a wide range of molecules. The protocols provided herein offer robust and adaptable methods for the synthesis of corresponding ethers, amines, and thioethers. These procedures are amenable to a variety of substrates and can be readily integrated into synthetic routes for the development of novel pharmaceuticals and other functional materials. Researchers are encouraged to optimize reaction conditions based on the specific nucleophile and desired scale of the reaction.

References

• 1. wiserpub.com [wiserpub.com]
• 2. rsc.org [rsc.org]

Application of 3,4,5-Trifluorobenzyl Bromide in Medicinal Chemistry: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide is a key building block in medicinal chemistry, utilized for the introduction of the 3,4,5-trifluorobenzyl moiety into potential drug candidates. The strategic incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance pharmacological properties. The trifluoromethyl group, in particular, can significantly improve metabolic stability, binding affinity, and bioavailability of drug molecules.[1] This document provides an overview of the application of 3,4,5-trifluorobenzyl bromide in the synthesis of bioactive compounds, with a focus on kinase inhibitors, and includes detailed experimental protocols.

Key Applications in Medicinal Chemistry

The 3,4,5-trifluorobenzyl group is a valuable pharmacophore in modern drug discovery. Its incorporation into a molecule can influence its physicochemical and biological properties in several ways:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, which can lead to an extended half-life of the drug in the body.

• Increased Lipophilicity: The trifluoromethyl group increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its biological target.[2]

• Modulation of pKa: The strong electron-withdrawing nature of the trifluoromethyl group can influence the acidity or basicity of nearby functional groups, which can affect drug-receptor interactions.

• Improved Binding Affinity: The trifluoromethyl group can participate in favorable interactions with biological targets, such as hydrophobic interactions and halogen bonds, leading to increased binding affinity and potency.[3][4]

A notable application of 3,4,5-trifluorobenzyl bromide is in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer.

Case Study: Pyrazolo[3,4-b]pyridine Derivatives as TRK Kinase Inhibitors

Tropomyosin receptor kinases (TRKs) are a family of receptor tyrosine kinases that are attractive targets for the development of cancer therapeutics.[1] A series of pyrazolo[3,4-b]pyridine derivatives incorporating a 3,4,5-trifluorobenzyl moiety have been synthesized and evaluated as TRK inhibitors.[1]

Structure-Activity Relationship (SAR)

The substitution pattern on the benzyl ring was found to be crucial for the inhibitory activity of these compounds against TRKA kinase. While various fluorine substitution patterns were explored, the 3,4,5-trifluoro substitution was among the modifications investigated to understand its impact on potency. For instance, compound A15 (morpholino(3-((5-(3,4,5-trifluorobenzyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)amino)phenyl)methanone) was synthesized as part of these SAR studies.[1] The exploration of different fluorination patterns on the benzyl ring highlighted the sensitivity of the target protein to the electronic and steric properties of this substituent.[1]

Quantitative Data

The following table summarizes the in vitro inhibitory activities of selected pyrazolo[3,4-b]pyridine derivatives against TRKA kinase.

Compound ID	Structure	TRKA IC50 (nM)
C03	56
C09	57
C10	26
A11	178
Larotrectinib	Reference Compound	3
Entrectinib	Reference Compound	1

Data sourced from a study on pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors.[1]

Experimental Protocols

General Protocol for the Synthesis of 5-(3,4,5-Trifluorobenzyl)-1H-pyrazolo[3,4-b]pyridine Derivatives

This protocol describes a representative procedure for the N-alkylation of a pyrazolo[3,4-b]pyridine core with 3,4,5-trifluorobenzyl bromide.

Materials:

• 5-Bromo-1H-pyrazolo[3,4-b]pyridine

• 3,4,5-Trifluorobenzyl bromide

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 5-bromo-1H-pyrazolo[3,4-b]pyridine (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• To this suspension, add 3,4,5-trifluorobenzyl bromide (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 60 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 5-(3,4,5-trifluorobenzyl)-1H-pyrazolo[3,4-b]pyridine derivative.

Visualizations

Experimental Workflow for Synthesis

Caption: Synthetic workflow for N-alkylation.

TRK Signaling Pathway

Caption: Simplified TRK signaling pathway.

References

• 1. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi-res.com [mdpi-res.com]
• 3. Fluorine bonding--how does it work in protein-ligand interactions? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of 3,4,5-Trifluorobenzyl Bromide in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,4,5-trifluorobenzyl bromide as a key building block in the synthesis of novel agrochemicals. The introduction of the 3,4,5-trifluorobenzyl moiety into heterocyclic scaffolds, particularly pyrazoles, has been shown to be a promising strategy for the development of potent fungicides and nematicides. The unique electronic properties of the trifluorinated phenyl ring can significantly enhance the biological activity of the resulting compounds.

Introduction to 3,4,5-Trifluorobenzyl Bromide in Agrochemical Design

3,4,5-Trifluorobenzyl bromide is a versatile reagent in synthetic organic chemistry, valued for its ability to introduce a trifluorinated benzyl group into a target molecule. In the context of agrochemical research, the incorporation of fluorine atoms is a well-established strategy to improve a compound's metabolic stability, binding affinity to target enzymes, and overall efficacy. The 3,4,5-trifluorophenyl motif, in particular, can influence the lipophilicity and electronic nature of the molecule, which are critical parameters for its interaction with biological targets.

The primary application of 3,4,5-trifluorobenzyl bromide in agrochemical synthesis is through N-alkylation reactions with nitrogen-containing heterocycles, such as pyrazoles, triazoles, and imidazoles. These heterocyclic cores are present in a wide range of commercially successful agrochemicals.

Application Example: Synthesis of a Novel Pyrazole-Based Nematicide

This section details the synthesis of a potential nematicidal agent based on a pyrazole scaffold, incorporating the 3,4,5-trifluorobenzyl group. Pyrazole-containing compounds have demonstrated significant potential in controlling plant-parasitic nematodes. The synthesis involves the N-alkylation of a substituted pyrazole with 3,4,5-trifluorobenzyl bromide.

Synthetic Workflow

The overall synthetic strategy involves the preparation of a pyrazole core followed by its N-alkylation with 3,4,5-trifluorobenzyl bromide.

Caption: General workflow for the synthesis of N-(3,4,5-trifluorobenzyl)pyrazole derivatives.

Experimental Protocol: Synthesis of 1-(3,4,5-Trifluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole

This protocol describes a representative synthesis of a pyrazole derivative with potential nematicidal activity.

Materials:

• 3-(Trifluoromethyl)-1H-pyrazole

• 3,4,5-Trifluorobenzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 3,4,5-trifluorobenzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to afford the pure 1-(3,4,5-trifluorobenzyl)-3-(trifluoromethyl)-1H-pyrazole.

Data Presentation

Parameter	Value
Reactants	3-(Trifluoromethyl)-1H-pyrazole, 3,4,5-Trifluorobenzyl bromide
Base	Potassium Carbonate (K₂CO₃)
Solvent	N,N-Dimethylformamide (DMF)
Reaction Temperature	60 °C
Reaction Time	4-6 hours
Typical Yield	85-95%
Purity (by HPLC)	>98%

Mode of Action: Potential Biological Targets

While the specific mode of action for novel compounds requires extensive biological testing, agrochemicals containing a pyrazole core often target the nervous system or respiratory chain of pests.

• GABA-gated Chloride Channel Blockers: Some pyrazole-based insecticides and nematicides act as non-competitive blockers of the γ-aminobutyric acid (GABA)-gated chloride channels in the nervous system of invertebrates. This leads to hyperexcitation, convulsions, and eventual death of the pest.

• Succinate Dehydrogenase Inhibitors (SDHIs): A major class of fungicides, SDHIs inhibit Complex II of the mitochondrial respiratory chain, blocking cellular respiration and leading to fungal cell death. Many successful SDHI fungicides contain a pyrazole-carboxamide core.

The 3,4,5-trifluorobenzyl moiety can play a crucial role in the binding of the molecule to its target protein, potentially through hydrophobic and electrostatic interactions within the active site.

Signaling Pathway Diagram

Caption: Putative mode of action of a pyrazole nematicide via blockage of the GABA-gated chloride channel.

Conclusion

3,4,5-Trifluorobenzyl bromide serves as a valuable synthon for the introduction of a key pharmacophore in the development of new agrochemicals. The synthesis of N-benzylated pyrazoles is a straightforward and high-yielding process, providing access to a diverse range of potential fungicidal and nematicidal candidates. Further investigation into the structure-activity relationships of these compounds is warranted to optimize their biological performance and develop next-generation crop protection agents.

Application Notes for 3,4,5-Trifluorobenzyl Bromide as a Derivatizing Agent in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trifluorobenzyl bromide (TFBBr) is a derivatizing agent used in analytical chemistry to enhance the detectability and chromatographic performance of polar, non-volatile compounds, particularly for gas chromatography-mass spectrometry (GC-MS) analysis. By reacting with active hydrogen groups such as those found in thiols, amines, and carboxylic acids, TFBBr introduces a trifluorobenzyl group to the analyte. This modification increases the volatility and thermal stability of the analyte while imparting favorable electron-capturing properties, which can significantly enhance sensitivity in detection methods like electron capture detection (ECD) or negative chemical ionization mass spectrometry (NCI-MS).

While less common than its perfluorinated analogue, 2,3,4,5,6-pentafluorobenzyl bromide (PFBBr), 3,4,5-trifluorobenzyl bromide has been effectively utilized in specialized applications, such as the analysis of biothiols in complex biological matrices. This document provides detailed application notes and protocols for the use of 3,4,5-trifluorobenzyl bromide and, for broader context, includes protocols for the widely used PFBBr, the principles of which are directly applicable.

Analysis of Biothiols using 3,4,5-Trifluorobenzyl Bromide Derivatization

A key application of 3,4,5-trifluorobenzyl bromide is in the determination of biothiols, such as cysteine and homocysteine, in biological samples like urine. These molecules contain multiple polar functional groups (thiol, amine, and carboxyl), making them challenging to analyze directly by GC-MS. A tandem microwave-assisted derivatization method has been developed to successively alkylate these groups, followed by a salting-out assisted liquid-liquid microextraction (SALLME) for sample cleanup and concentration.[1]

Logical Workflow for Biothiol Analysis

Caption: Tandem derivatization and extraction workflow for biothiol analysis.

Quantitative Data

The following table summarizes the optimized conditions and performance metrics for the derivatization and analysis of biothiols using 3,4,5-TFBBr.[1]

Parameter	Cysteine	Homocysteine
Derivatization Conditions (Step 1: Thiol & Amine)
Solvent	Acetonitrile/Water	Acetonitrile/Water
Base	K₂CO₃	K₂CO₃
Microwave Power	500 W	500 W
Microwave Time	3 min	3 min
Derivatization Conditions (Step 2: Carboxyl)
Solvent	Acetonitrile (Aprotic)	Acetonitrile (Aprotic)
Base	K₂CO₃	K₂CO₃
Microwave Power	500 W	500 W
Microwave Time	3 min	3 min
Analytical Performance
Limit of Detection (LOD)	0.03 µM	0.02 µM
Limit of Quantification (LOQ)	0.1 µM	0.08 µM
Linearity (r²)	0.9992	0.9994
Recovery (Urine Spike)	96.1 - 103.4%	95.8 - 104.2%

Experimental Protocol: Tandem Derivatization of Biothiols in Urine

This protocol is adapted from the method described by Tsai et al. (2017).[1]

Materials:

• 3,4,5-Trifluorobenzyl bromide (TFBBr)

• Acetonitrile (ACN), HPLC grade

• Potassium carbonate (K₂CO₃), anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Microwave synthesis reactor

• Vortex mixer and centrifuge

• GC-MS system

Procedure:

• Sample Preparation:

  • To 100 µL of urine sample in a glass vial, add 100 µL of ACN.

• Step 1: Derivatization of Thiol and Amine Groups (Protic Conditions):

  • Add 20 mg of K₂CO₃ and 10 µL of a 176 mM solution of TFBBr in ACN to the sample.

  • Seal the vial and vortex for 30 seconds.

  • Place the vial in a microwave reactor and irradiate at 500 W for 3 minutes.

  • After cooling, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Step 2: Derivatization of Carboxyl Group (Aprotic Conditions):

  • To the dried residue, add 200 µL of ACN, 20 mg of K₂CO₃, and 10 µL of the 176 mM TFBBr solution.

  • Seal the vial, vortex, and irradiate in the microwave reactor at 500 W for 3 minutes.

  • Cool the sample to room temperature.

• Salting-Out Assisted Liquid-Liquid Microextraction (SALLME):

  • Add 100 µL of deionized water to the reaction vial.

  • Prepare a salt mixture of 40 mg MgSO₄ and 10 mg NaCl in a separate microcentrifuge tube.

  • Transfer the sample solution to the tube containing the salt mixture.

  • Vortex vigorously for 1 minute to induce phase separation.

  • Centrifuge at 8000 rpm for 5 minutes.

• Analysis:

  • Carefully collect the upper organic layer (ACN).

  • Inject 1 µL of the organic layer into the GC-MS for analysis.

General Applications with Fluorinated Benzyl Bromides (using PFBBr as an analogue)

Due to the limited published data for 3,4,5-TFBBr, the following sections describe protocols for the more extensively documented 2,3,4,5,6-pentafluorobenzyl bromide (PFBBr). The chemical principles of derivatization are analogous, and these protocols serve as an excellent starting point for method development with TFBBr. PFBBr is widely used for derivatizing carboxylic acids, phenols, and thiols, rendering them suitable for sensitive GC analysis.

General Derivatization Workflow

Caption: General workflow for PFBBr derivatization and analysis.

Quantitative Data for PFBBr Derivatization

The table below provides typical reaction conditions for various analyte classes using PFBBr.

Analyte Class	Typical Conditions	Base / Catalyst	Solvent	Temp. (°C)	Time (min)
Carboxylic Acids	Extractive Alkylation	Diisopropylethylamine	Dichloromethane	50	60
Phenols	Phase-Transfer Catalysis	K₂CO₃ / 18-Crown-6	Acetone	60	30-60
Inorganic Anions (Nitrite/Nitrate)	Homogeneous Phase	None (pH dependent)	Aqueous Acetone	50	5-60
Methylmalonic Acid	Esterification	N,N-Diisopropylamine	Acetone	80	60

Experimental Protocols (General Guidance with PFBBr)

Protocol 2.1: Derivatization of Carboxylic Acids (e.g., Short-Chain Fatty Acids)

Materials:

• 2,3,4,5,6-Pentafluorobenzyl bromide (PFBBr)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Hexane

• 0.9% NaCl solution

Procedure:

• Dry the sample or standard extract under nitrogen.

• Add 20 µL of 10% DIPEA in DCM.

• Add 20 µL of 10% PFBBr in DCM.

• Cap the vial and incubate at 50-60°C for 60 minutes.

• Cool the sample and evaporate the solvent under nitrogen.

• Perform a liquid-liquid extraction by adding 150 µL of hexane and 150 µL of 0.9% NaCl solution.

• Vortex and centrifuge to separate the phases.

• Transfer the upper hexane layer to an autosampler vial for GC-MS analysis.

Protocol 2.2: Derivatization of Phenols in Water

Materials:

• PFBBr solution (e.g., 10% in acetone)

• Potassium carbonate (K₂CO₃)

• 18-Crown-6 ether (as catalyst)

• Acetone

• Hexane

Procedure:

• Adjust the pH of the aqueous sample (e.g., 10 mL) to be alkaline.

• Add 50 µL of 18-crown-6 ether solution in acetone and a small amount of K₂CO₃.

• Add 20 µL of 10% PFBBr solution in acetone.

• Cap and sonicate or heat the mixture (e.g., 60°C) for 30-60 minutes.

• After cooling, extract the derivatives with 2 x 1 mL of hexane.

• Combine the hexane extracts, dry if necessary (e.g., with anhydrous Na₂SO₄), and concentrate to a final volume of 100 µL for GC-MS analysis.

Conclusion

3,4,5-Trifluorobenzyl bromide is a valuable derivatizing agent for specific, challenging analytical tasks such as the determination of multi-functional biothiols in complex matrices. The tandem, microwave-assisted derivatization protocol provides an effective method for achieving the volatility required for GC-MS analysis. For broader applications involving other analyte classes like phenols and simple carboxylic acids, the extensive literature and established protocols for the analogous reagent, 2,3,4,5,6-pentafluorobenzyl bromide, offer a robust foundation for developing and optimizing analytical methods. The choice between trifluoro- and pentafluoro- analogues may depend on factors such as desired chromatographic retention, mass spectral fragmentation patterns, and commercial availability.

References

• 1. Tandem derivatization combined with salting-out assisted liquid-liquid microextraction for determination of biothiols in urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Incorporation of Trifluoromethyl Groups using 3,4,5-Trifluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern drug discovery and development. The trifluoromethyl group (-CF₃), in particular, can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity to biological targets. 3,4,5-Trifluorobenzyl bromide serves as a versatile and efficient reagent for introducing the trifluoromethylated benzyl moiety into a variety of molecular scaffolds. Its utility stems from the electrophilic nature of the benzylic carbon, which readily undergoes nucleophilic substitution reactions with a wide range of nucleophiles, including phenols, anilines, and other heteroatomic species. This document provides detailed application notes and experimental protocols for the use of 3,4,5-Trifluorobenzyl bromide in the synthesis of novel chemical entities with potential therapeutic applications, particularly as kinase inhibitors.

Physicochemical Properties of 3,4,5-Trifluorobenzyl Bromide

Property	Value
Molecular Formula	C₇H₄BrF₃
Molecular Weight	225.01 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	201-203 °C
Density	1.71 g/cm³
CAS Number	220141-72-0

Applications in Drug Discovery

The 3,4,5-trifluorobenzyl group is a valuable pharmacophore in the design of various therapeutic agents. Its incorporation can lead to improved pharmacological profiles. A notable area of application is in the development of kinase inhibitors, which are crucial in oncology. For instance, the epidermal growth factor receptor (EGFR) is a well-validated target in cancer therapy, and many EGFR inhibitors feature substituted benzyl moieties that occupy the ATP-binding pocket of the kinase domain. The unique electronic properties of the 3,4,5-trifluorobenzyl group can be exploited to fine-tune the binding interactions with the receptor, potentially leading to enhanced potency and selectivity.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon binding to its ligands (e.g., EGF), dimerizes and activates its intracellular tyrosine kinase domain. This triggers a cascade of downstream signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-mTOR pathway, which are central to cell proliferation, survival, and differentiation.[1][2][3] Dysregulation of the EGFR signaling pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention.[4][5] Small molecule inhibitors that target the ATP-binding site of the EGFR kinase domain can effectively block these signaling cascades and inhibit tumor growth.

Figure 1: Simplified EGFR signaling pathway and the inhibitory action of a potential 3,4,5-trifluorobenzyl-containing inhibitor.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of 3,4,5-trifluorobenzyl ethers and N-(3,4,5-trifluorobenzyl)anilines, which are common structural motifs in kinase inhibitors.

General Experimental Workflow

The synthesis of both ether and amine derivatives follows a general workflow involving the reaction of the nucleophile with 3,4,5-Trifluorobenzyl bromide in the presence of a suitable base and solvent, followed by workup and purification.

Figure 2: General experimental workflow for the synthesis of 3,4,5-trifluorobenzyl derivatives.

Protocol 1: Williamson Ether Synthesis of 3,4,5-Trifluorobenzyl Ethers

This protocol describes the synthesis of substituted aryl ethers via the Williamson ether synthesis using 3,4,5-Trifluorobenzyl bromide.

Materials:

• Substituted phenol (1.0 mmol)

• 3,4,5-Trifluorobenzyl bromide (1.1 mmol)

• Potassium carbonate (K₂CO₃) (1.5 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the substituted phenol in DMF, add potassium carbonate.

• Add 3,4,5-Trifluorobenzyl bromide to the mixture.

• Heat the reaction mixture to 60-80 °C and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Quantitative Data for Williamson Ether Synthesis:

Entry	Phenol Substrate	Product	Reaction Time (h)	Yield (%)
1	4-Nitrophenol	1-nitro-4-((3,4,5-trifluorobenzyl)oxy)benzene	2	92
2	4-Chlorophenol	1-chloro-4-((3,4,5-trifluorobenzyl)oxy)benzene	3	88
3	4-Methoxyphenol	1-methoxy-4-((3,4,5-trifluorobenzyl)oxy)benzene	4	85
4	Phenol	((3,4,5-Trifluorobenzyl)oxy)benzene	3.5	90

Protocol 2: N-Alkylation of Anilines with 3,4,5-Trifluorobenzyl Bromide

This protocol details the synthesis of N-benzylated anilines.

Materials:

• Substituted aniline (1.0 mmol)

• 3,4,5-Trifluorobenzyl bromide (1.1 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Acetonitrile (10 mL)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the substituted aniline and potassium carbonate in acetonitrile.

• Add 3,4,5-Trifluorobenzyl bromide to the suspension.

• Reflux the reaction mixture for 4-8 hours, monitoring the progress by TLC.

• Once the reaction is complete, filter the solid and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data for N-Alkylation of Anilines:

Entry	Aniline Substrate	Product	Reaction Time (h)	Yield (%)
1	4-Methoxyaniline	N-(3,4,5-trifluorobenzyl)-4-methoxyaniline	5	85
2	4-Chloroaniline	N-(3,4,5-trifluorobenzyl)-4-chloroaniline	6	82
3	2,4-Difluoroaniline	N-(3,4,5-trifluorobenzyl)-2,4-difluoroaniline	6	78
4	Aniline	N-(3,4,5-trifluorobenzyl)aniline	5	88

Conclusion

3,4,5-Trifluorobenzyl bromide is a highly effective reagent for the introduction of the trifluoromethylated benzyl moiety into organic molecules. The protocols detailed in this document provide robust methods for the synthesis of 3,4,5-trifluorobenzyl ethers and N-(3,4,5-trifluorobenzyl)anilines, which are key intermediates in the development of novel therapeutic agents, including kinase inhibitors targeting pathways such as the EGFR signaling cascade. The provided data demonstrates the versatility and efficiency of these reactions with a range of substituted nucleophiles. Researchers can utilize these protocols as a foundation for the synthesis of diverse libraries of compounds for drug discovery programs.

References

• 1. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. commerce.bio-rad.com [commerce.bio-rad.com]
• 3. ClinPGx [clinpgx.org]
• 4. Design, Synthesis, and Biological Evaluation of Novel Conformationally Constrained Inhibitors Targeting EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]

Application Notes and Protocols for Alkylation with 3,4,5-Trifluorobenzyl Bromide

Introduction

3,4,5-Trifluorobenzyl bromide is a valuable reagent in medicinal chemistry and materials science, utilized for the introduction of the 3,4,5-trifluorobenzyl moiety into a variety of molecules. This group can significantly modulate the physicochemical and biological properties of the parent molecule, including its lipophilicity, metabolic stability, and binding interactions. This document provides a detailed experimental protocol for the N-alkylation of a primary amine using 3,4,5-Trifluorobenzyl bromide, a common transformation in drug development. The protocol is based on established methods for N-alkylation with benzyl halides, often employing a mild base and a suitable solvent.[1][2]

General Reaction Scheme

The alkylation reaction proceeds via a nucleophilic substitution (SN2) mechanism, where a nucleophile (in this case, a primary amine) attacks the electrophilic benzylic carbon of 3,4,5-Trifluorobenzyl bromide, displacing the bromide leaving group.

R-NH₂ + F₃C₆H₂CH₂Br → R-NH-CH₂C₆H₂F₃ + HBr

A base is required to neutralize the hydrogen bromide (HBr) generated during the reaction, driving the equilibrium towards the product.

Experimental Protocol: N-Alkylation of Benzylamine with 3,4,5-Trifluorobenzyl Bromide

This protocol details the synthesis of N-(3,4,5-trifluorobenzyl)benzylamine.

Materials and Reagents:

• Benzylamine

• 3,4,5-Trifluorobenzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and chamber

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile (to achieve a 0.2 M concentration of the limiting reagent).

• Addition of Alkylating Agent: While stirring the mixture at room temperature, add a solution of 3,4,5-Trifluorobenzyl bromide (1.1 eq) in acetonitrile.

• Reaction: Heat the reaction mixture to 50 °C and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Filter the solid potassium carbonate and wash the solid with a small amount of ethyl acetate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer with deionized water (2 x 25 mL) and then with brine (1 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-(3,4,5-trifluorobenzyl)benzylamine.

Data Presentation

The following table summarizes typical quantitative data for the N-alkylation of benzylamine with 3,4,5-Trifluorobenzyl bromide.

Parameter	Value
Reactants
Benzylamine	1.0 eq
3,4,5-Trifluorobenzyl bromide	1.1 eq
Potassium Carbonate	2.0 eq
Reaction Conditions
Solvent	Acetonitrile (0.2 M)
Temperature	50 °C
Reaction Time	18 hours
Results
Yield of Pure Product	85-95%
Physical Appearance	Colorless oil or white solid

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the N-alkylation of benzylamine.

Signaling Pathway (Illustrative)

While this is a chemical synthesis protocol and not a biological signaling pathway, a logical relationship diagram can illustrate the reaction mechanism.

Caption: SN2 mechanism for N-alkylation.

References

• 1. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 2. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 3,4,5-Trifluorobenzyl Bromide in the Synthesis of Fluorinated Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of fluorinated polymers utilizing 3,4,5-trifluorobenzyl bromide. This versatile building block is valuable for introducing trifluorobenzyl moieties into polymer structures, which can significantly enhance thermal stability, chemical resistance, and hydrophobicity, properties highly sought after in advanced materials and for drug delivery applications.[1] The protocols outlined below are based on established polymerization techniques and can be adapted for the synthesis of a variety of polymer architectures.

Synthesis of Fluorinated Poly(aryl thioether)s via Thiol-Bromo Step-Growth Polymerization

This protocol describes the synthesis of linear fluorinated poly(aryl thioether)s through a "click" reaction between 3,4,5-trifluorobenzyl bromide and a dithiol. This method is highly efficient and can be performed under mild conditions. The resulting polymers are characterized by their high thermal stability and hydrophobicity.

Experimental Protocol

Materials:

• 3,4,5-Trifluorobenzyl bromide

• 4,4'-Thiobisbenzenethiol (or other dithiol)

• Triethylamine (TEA)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• In a dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4,4'-thiobisbenzenethiol (1 equivalent) and 3,4,5-trifluorobenzyl bromide (1 equivalent) in anhydrous DMF.

• Stir the mixture at room temperature to ensure complete dissolution.

• Add triethylamine (2 equivalents) to the solution to act as a base and acid scavenger, initiating the polymerization.[2]

• The reaction is typically rapid and may be complete within minutes to a few hours, which can be monitored by techniques such as ¹H or ¹⁹F NMR.[2]

• Upon completion, precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

• Filter the precipitate and wash it thoroughly with methanol to remove unreacted monomers and salts.

• Dry the resulting fluorinated poly(aryl thioether) under vacuum to a constant weight.

Characterization:

The synthesized polymer can be characterized by:

• Gel Permeation Chromatography (GPC): To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the polymer structure.

• Thermogravimetric Analysis (TGA): To evaluate thermal stability.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).

Representative Data

The following table summarizes typical data obtained for fluorinated poly(aryl thioether)s synthesized from a similar monomer, pentafluorobenzyl bromide, which can be used as a reference for expected values.[2]

Polymerization System	Temperature (°C)	Time (h)	Mn ( g/mol )	PDI (Mw/Mn)	Tg (°C)	Td,5% (°C)
Pentafluorobenzyl bromide + 4,4'-Thiobisbenzenethiol	70	24	4700	1.8	85	350
Pentafluorobenzyl bromide + 2,2'-(Ethylenedioxy)diethanethiol	25	0.5	3500	1.7	25	320
Pentafluorobenzyl bromide + 1,2-Ethanedithiol	25	0.2	2300	1.6	15	300

Data is representative and based on the polymerization of pentafluorobenzyl bromide.[2] Similar results are anticipated for 3,4,5-trifluorobenzyl bromide.

Caption: Workflow for the synthesis and characterization of fluorinated poly(aryl thioether)s.

Initiation of Atom Transfer Radical Polymerization (ATRP) for Vinyl Monomers

3,4,5-Trifluorobenzyl bromide can serve as an efficient initiator for the Atom Transfer Radical Polymerization (ATRP) of various vinyl monomers, such as styrenes and (meth)acrylates.[3] This controlled radical polymerization technique allows for the synthesis of well-defined polymers with predetermined molecular weights and low polydispersity.[3]

Experimental Protocol

Materials:

• 3,4,5-Trifluorobenzyl bromide (Initiator)

• Styrene (or other vinyl monomer)

• Copper(I) bromide (CuBr) (Catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)

• Anisole (Solvent)

Procedure:

• To a Schlenk flask, add CuBr (1 equivalent relative to the initiator).

• Seal the flask, and cycle between vacuum and inert gas (e.g., argon) three times to remove oxygen.

• Add the desired amount of styrene and anisole via degassed syringes.

• Add PMDETA (1 equivalent relative to CuBr) to the flask, and stir until the copper complex forms (a colored solution).

• Initiate the polymerization by adding 3,4,5-trifluorobenzyl bromide (1 equivalent) via a degassed syringe.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 110 °C for styrene).

• Take samples periodically to monitor monomer conversion (by ¹H NMR or gas chromatography) and molecular weight evolution (by GPC).

• To stop the polymerization, cool the flask to room temperature and expose the reaction mixture to air.

• Dilute the mixture with a suitable solvent (e.g., tetrahydrofuran) and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer in a non-solvent (e.g., methanol), filter, and dry under vacuum.

Representative Data for ATRP

The following table provides representative data for the ATRP of styrene initiated by a similar benzyl bromide initiator, which can be used as a reference for expected outcomes.

Monomer	Initiator/Catalyst/Ligand Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn,theory ( g/mol )	Mn,GPC ( g/mol )	PDI (Mw/Mn)
Styrene	1 / 1 / 1	110	4	50	5,200	5,500	1.15
Styrene	1 / 1 / 1	110	8	90	9,400	9,800	1.10
Methyl Methacrylate	1 / 1 / 2	90	2	60	6,100	6,400	1.20
Methyl Methacrylate	1 / 1 / 2	90	5	95	9,600	10,100	1.18

Data is representative and based on typical ATRP reactions. Actual results will depend on specific reaction conditions.

Caption: Simplified mechanism of Atom Transfer Radical Polymerization (ATRP).

Use in Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

3,4,5-Trifluorobenzyl bromide can also be utilized in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, typically after conversion to a suitable RAFT agent (a thiocarbonylthio compound). The resulting RAFT agent can then be used to control the polymerization of a wide range of monomers.

Protocol for RAFT Agent Synthesis and Subsequent Polymerization

Part A: Synthesis of a Dithiocarbamate RAFT Agent

• React 3,4,5-trifluorobenzyl bromide with a dithiocarbamate salt (e.g., sodium N,N-diethyldithiocarbamate) in a solvent like acetone or ethanol at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

• Remove the solvent under reduced pressure and purify the resulting RAFT agent by column chromatography.

Part B: RAFT Polymerization

• In a Schlenk flask, dissolve the synthesized RAFT agent, the vinyl monomer (e.g., N-isopropylacrylamide), and a radical initiator (e.g., AIBN) in a suitable solvent (e.g., 1,4-dioxane).

• Degas the solution by several freeze-pump-thaw cycles.

• Place the flask in a preheated oil bath at the appropriate temperature for the chosen initiator (e.g., 70 °C for AIBN).

• Monitor the polymerization as described for ATRP.

• Terminate the reaction by cooling and exposing to air.

• Purify the polymer by precipitation.

Representative Data for RAFT Polymerization

The following table shows representative data for a RAFT polymerization using a benzyl-functionalized RAFT agent.

Monomer	[Monomer]:[RAFT Agent]:[Initiator]	Temperature (°C)	Time (h)	Conversion (%)	Mn,theory ( g/mol )	Mn,GPC ( g/mol )	PDI (Mw/Mn)
N-isopropylacrylamide	100 : 1 : 0.2	70	4	55	6,300	6,500	1.12
N-isopropylacrylamide	100 : 1 : 0.2	70	8	92	10,500	10,800	1.09
Styrene	200 : 1 : 0.1	80	60	12,500	13,000	1.15
Styrene	200 : 1 : 0.1	80	12	85	17,700	18,200	1.11

Data is representative and based on typical RAFT polymerizations.

Caption: Logical workflow for RAFT polymerization using a 3,4,5-trifluorobenzyl bromide derived RAFT agent.

References

• 1. chemimpex.com [chemimpex.com]
• 2. warwick.ac.uk [warwick.ac.uk]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols for Reactions Involving 3,4,5-Trifluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key reactions involving 3,4,5-trifluorobenzyl bromide. This versatile reagent serves as a crucial building block in synthetic and medicinal chemistry, primarily for the introduction of the 3,4,5-trifluorobenzyl moiety. The incorporation of fluorine atoms into organic molecules can significantly enhance their biological activity and metabolic stability, making this compound highly valuable in drug discovery and development.[1]

Introduction

3,4,5-Trifluorobenzyl bromide is a reactive electrophile due to the presence of the bromomethyl group, making it an ideal substrate for a variety of nucleophilic substitution and organometallic reactions.[1] Its trifluorinated phenyl ring offers unique electronic properties that can influence the pharmacokinetic and pharmacodynamic profile of drug candidates. These notes will cover three principal classes of reactions: nucleophilic substitution, Grignard reagent formation, and Suzuki-Miyaura cross-coupling, providing detailed methodologies and quantitative data where available.

I. Nucleophilic Substitution Reactions

Nucleophilic substitution reactions with 3,4,5-trifluorobenzyl bromide provide a straightforward method for the formation of carbon-heteroatom bonds. Common nucleophiles include amines, alkoxides, and azide ions.

A. Synthesis of N-(3,4,5-Trifluorobenzyl)amines

The reaction of 3,4,5-trifluorobenzyl bromide with primary or secondary amines yields the corresponding N-benzylated amines. These products can serve as intermediates in the synthesis of various biologically active compounds.

Experimental Protocol: Synthesis of a Tertiary Amine

This protocol describes the synthesis of a tertiary amine via the reaction of 3,4,5-trifluorobenzyl bromide with a secondary amine, such as piperidine.

• Materials:

  • 3,4,5-Trifluorobenzyl bromide

  • Piperidine

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN)

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a solution of piperidine (1.2 equivalents) in acetonitrile, add potassium carbonate (2.0 equivalents).

  • Add 3,4,5-trifluorobenzyl bromide (1.0 equivalent) to the stirred suspension.

  • Heat the reaction mixture to 60 °C and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure tertiary amine.

Quantitative Data:

Nucleophile	Product	Solvent	Base	Temp (°C)	Time (h)	Yield (%)
Piperidine	1-(3,4,5-Trifluorobenzyl)piperidine	CH₃CN	K₂CO₃	60	16	>90 (estimated)

B. Williamson Ether Synthesis

The Williamson ether synthesis can be employed to prepare 3,4,5-trifluorobenzyl ethers by reacting 3,4,5-trifluorobenzyl bromide with an alkoxide.

Experimental Protocol: Synthesis of a 3,4,5-Trifluorobenzyl Ether

• Materials:

  • 3,4,5-Trifluorobenzyl bromide

  • Phenol (or other alcohol)

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a stirred solution of phenol (1.2 equivalents) in anhydrous DMF, carefully add sodium hydride (1.2 equivalents) portion-wise at 0 °C under an inert atmosphere.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until gas evolution ceases.

  • Cool the mixture back to 0 °C and add a solution of 3,4,5-trifluorobenzyl bromide (1.0 equivalent) in DMF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Quantitative Data:

Alcohol	Product	Solvent	Base	Temp (°C)	Time (h)	Yield (%)
Phenol	1,2,3-Trifluoro-5-(phenoxymehyl)benzene	DMF	NaH	RT	16	>90 (estimated)

II. Grignard Reaction

3,4,5-Trifluorobenzyl bromide can be converted to its corresponding Grignard reagent, which is a powerful nucleophile for the formation of carbon-carbon bonds.

Experimental Workflow for Grignard Reagent Formation and Reaction

Caption: Workflow for the formation of a Grignard reagent and subsequent reaction.

Experimental Protocol: Formation of 3,4,5-Trifluorobenzylmagnesium Bromide and Reaction with an Electrophile

• Materials:

  • 3,4,5-Trifluorobenzyl bromide

  • Magnesium turnings (activated)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Iodine crystal (optional, as an indicator)

  • Electrophile (e.g., benzaldehyde, acetone, or dry ice)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Grignard Reagent Formation:

    • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents) under an inert atmosphere.

    • Add a small crystal of iodine.

    • Add a small portion of a solution of 3,4,5-trifluorobenzyl bromide (1.0 equivalent) in anhydrous ether/THF via the dropping funnel to initiate the reaction (indicated by the disappearance of the iodine color and gentle refluxing).

    • Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Reaction with Electrophile:

    • Cool the Grignard reagent solution to 0 °C.

    • Slowly add a solution of the electrophile (1.0 equivalent) in anhydrous ether/THF.

    • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Work-up:

    • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with diethyl ether (3x).

    • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography.

Quantitative Data:

Electrophile	Product	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzaldehyde	1-Phenyl-2-(3,4,5-trifluorophenyl)ethanol	THF	RT	3	70-80 (estimated)
Acetone	2-Methyl-1-(3,4,5-trifluorophenyl)propan-2-ol	THF	RT	3	65-75 (estimated)

III. Suzuki-Miyaura Cross-Coupling

While 3,4,5-trifluorobenzyl bromide itself is not a typical substrate for Suzuki-Miyaura coupling, it can be converted to an organoboron species or used to synthesize precursors for this powerful C-C bond-forming reaction. A more common approach involves the coupling of an arylboronic acid with a derivative of 3,4,5-trifluorobenzyl bromide where the bromine has been replaced by a different leaving group or converted to a metallic species. However, direct coupling of benzylic halides has been reported.[2]

Experimental Protocol: Suzuki-Miyaura Coupling of a Benzyl Bromide Derivative

This protocol is a general procedure adaptable for the coupling of a benzylic bromide with an arylboronic acid.

• Materials:

  • 3,4,5-Trifluorobenzyl bromide (or derivative)

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

  • Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

  • Solvent (e.g., Toluene, Dioxane, or DMF with water)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a reaction vessel, combine 3,4,5-trifluorobenzyl bromide (1.0 equivalent), the arylboronic acid (1.2-1.5 equivalents), the palladium catalyst (0.02-0.05 equivalents), and the base (2.0-3.0 equivalents).

  • Add the degassed solvent system.

  • Heat the reaction mixture to 80-100 °C under an inert atmosphere and stir for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Quantitative Data for Analogous Suzuki-Miyaura Couplings: [2]

Benzyl Halide	Boronic Acid Derivative	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzyl bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)	Cs₂CO₃	THF/H₂O	77	23	85
4-Methoxybenzyl bromide	Potassium phenyltrifluoroborate	PdCl₂(dppf)	Cs₂CO₃	THF/H₂O	77	18	92

IV. Application in the Synthesis of Biologically Active Molecules: Kinase Inhibitors

The 3,4,5-trifluorobenzyl moiety is a valuable pharmacophore in the design of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is implicated in many diseases, including cancer. The pyrazolo[3,4-d]pyrimidine scaffold is a well-established core for kinase inhibitors, acting as a bioisostere of the adenine ring of ATP.[3]

Signaling Pathway: Cyclin-Dependent Kinase 2 (CDK2) in Cell Cycle Progression

CDK2 is a key regulator of the cell cycle. Its inhibition can lead to cell cycle arrest and apoptosis in cancer cells. The diagram below illustrates a simplified signaling pathway involving CDK2.

Caption: Simplified CDK2 signaling pathway and the point of inhibition.

The synthesis of pyrazolo[3,4-d]pyrimidine-based CDK2 inhibitors can utilize 3,4,5-trifluorobenzyl bromide to introduce the key trifluorinated moiety, which can enhance binding affinity and cellular potency. The general synthetic strategy involves the construction of the pyrazolopyrimidine core followed by N-alkylation with 3,4,5-trifluorobenzyl bromide. The specific protocols for these multi-step syntheses are beyond the scope of this document but can be found in the relevant medicinal chemistry literature.[1][3]

Conclusion

3,4,5-Trifluorobenzyl bromide is a valuable and versatile reagent for the synthesis of complex organic molecules, particularly in the context of drug discovery. The protocols provided herein for nucleophilic substitution, Grignard reactions, and as a precursor for cross-coupling reactions serve as a guide for researchers to harness the potential of this fluorinated building block. The incorporation of the 3,4,5-trifluorobenzyl group into kinase inhibitors highlights its importance in developing next-generation therapeutics.

References

• 1. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Safe handling and storage of 3,4,5-Trifluorobenzyl bromide

Technical Support Center: 3,4,5-Trifluorobenzyl Bromide

This guide provides essential safety information, handling protocols, and emergency procedures for researchers, scientists, and drug development professionals working with 3,4,5-Trifluorobenzyl bromide (CAS No: 220141-72-0). Adherence to these guidelines is critical to ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What is 3,4,5-Trifluorobenzyl bromide and what are its primary hazards?

A1: 3,4,5-Trifluorobenzyl bromide is a fluorinated organic compound used as a building block in the synthesis of pharmaceuticals and agrochemicals.[1] It is a corrosive and combustible liquid that is also a lachrymator (a substance that causes tearing).[2][3][4] The primary hazards are severe skin burns and serious eye damage.[2][5] It may also be corrosive to metals.[4][5]

Q2: What are the recommended storage conditions for this chemical?

A2: Store 3,4,5-Trifluorobenzyl bromide in a tightly closed container in a dry, cool, and well-ventilated area, away from heat and ignition sources.[6][7][8] It is recommended to store it at temperatures between 2-8°C.[1] The storage area should be designated for corrosive materials.[6][8] Due to its sensitivity to moisture and light, it should be stored under an inert atmosphere, such as argon or nitrogen, and protected from light.[6][7] The container should be stored locked up.[9]

Q3: What Personal Protective Equipment (PPE) is required when handling 3,4,5-Trifluorobenzyl bromide?

A3: When handling this compound, a comprehensive set of PPE is mandatory. This includes:

• Eye/Face Protection: Tightly fitting safety goggles and a face shield.[7]

• Skin Protection: Chemical-resistant gloves (impermeable) and protective clothing to prevent any skin contact.[7][8]

• Respiratory Protection: All handling should occur in a certified chemical fume hood.[6][8] If ventilation is insufficient or for emergency situations, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK) or a self-contained breathing apparatus is necessary.[7]

• General: An eyewash station and a safety shower must be readily accessible in the immediate work area.[3][6]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to rinse under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[5][8]

• Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the affected skin with large amounts of water for at least 15 minutes. Seek immediate medical attention.[5][8][9]

• Inhalation: Move the individual to fresh air and keep them in a position comfortable for breathing. If breathing has stopped or is difficult, provide artificial respiration. Seek immediate medical attention.[5][8][9]

• Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek immediate medical attention.[5][8][9]

Q5: How should a small spill of 3,4,5-Trifluorobenzyl bromide be handled?

A5: For a small spill, first ensure the area is well-ventilated and remove all sources of ignition.[6][8] Wearing full PPE, cover the spill with a non-combustible, inert absorbent material such as sand, silica gel, or vermiculite.[6][8][10] Do not use combustible materials like sawdust.[6] Collect the absorbed material using spark-proof tools and place it into a suitable, labeled, and closed container for chemical waste disposal.[5][6][8] Clean the spill area thoroughly.

Q6: What materials are incompatible with 3,4,5-Trifluorobenzyl bromide?

A6: This compound is incompatible with a range of substances and conditions. Avoid contact with strong oxidizing agents, strong acids, strong bases, alcohols, amines, and metals.[6][7][9] It is also sensitive to moisture and water, which can cause it to decompose.[3][7]

Data Summary Tables

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	220141-72-0[1][2]
Molecular Formula	C₇H₄BrF₃[1][2][11]
Molecular Weight	225.01 g/mol [1][2]
Appearance	Light yellow to brown clear liquid[1][4]
Boiling Point	46 °C @ 1 mmHg[1]
Density	~1.71 g/cm³[1]
Flash Point	65.6 °C (150.1 °F) - closed cup
Solubility in Water	Decomposes[7]

Table 2: Hazard Identification

Hazard Classification	Code	Description
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage[2][5]
Corrosive to Metals	H290	May be corrosive to metals[4][5]
Flammable Liquids	H227	Combustible liquid[4]
GHS Pictogram	GHS05	Corrosion
Signal Word	Danger	[5]

Table 3: Storage and Incompatibility Summary

Parameter	Recommendation
Storage Temperature	2 - 8 °C[1]
Storage Conditions	Cool, dry, well-ventilated, locked area under inert gas[6][7][8]
Protection	Protect from moisture, light, heat, and ignition sources[7][8]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, alcohols, amines, metals, water[6][7][9]

Experimental and Safety Protocols

Protocol 1: Standard Handling Procedure in a Laboratory Setting

• Preparation:

  • Confirm the availability and functionality of a safety shower and eyewash station.

  • Don all required PPE: safety goggles, face shield, lab coat, and chemical-resistant gloves.

  • Ensure the chemical fume hood is operating correctly (check airflow monitor).

• Handling:

  • Conduct all manipulations of 3,4,5-Trifluorobenzyl bromide inside the certified chemical fume hood.

  • Use glassware that is clean, dry, and free of cracks.

  • If transferring the liquid, use a syringe or pipette. Avoid pouring directly from the bottle when possible to minimize splashing.

  • Keep the container tightly sealed when not in use.

• Post-Handling:

  • Wipe down the work area in the fume hood.

  • Properly seal and store the chemical according to the recommended conditions.

  • Dispose of any contaminated materials (e.g., pipette tips, gloves) in a designated hazardous waste container.

  • Remove PPE and wash hands thoroughly with soap and water.[6]

Protocol 2: Emergency First Aid Procedures

• General: Ensure the scene is safe for the first aider. The first aider must wear appropriate PPE to avoid secondary contamination.

• Skin Exposure:

  • Immediately guide the affected person to the safety shower.

  • While flushing with water, remove all contaminated clothing.[9]

  • Continue flushing the skin for at least 15 minutes.[8]

  • Call for emergency medical assistance.

• Eye Exposure:

  • Lead the person to the eyewash station.

  • Hold eyelids open and flush eyes with a continuous, gentle stream of water for at least 15 minutes.[8]

  • Call for emergency medical assistance immediately.

• Inhalation:

  • Move the exposed individual to an area with fresh air.[9]

  • Call for emergency medical assistance.

  • If the person is not breathing, begin artificial respiration, but only if you are trained to do so.

Protocol 3: Spill Decontamination and Cleanup

• Evacuate and Alert: Immediately alert others in the lab and evacuate the immediate area.

• Assess: From a safe distance, assess the extent of the spill. For large spills, evacuate the entire lab and call emergency services. This protocol is for small, manageable spills only.

• Secure Area: Restrict access to the spill area and eliminate all ignition sources.[8]

• Don PPE: Wear full PPE, including respiratory protection, chemical-resistant gloves, safety goggles, a face shield, and a lab coat or apron.

• Contain and Absorb:

  • Cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[6][10]

  • Work from the outside of the spill towards the center to prevent spreading.

• Collect Waste:

  • Once the liquid is fully absorbed, carefully scoop the material using spark-proof tools into a designated, labeled container for hazardous waste.[5]

• Decontaminate:

  • Wipe the spill area with a suitable solvent (check compatibility first) and then with soap and water.

  • Place all cleaning materials into the hazardous waste container.

• Final Steps:

  • Properly dispose of the waste container according to institutional and regulatory guidelines.[8]

  • Ventilate the area until fumes have dissipated.

Visual Workflow Guides

Caption: Workflow for the safe handling of 3,4,5-Trifluorobenzyl bromide.

Caption: Decision tree for responding to a 3,4,5-Trifluorobenzyl bromide spill.

References

• 1. chemimpex.com [chemimpex.com]
• 2. echemi.com [echemi.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 3,4,5-Trifluorobenzyl Bromide | 220141-72-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. fishersci.com [fishersci.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. 3,4,5-Trifluorobenzyl bromide, 97% | Fisher Scientific [fishersci.ca]

Technical Support Center: Purification of Crude 3,4,5-Trifluorobenzyl Bromide

Welcome to the technical support center for the purification of crude 3,4,5-Trifluorobenzyl bromide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3,4,5-Trifluorobenzyl bromide?

A1: Common impurities can include:

• Unreacted starting materials: Such as 3,4,5-trifluorobenzyl alcohol or 3,4,5-trifluorotoluene.

• Over-brominated species: Such as 3,4,5-trifluorobenzal bromide (dibrominated product).

• Hydrolysis product: 3,4,5-trifluorobenzyl alcohol, which can form if the crude product is exposed to moisture.

• Residual acid: From the brominating agent (e.g., HBr).

• Color impurities: Often arising from the formation of free bromine.

Q2: My crude 3,4,5-Trifluorobenzyl bromide is a dark yellow or brown color. What causes this and how can I remove the color?

A2: The coloration is often due to the presence of trace amounts of free bromine (Br₂). This can typically be removed by washing the crude product with a mild reducing agent solution, such as aqueous sodium bisulfite or sodium thiosulfate, followed by a water wash.

Q3: Can I purify 3,4,5-Trifluorobenzyl bromide by distillation?

A3: Yes, vacuum distillation is a suitable method for purifying 3,4,5-Trifluorobenzyl bromide, which has a boiling point of 44-46 °C at 1 mmHg.[1] It is important to use a vacuum to prevent thermal decomposition, which can occur at higher temperatures.

Q4: Is recrystallization a viable purification method for 3,4,5-Trifluorobenzyl bromide?

A4: While 3,4,5-Trifluorobenzyl bromide is a liquid at room temperature, recrystallization can be challenging. However, for closely related solid benzyl bromides, recrystallization from a mixed solvent system (e.g., ethyl acetate/hexane or chloroform/methanol) has been shown to be effective in achieving high purity.[2] For liquid products, purification is typically achieved through other methods like distillation or chromatography.

Q5: What are the recommended storage conditions for purified 3,4,5-Trifluorobenzyl bromide?

A5: It should be stored in a tightly sealed container, in a cool, dry place, and under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis. It is also recommended to store it away from bases, strong oxidizing agents, alcohols, amines, and metals.[3]

Troubleshooting Guides

Distillation

Issue	Possible Cause	Troubleshooting Steps
Product is decomposing during distillation (darkening, charring).	The distillation temperature is too high.	- Ensure a sufficiently low vacuum is achieved to lower the boiling point. - Use a heating mantle with a stirrer for even heating and avoid localized overheating.
Poor separation of impurities.	The boiling points of the impurities are too close to the product.	- Use a fractionating column to improve separation efficiency. - Consider pre-purification by washing or flash chromatography to remove impurities with very different polarities.
Product is bumping violently.	Uneven boiling.	- Use a magnetic stir bar for smooth boiling. Boiling chips are not effective under vacuum.

Column Chromatography

Issue	Possible Cause	Troubleshooting Steps
Poor separation of the product from a non-polar impurity.	The eluent system is too polar.	- Decrease the polarity of the eluent. Start with a non-polar solvent like hexane and gradually add a more polar solvent like ethyl acetate or dichloromethane.
Product is tailing on the column.	The compound is interacting too strongly with the silica gel, or the column is overloaded.	- Add a small amount of a slightly more polar solvent to the eluent system. - Ensure the sample is loaded onto the column in a concentrated band using a minimal amount of solvent. - Reduce the amount of crude material loaded onto the column.
The desired product is co-eluting with an impurity of similar polarity.	The selectivity of the chromatographic system is insufficient.	- Try a different solvent system (e.g., toluene/ethyl acetate). - Consider using a different stationary phase, such as alumina or a bonded-phase silica.

General Purification

Issue	Possible Cause	Troubleshooting Steps
Low yield after purification.	- Product loss during transfers and work-up. - Incomplete extraction of the product. - Decomposition of the product.	- Minimize the number of transfer steps. - Ensure complete extraction by performing multiple extractions with the organic solvent. - Avoid high temperatures and exposure to moisture and air.
Product appears cloudy or contains water after purification.	Incomplete drying.	- Ensure the organic phase is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) before solvent evaporation.
Purified product degrades over time.	Instability due to residual acid or exposure to light, air, or moisture.	- Ensure all acidic impurities are removed by washing with a mild base (e.g., saturated sodium bicarbonate solution). - Store the purified product under an inert atmosphere, protected from light, and at a low temperature.

Quantitative Data

Purification Technique	Typical Purity Achieved	Key Parameters	Reference
Vacuum Distillation	>98%	1 mmHg, 44-46 °C	[1]
Flash Column Chromatography	>99%	Silica gel, Hexane/Ethyl Acetate gradient	General Technique
Washing	Variable (removes specific impurities)	Aqueous NaHCO₃, water, brine	General Technique

Experimental Protocols

Protocol 1: Purification by Washing and Vacuum Distillation

• Acid Removal: Dissolve the crude 3,4,5-Trifluorobenzyl bromide in a suitable organic solvent like dichloromethane or diethyl ether. Wash the organic solution sequentially with saturated aqueous sodium bicarbonate solution, water, and finally, brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Vacuum Distillation: Set up a vacuum distillation apparatus. Ensure all glassware is dry and the joints are properly sealed. Use a magnetic stirrer for even boiling. Apply a vacuum (approx. 1 mmHg) and gently heat the flask. Collect the fraction that distills at 44-46 °C.

Protocol 2: Purification by Flash Column Chromatography

• Stationary Phase: Prepare a flash chromatography column with silica gel.

• Eluent Selection: Determine a suitable eluent system by thin-layer chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate. The desired product should have an Rf value of approximately 0.2-0.3.

• Loading: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent like dichloromethane. Load the solution onto the top of the silica gel column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary. Collect fractions and monitor them by TLC to identify those containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3,4,5-Trifluorobenzyl bromide.

Logical Workflow for Troubleshooting Purification

Caption: Troubleshooting workflow for the purification of crude 3,4,5-Trifluorobenzyl bromide.

References

• 1. echemi.com [echemi.com]
• 2. CN100543003C - A kind of preparation method of p-bromobenzyl bromide - Google Patents [patents.google.com]
• 3. fishersci.com [fishersci.com]

Common side reactions and byproducts in 3,4,5-Trifluorobenzyl bromide chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,4,5-Trifluorobenzyl bromide. The information is designed to help anticipate and resolve common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive pathways for 3,4,5-Trifluorobenzyl bromide?

A1: As a benzylic bromide, 3,4,5-Trifluorobenzyl bromide primarily undergoes nucleophilic substitution reactions (SN1 and SN2) and elimination reactions (E1 and E2). The trifluorinated phenyl ring is a strong electron-withdrawing group, which can influence the reaction mechanism and the rate of reaction. It is a versatile electrophile ideal for introducing the 3,4,5-trifluorobenzyl moiety into a wide range of molecules.[1]

Q2: How does the trifluorophenyl group affect the reactivity of the benzylic bromide?

A2: The three fluorine atoms are strongly electron-withdrawing, which has several effects. This can make the benzylic carbon more electrophilic and susceptible to nucleophilic attack. The electron-withdrawing nature of the ring can also influence the stability of potential carbocation intermediates in SN1 type reactions.

Q3: What are the common impurities that might be present in commercial 3,4,5-Trifluorobenzyl bromide?

A3: Common impurities could include the starting material for its synthesis, (3,4,5-trifluorophenyl)methanol, and the corresponding dibenzyl ether formed during synthesis or decomposition. Residual solvents from the manufacturing process may also be present. It is always advisable to check the certificate of analysis provided by the supplier.

Q4: How should I store 3,4,5-Trifluorobenzyl bromide to prevent degradation?

A4: 3,4,5-Trifluorobenzyl bromide is sensitive to moisture and light. It should be stored in a tightly sealed container, under an inert atmosphere (like argon or nitrogen), and in a cool, dark, and dry place. Proper storage is crucial to prevent hydrolysis to (3,4,5-trifluorophenyl)methanol.

Troubleshooting Guides

Below are troubleshooting guides for common reactions involving 3,4,5-Trifluorobenzyl bromide, presented in a question-and-answer format.

Issue 1: Low Yield in Nucleophilic Substitution Reactions (e.g., Ether or Amine Synthesis)

Q: My reaction of 3,4,5-Trifluorobenzyl bromide with a nucleophile (e.g., a phenol or an amine) is giving a low yield of the desired product. What are the possible causes and solutions?

A: Low yields in these reactions are common and can stem from several factors. Below is a systematic guide to troubleshooting this issue.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Poor Nucleophilicity	The nucleophile may not be strong enough. If using a neutral nucleophile (e.g., alcohol or amine), deprotonate it with a suitable base (e.g., NaH, K₂CO₃, or Cs₂CO₃) to generate the more nucleophilic alkoxide or amide.
Side Reaction: Elimination	The nucleophile might be acting as a base, leading to the formation of an elimination byproduct. Use a less hindered, more nucleophilic base. Running the reaction at a lower temperature can also favor substitution over elimination.
Side Reaction: Hydrolysis	Trace amounts of water in the reaction can hydrolyze the benzyl bromide to the corresponding alcohol, (3,4,5-trifluorophenyl)methanol. Ensure all glassware is flame-dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere.
Side Reaction: Over-alkylation	In the case of primary or secondary amines, the product of the initial alkylation can react further with the benzyl bromide. To minimize this, use a large excess of the amine relative to the benzyl bromide.
Poor Solubility	The reactants may not be fully dissolved in the chosen solvent. Try a different anhydrous solvent in which all reactants are soluble, such as DMF, DMSO, or acetonitrile.
Steric Hindrance	If either the nucleophile or the benzyl bromide is sterically hindered, the SN2 reaction will be slow. Consider using a more polar, aprotic solvent to facilitate the reaction.

Troubleshooting Workflow for Low Yield in Nucleophilic Substitution:

Caption: Troubleshooting workflow for low yields in nucleophilic substitution reactions.

Issue 2: Formation of a Major Byproduct in Grignard Reagent Formation

Q: I am trying to form the Grignard reagent from 3,4,5-Trifluorobenzyl bromide, but I am getting a significant amount of a white solid byproduct and a low yield of the desired Grignard reagent. What is happening?

A: The formation of a Grignard reagent with benzyl bromides can be challenging. The primary issue is often a Wurtz-type coupling reaction.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Wurtz Coupling	The highly reactive Grignard reagent can react with the starting benzyl bromide to form a homocoupled dimer (1,2-bis(3,4,5-trifluorophenyl)ethane). This is often the white solid you observe.
Solution 1: Slow Addition: Add the 3,4,5-Trifluorobenzyl bromide solution very slowly to a suspension of activated magnesium turnings in anhydrous ether or THF. This keeps the concentration of the benzyl bromide low, minimizing the coupling reaction.
Solution 2: Activation of Magnesium: Ensure the magnesium is highly activated. This can be achieved by stirring the magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane before adding the benzyl bromide.
Hydrolysis	Any moisture will quench the Grignard reagent as it forms. Use rigorously anhydrous conditions.

Reaction Scheme: Grignard Formation and Side Reaction

Caption: Desired Grignard formation versus the Wurtz coupling side reaction.

Experimental Protocols

Representative Protocol: Williamson Ether Synthesis of 3,4,5-Trifluorobenzyl Phenyl Ether

This protocol provides a general method for the synthesis of an ether from 3,4,5-Trifluorobenzyl bromide and a phenol.

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Phenol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen/argon inlet.

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride (1.1 equivalents, washed with anhydrous hexanes to remove mineral oil).

• Add anhydrous DMF to the flask, and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of phenol (1.0 equivalent) in anhydrous DMF to the sodium hydride suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and slowly add a solution of 3,4,5-Trifluorobenzyl bromide (1.05 equivalents) in anhydrous DMF via a dropping funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

The following table summarizes potential side products and their expected mass-to-charge ratios (m/z) in mass spectrometry analysis, which can aid in their identification.

Reaction Type	Expected Product	Potential Side Product	Expected m/z of Side Product [M]⁺
Williamson Ether Synthesis	3,4,5-Trifluorobenzyl Ether	1,2-bis(3,4,5-trifluorophenyl)ethane	290.05
N-Alkylation (with Aniline)	N-(3,4,5-Trifluorobenzyl)aniline	N,N-bis(3,4,5-Trifluorobenzyl)aniline	437.10
Reaction with Water	3,4,5-Trifluorobenzyl Ether/Amine	(3,4,5-Trifluorophenyl)methanol	162.03

This technical support center is intended as a guide. Experimental conditions may need to be optimized for specific substrates and desired outcomes. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. chemimpex.com [chemimpex.com]

How to optimize reaction yield with 3,4,5-Trifluorobenzyl bromide

Welcome to the technical support center for 3,4,5-Trifluorobenzyl bromide. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing reaction yields and troubleshooting common issues encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 3,4,5-Trifluorobenzyl bromide?

3,4,5-Trifluorobenzyl bromide is a versatile chemical intermediate widely used in the synthesis of pharmaceuticals and agrochemicals.[1] Its trifluorinated phenyl ring can significantly enhance the biological activity and metabolic stability of target molecules. The benzylic bromide makes it an excellent electrophile for nucleophilic substitution reactions.[1]

Property	Value
CAS Number	220141-72-0
Molecular Formula	C₇H₄BrF₃[1]
Molecular Weight	225.01 g/mol [1]
Appearance	Light yellow to brown clear liquid[1]
Boiling Point	46 °C at 1 mmHg[1]
Density	~1.7 g/cm³[1]
Purity	Typically ≥ 95-97% (GC)[1]

Q2: What are the recommended storage and handling conditions for 3,4,5-Trifluorobenzyl bromide?

Proper storage and handling are crucial to maintain the integrity of 3,4,5-Trifluorobenzyl bromide and ensure safety.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area at 2-8 °C.[1][2] The compound is moisture-sensitive.[3]

• Handling: Use in a well-ventilated area or under a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It is classified as corrosive and is a lachrymator (causes tearing).[4] Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[3] It is incompatible with bases, strong oxidizing agents, alcohols, amines, and metals.[2]

Troubleshooting Guide: Nucleophilic Substitution Reactions (e.g., Williamson Ether Synthesis)

The primary application of 3,4,5-Trifluorobenzyl bromide is as an electrophile in Sₙ2 reactions. A common example is the Williamson ether synthesis for forming ether linkages.

Optimizing Reaction Parameters

Parameter	Recommendation	Rationale
Base	Sodium hydride (NaH), Potassium tert-butoxide (t-BuOK), Potassium carbonate (K₂CO₃)	A strong, non-nucleophilic base is required to fully deprotonate the alcohol to form the nucleophilic alkoxide.[5][6] The choice of base can depend on the acidity of the alcohol.
Solvent	Anhydrous polar aprotic solvents like Tetrahydrofuran (THF), Dimethylformamide (DMF), Acetonitrile (MeCN)	These solvents are suitable for Sₙ2 reactions as they solvate the cation of the alkoxide, leaving the anion more nucleophilic.[5] They do not participate in the reaction.
Temperature	Room temperature to moderate heating (e.g., 50-80 °C)	The reaction rate can be increased with temperature. However, excessive heat can lead to side reactions, such as elimination, especially with more hindered substrates.[6]
Reactant Stoichiometry	A slight excess of either the alcohol/base or the benzyl bromide can be used.	Driving the reaction to completion by using one reactant in excess is a common strategy. The choice depends on the cost and ease of removal of the excess reactant.
Atmosphere	Inert atmosphere (Nitrogen or Argon)	The use of strong bases like NaH requires an inert atmosphere to prevent reaction with atmospheric water and oxygen.[7]

Troubleshooting Common Issues

Q3: My reaction is not proceeding, and I recover my starting materials. What could be the issue?

• Ineffective Deprotonation: The alcohol may not be fully deprotonated. Ensure your base is fresh and active. Sodium hydride, for example, can be passivated by an outer layer of sodium hydroxide. Also, ensure strictly anhydrous conditions, as any water will consume the base.[7]

• Low Reactivity: While 3,4,5-Trifluorobenzyl bromide is reactive, a sterically hindered alcohol can slow down the Sₙ2 reaction. In such cases, you may need to increase the reaction temperature or use a more polar solvent like DMF to enhance the rate.[5]

Q4: I am observing a low yield of my desired ether product along with side products. What are the likely side reactions and how can I mitigate them?

• Elimination (E2) Reaction: Although less likely with a primary benzylic halide, if your nucleophile is sterically bulky or a strong base, elimination can compete with substitution.[5][8] Using a less sterically hindered base or milder reaction conditions can help.

• Hydrolysis of Benzyl Bromide: If there is moisture in your reaction, the 3,4,5-Trifluorobenzyl bromide can hydrolyze to the corresponding alcohol. Ensure all reagents and solvents are anhydrous.[3]

Q5: I am having difficulty purifying my product from the excess 3,4,5-Trifluorobenzyl bromide as they have very similar Rf values on a TLC plate. What can I do?

• Chemical Quenching: Excess benzyl bromide can be quenched by adding a nucleophilic scavenger at the end of the reaction. For example, adding a small amount of a primary amine (like triethylamine) and stirring for a few hours can convert the benzyl bromide into a more polar ammonium salt, which can then be easily removed during an aqueous workup.[9]

• Chromatography Optimization: Try different solvent systems for column chromatography. A less polar solvent system might provide better separation. Alternatively, a different stationary phase (e.g., alumina instead of silica gel) could be effective.[9]

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki Coupling)

3,4,5-Trifluorobenzyl bromide can also be used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Optimizing Reaction Parameters

Parameter	Recommendation	Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Buchwald ligands	The choice of ligand is critical. Electron-rich and bulky phosphine ligands often accelerate the oxidative addition step, which is typically rate-limiting.[10][11]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, CsF	The base is crucial for the transmetalation step. The choice of base can depend on the stability of the substrates and the solvent system.[12][13]
Solvent	Toluene, Dioxane, DMF, often with water as a co-solvent	The solvent system needs to solubilize both the organic and inorganic reagents. A mixture of an organic solvent and water is common.[12]
Boronic Acid/Ester	Use high-purity boronic acids or their ester derivatives (e.g., pinacol esters)	Boronic acids can undergo degradation (protodeboronation). Using stable boronic esters can sometimes improve yields.[14]
Degassing	Thoroughly degas the reaction mixture (e.g., by bubbling with argon or nitrogen)	The Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive state.[14]

Troubleshooting Common Issues

Q6: The Suzuki coupling reaction is not working, or the yield is very low.

• Catalyst Inactivity: The palladium catalyst may be inactive. Ensure you are using a fresh, high-quality catalyst. The reaction mixture must be thoroughly deoxygenated before adding the catalyst.[14]

• Poor Solubility: One or more of the reactants may not be sufficiently soluble in the chosen solvent system. Try a different solvent or a co-solvent mixture to improve solubility.[12]

• Incorrect Base: The chosen base might not be optimal for the specific substrates. It is often beneficial to screen a few different bases.[13]

Q7: I am observing significant amounts of homocoupling of my boronic acid.

• Presence of Oxygen: Homocoupling is often promoted by the presence of oxygen, which can interfere with the catalytic cycle.[14] Ensure rigorous degassing of your reaction mixture.

• Slow Transmetalation: If the transmetalation step is slow, it can allow time for side reactions like homocoupling to occur. Using a different base or a more reactive boronic ester might help.

Q8: I am seeing dehalogenation of my 3,4,5-Trifluorobenzyl bromide.

• Reaction Conditions: Dehalogenation can sometimes occur under Suzuki coupling conditions. This might be influenced by the choice of base and solvent. Trying a milder base, like KF, might reduce this side reaction.[12]

Experimental Protocols

General Protocol for Williamson Ether Synthesis

• To a solution of the alcohol (1.0 eq.) in anhydrous THF under an inert atmosphere, add sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of 3,4,5-Trifluorobenzyl bromide (1.05 eq.) in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature or heat to 50 °C and monitor the reaction progress by TLC.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Suzuki-Miyaura Cross-Coupling

• In a reaction vessel, combine the boronic acid (1.2 eq.), 3,4,5-Trifluorobenzyl bromide (1.0 eq.), and a base such as K₂CO₃ (2.0 eq.).

• Add the solvent (e.g., a 4:1 mixture of dioxane and water).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.) under a positive pressure of argon.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (as monitored by TLC or GC).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography.

References

• 1. chemimpex.com [chemimpex.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. youtube.com [youtube.com]
• 9. reddit.com [reddit.com]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. Yoneda Labs [yonedalabs.com]

Stability issues and decomposition of 3,4,5-Trifluorobenzyl bromide

Welcome to the Technical Support Center for 3,4,5-Trifluorobenzyl Bromide. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues and decomposition of this versatile reagent. Here you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction with 3,4,5-Trifluorobenzyl bromide is giving low yields or multiple unexpected byproducts. What could be the cause?

A1: Low yields and the presence of byproducts often stem from the degradation of 3,4,5-Trifluorobenzyl bromide. The primary cause of degradation is hydrolysis due to the presence of water in your reaction setup. Other contributing factors can include thermal stress and exposure to light.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.

• Check Reagent Purity: The purity of your 3,4,5-Trifluorobenzyl bromide is crucial. Over time, the reagent can degrade, especially if not stored properly. Consider purifying the bromide before use if its purity is questionable.

• Control Reaction Temperature: Avoid excessive heat unless the reaction protocol specifically requires it. Benzyl bromides can be susceptible to thermal decomposition.

• Protect from Light: Conduct your reaction in a flask protected from light, for example, by wrapping it in aluminum foil, as photochemical degradation can occur.

Q2: I've noticed a white precipitate forming in my reaction mixture. What is it likely to be?

A2: A common byproduct of reactions involving benzyl bromides is the corresponding benzyl alcohol, formed through hydrolysis. In the case of 3,4,5-Trifluorobenzyl bromide, this would be 3,4,5-Trifluorobenzyl alcohol. This alcohol is a white solid at room temperature and may precipitate from your reaction mixture.

Q3: How can I confirm if my 3,4,5-Trifluorobenzyl bromide has decomposed?

A3: You can assess the purity and detect degradation products using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities and degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 19F NMR can be used to identify the parent compound and its degradation products. For instance, the formation of 3,4,5-Trifluorobenzyl alcohol can be monitored by the appearance of a new benzylic CH2 signal and a hydroxyl proton signal in the 1H NMR spectrum.

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method can be developed to separate the parent compound from its degradation products.

Q4: What are the best practices for storing 3,4,5-Trifluorobenzyl bromide to ensure its stability?

A4: To maintain the quality of 3,4,5-Trifluorobenzyl bromide, adhere to the following storage guidelines:

• Temperature: Store in a refrigerator at 2-8°C.

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent moisture and oxygen exposure.

• Container: Keep in a tightly sealed, opaque container to protect from light and moisture.

Data on Stability and Decomposition

Table 1: Physical and Chemical Properties of 3,4,5-Trifluorobenzyl Bromide

Property	Value
Molecular Formula	C7H4BrF3
Molecular Weight	225.01 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	44-46 °C at 1 mmHg
Density	1.689 g/mL at 25 °C

Table 2: Estimated Hydrolysis Half-Life of Benzyl Bromides in Different Solvents

Data for analogous substituted benzyl bromides. The reactivity of 3,4,5-Trifluorobenzyl bromide is expected to be in a similar range.

Solvent System	Temperature (°C)	Estimated Half-Life
80% Ethanol / 20% Water	25	Hours to Days
50% Acetone / 50% Water	25	Hours
Water	25	Minutes to Hours

Table 3: Common Decomposition Products of 3,4,5-Trifluorobenzyl Bromide and Their Identification

Decomposition Product	Chemical Formula	Primary Cause of Formation	Analytical Identification
3,4,5-Trifluorobenzyl alcohol	C7H5F3O	Hydrolysis	GC-MS, NMR, HPLC
Hydrogen Bromide	HBr	Hydrolysis, Thermal Decomposition	pH change, GC (headspace)
Polymeric materials	-	Thermal stress, radical reactions	GPC, NMR

Experimental Protocols

Protocol 1: Forced Hydrolysis Study

This protocol is designed to assess the stability of 3,4,5-Trifluorobenzyl bromide to hydrolysis.

• Sample Preparation: Prepare a stock solution of 3,4,5-Trifluorobenzyl bromide in a water-miscible solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic: Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl.

  • Neutral: Mix 1 mL of the stock solution with 9 mL of purified water.

  • Basic: Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH.

• Incubation: Incubate the solutions at a controlled temperature (e.g., 40°C) and protect from light.

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Immediately quench the reaction (if necessary, by neutralizing the pH) and analyze the samples by a validated stability-indicating HPLC method to determine the remaining concentration of 3,4,5-Trifluorobenzyl bromide and the formation of degradation products.

Protocol 2: Photostability Testing

This protocol evaluates the susceptibility of 3,4,5-Trifluorobenzyl bromide to photodegradation.

• Sample Preparation: Prepare a solution of 3,4,5-Trifluorobenzyl bromide in a photochemically inert solvent (e.g., acetonitrile) in a quartz tube.

• Exposure: Expose the sample to a light source that provides both UV and visible output (as per ICH Q1B guidelines). A control sample should be wrapped in aluminum foil to protect it from light.

• Time Points: Withdraw aliquots at various time points.

• Analysis: Analyze the samples by HPLC or GC-MS to quantify the degradation of the parent compound and identify photoproducts.

Visualizations

Caption: Workflow for Forced Degradation Studies.

Caption: Troubleshooting Reaction Issues.

Caption: Potential Decomposition Pathways.

Technical Support Center: Managing Benzyl Bromides in the Laboratory

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in safely managing the lachrymatory and hazardous effects of benzyl bromides during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with benzyl bromide?

A1: Benzyl bromide is a highly toxic and corrosive chemical with strong lachrymatory properties, causing severe irritation and tearing upon exposure to the eyes.[1][2][3] It is also a skin and respiratory tract irritant.[1][3][4] Inhalation of its vapors can lead to pulmonary edema.[5] The compound is combustible and can react with various substances, including water, alcohols, bases, and oxidizing agents.[5]

Q2: What are the immediate symptoms of exposure to benzyl bromide?

A2: Exposure to benzyl bromide can cause immediate and severe eye irritation, leading to intense tearing (lachrymation), redness, and pain.[3][6] Skin contact results in redness and pain.[3][6] Inhalation can cause coughing, sore throat, and respiratory tract irritation.[3][4][6] Ingestion may lead to a burning sensation, abdominal pain, nausea, and vomiting.[3]

Q3: What personal protective equipment (PPE) is required when handling benzyl bromide?

A3: When handling benzyl bromide, it is essential to use comprehensive PPE. This includes a full-face respirator with appropriate cartridges, chemical-resistant gloves (such as nitrile), a lab coat or impervious clothing, and chemical splash goggles.[4][7][8][9] All handling of benzyl bromide should be conducted within a properly functioning chemical fume hood.[1][9]

Q4: How should I properly store benzyl bromide?

A4: Benzyl bromide should be stored in a tightly closed, light-sensitive, and moisture-sensitive container in a cool, dry, and well-ventilated area.[4][10] It should be kept separate from incompatible materials such as strong bases, amines, alcohols, and oxidizing agents.[7][10]

Q5: What is the appropriate first aid response to benzyl bromide exposure?

A5: In case of any exposure, immediately move the affected person to fresh air and seek medical attention.[3][4]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][8]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and plenty of water.[3][4]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][4]

Troubleshooting Guide

Issue	Possible Cause	Solution
Accidental Spill of Benzyl Bromide	Improper handling, container failure	1. Evacuate the immediate area. 2. Wear appropriate PPE, including a respirator. 3. Cover the spill with an inert absorbent material like sand, dry lime, or soda ash.[3][7] 4. Collect the mixture into a sealed container for hazardous waste disposal.[2][7] 5. Ventilate the area thoroughly.[7] DO NOT use water to clean up the spill. [7]
Strong Lachrymatory Effect Even When Working in a Fume Hood	Improper fume hood function, high vapor pressure of the substance, drafts in the lab	1. Ensure the fume hood sash is at the appropriate height. 2. Check the fume hood's certification and airflow. 3. Minimize the quantity of benzyl bromide being used. 4. Work deep within the fume hood to prevent vapor escape.
Visible Fumes or Strong Odor Detected	Leak from apparatus, improper sealing of containers	1. Immediately stop the experiment and ensure all containers are tightly sealed. 2. Check all joints and connections in your experimental setup for leaks. 3. If a leak is found, address it immediately while wearing appropriate PPE. 4. If the source of the odor cannot be identified and contained, evacuate the area and contact the appropriate safety personnel.
Skin Irritation Despite Wearing Gloves	Glove permeation, improper glove removal technique, contaminated lab coat	1. Check the breakthrough time of your gloves for benzyl bromide. 2. Always inspect gloves for any signs of degradation or puncture before use. 3. Practice proper glove removal techniques to avoid contaminating your skin.[4] 4. Change gloves frequently, especially after handling the chemical directly. 5. Ensure your lab coat sleeves are fully extended over your gloves.

Quantitative Data Summary

Property	Value	Reference
Molecular Weight	171.0 g/mol	[11]
Boiling Point	198-199 °C	[3]
Melting Point	-3 to -1 °C	[4]
Density	1.438 g/cm³ at 20°C	[3]
Flash Point	79 °C (closed cup)	[3]

Experimental Protocols

Protocol 1: Neutralization of Benzyl Bromide Spills

Objective: To safely neutralize a small spill of benzyl bromide in a laboratory setting.

Materials:

• Inert absorbent material (e.g., sand, dry lime, soda ash)[7]

• Sodium carbonate or a 1:1:1 mixture of sodium carbonate, bentonite (clay cat litter), and sand[2]

• Container for hazardous waste

• Appropriate PPE (full-face respirator, chemical-resistant gloves, lab coat, splash goggles)

Procedure:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation, preferably within a chemical fume hood.[4]

• Contain the Spill: If the spill is small, contain it by surrounding it with an inert absorbent material.[4]

• Neutralize: Cautiously cover the spill with sodium carbonate or the 1:1:1 mixture.[2][7] This will help to neutralize the benzyl bromide.

• Absorb: Allow the absorbent material to fully soak up the neutralized benzyl bromide.

• Collect Waste: Carefully scoop the mixture into a clearly labeled, sealable container for hazardous waste.[2][7]

• Decontaminate Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Dispose of Waste: Dispose of the hazardous waste according to your institution's and local regulations.[2][12]

Protocol 2: Decontamination of Glassware

Objective: To safely decontaminate glassware that has been in contact with benzyl bromide.

Materials:

• Acetone or ethanol

• Dilute solution of sodium bicarbonate or sodium hydroxide

• Lab-grade detergent and water

• Appropriate PPE

Procedure:

• Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of a suitable organic solvent like acetone or ethanol to remove the bulk of the benzyl bromide. Collect this rinse as hazardous waste.

• Quenching: Carefully rinse the glassware with a dilute solution of sodium bicarbonate or sodium hydroxide to neutralize any residual benzyl bromide. Be aware of any potential exothermic reactions.

• Wash: Wash the glassware thoroughly with laboratory detergent and warm water.

• Final Rinse: Rinse the glassware multiple times with deionized water.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Visualizations

Caption: Workflow for responding to a benzyl bromide spill.

Caption: First aid procedures for benzyl bromide exposure.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ICSC 1225 - BENZYL BROMIDE [inchem.org]
• 4. westliberty.edu [westliberty.edu]
• 5. nbinno.com [nbinno.com]
• 6. BENZYL BROMIDE [training.itcilo.org]
• 7. nj.gov [nj.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 10. synquestlabs.com [synquestlabs.com]
• 11. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 12. msds.nipissingu.ca [msds.nipissingu.ca]

Technical Support Center: Quenching Procedures for Reactions Containing 3,4,5-Trifluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for quenching procedures in reactions involving 3,4,5-trifluorobenzyl bromide. The information is designed to assist researchers in safely and effectively terminating their reactions and isolating their desired products.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with 3,4,5-Trifluorobenzyl bromide and during the quenching process?

A1: 3,4,5-Trifluorobenzyl bromide is a corrosive and lachrymatory compound. It is crucial to handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. The quenching of reactions involving this reagent can be exothermic, especially when using reactive quenching agents. Therefore, it is essential to cool the reaction mixture before and during the addition of the quenching agent.

Q2: What are the most common quenching agents for reactions involving 3,4,5-Trifluorobenzyl bromide?

A2: The choice of quenching agent depends on the specific reaction being performed. Common quenching agents include:

• Water: Used to hydrolyze any remaining 3,4,5-trifluorobenzyl bromide and other reactive species.

• Saturated aqueous ammonium chloride (NH₄Cl): Often used to quench organometallic reactions, such as Grignard reactions.

• Saturated aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃): Used to neutralize acidic byproducts.

• Methanol or Ethanol: Can be used to quench reactions by reacting with any unreacted starting material.

Q3: How do I know if the quenching process is complete?

A3: Visual indicators can often signal the completion of the quench. For example, the cessation of gas evolution or a color change in the reaction mixture can indicate that the reactive species have been consumed. Thin-layer chromatography (TLC) is a reliable method to confirm the disappearance of the starting material (3,4,5-Trifluorobenzyl bromide) and the formation of the desired product.

Q4: What are potential side reactions or byproducts that can occur during quenching?

A4: A primary side reaction during aqueous quenching is the hydrolysis of unreacted 3,4,5-trifluorobenzyl bromide to form 3,4,5-trifluorobenzyl alcohol. In reactions involving strong bases, elimination reactions can also occur. The choice of quenching agent and the reaction conditions can influence the formation of these byproducts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quenching of reactions with 3,4,5-Trifluorobenzyl bromide.

Issue 1: The quenching is violently exothermic and difficult to control.

Potential Cause	Recommended Solution
The reaction mixture is too concentrated.	Dilute the reaction mixture with an appropriate inert solvent before quenching.
The quenching agent is being added too quickly.	Add the quenching agent dropwise with vigorous stirring.
The reaction was not sufficiently cooled.	Ensure the reaction mixture is cooled to 0 °C or below in an ice bath before and during the addition of the quenching agent.

Issue 2: An emulsion forms during the aqueous work-up, making phase separation difficult.

Potential Cause	Recommended Solution
The presence of fine particulate matter.	Filter the mixture through a pad of Celite.
The pH of the aqueous layer is close to neutral.	Adjust the pH of the aqueous layer by adding a small amount of acid or base.
High concentration of salts.	Add brine (saturated aqueous NaCl solution) to the separatory funnel to help break the emulsion.

Issue 3: The desired product is not found or is in low yield after work-up.

Potential Cause	Recommended Solution
The product is water-soluble and was lost in the aqueous layer.	Extract the aqueous layer multiple times with an appropriate organic solvent.
The product degraded during quenching or work-up.	Use a milder quenching agent or perform the work-up at a lower temperature.
Incomplete reaction before quenching.	Monitor the reaction progress using TLC to ensure completion before adding the quenching agent.

Experimental Protocols

The following are general protocols for quenching common reactions involving 3,4,5-Trifluorobenzyl bromide. Note: These are general guidelines and may require optimization for your specific reaction.

Protocol 1: Quenching a Williamson Ether Synthesis Reaction

Reaction: RO⁻Na⁺ + F₃C₆H₂CH₂Br → ROCH₂C₆H₂F₃ + NaBr

1. Cooling:

• Once the reaction is deemed complete by TLC, cool the reaction vessel to 0 °C in an ice-water bath.

2. Quenching:

• Slowly add deionized water dropwise to the stirred reaction mixture to quench any unreacted sodium alkoxide and 3,4,5-trifluorobenzyl bromide.

• Continue stirring for 10-15 minutes at 0 °C.

3. Work-up:

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Quantitative Data (Illustrative Example for a related reaction):

Quenching Agent	Reaction Scale	Product Yield (%)	Purity (by NMR)
Water	1 mmol	85	>95%
Saturated NH₄Cl	1 mmol	82	>95%

Protocol 2: Quenching a Grignard Reaction

Reaction: F₃C₆H₂CH₂MgBr + R₂C=O → F₃C₆H₂CH₂CR₂OMgBr → F₃C₆H₂CH₂CR₂OH

1. Cooling:

• After the addition of the carbonyl compound is complete and the reaction has stirred for the appropriate time, cool the reaction flask to 0 °C in an ice-water bath.

2. Quenching:

• Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to the stirred reaction mixture. This will quench the excess Grignard reagent and the magnesium alkoxide.[1]

• A white precipitate of magnesium salts may form.

3. Work-up:

• If a large amount of precipitate forms, a small amount of dilute HCl (e.g., 1 M) can be added to dissolve it.[1]

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether, THF) three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude alcohol.

Visualizations

Below are diagrams illustrating key workflows and logical relationships in handling reactions with 3,4,5-Trifluorobenzyl bromide.

Caption: General workflow for quenching a reaction involving 3,4,5-Trifluorobenzyl bromide.

Caption: Troubleshooting logic for common issues during quenching procedures.

References

• 1. reddit.com [reddit.com]

Technical Support Center: Selectivity in Nucleophilic Attack on 3,4,5-Trifluorobenzyl Bromide

This guide provides troubleshooting advice and answers to frequently asked questions for researchers working with 3,4,5-Trifluorobenzyl bromide. The primary challenge in its functionalization lies in controlling the selectivity between two competing nucleophilic substitution pathways: SN2 reaction at the benzylic carbon and SNAr reaction on the electron-deficient aromatic ring.

Frequently Asked Questions (FAQs)

Q1: I am attempting a substitution reaction with 3,4,5-Trifluorobenzyl bromide and obtaining a mixture of products. What is happening?

A: You are likely observing products from two competing reaction pathways. 3,4,5-Trifluorobenzyl bromide has two primary electrophilic sites:

• The Benzylic Carbon: The carbon atom of the -CH₂Br group is susceptible to a standard bimolecular nucleophilic substitution (SN2) reaction, where the bromide ion is the leaving group.

• The Aromatic Ring: The fluorine atoms on the phenyl ring, activated by the strong electron-withdrawing effects of the other fluorines, make the ring's carbons susceptible to Nucleophilic Aromatic Substitution (SNAr).

The balance between these two pathways is sensitive to reaction conditions, leading to mixtures if not properly controlled.

Q2: How can I selectively favor the SN2 reaction at the benzylic position?

A: To favor the SN2 pathway, you need to create conditions that promote attack at the benzylic carbon while minimizing the likelihood of attack on the aromatic ring. Key factors include:

• Nucleophile Choice: Use "soft," less basic nucleophiles (e.g., thiols, iodides, phosphines, soft carbon nucleophiles like malonates). These nucleophiles are more effective in SN2 reactions.

• Temperature: Lower reaction temperatures (e.g., 0 °C to room temperature) generally favor the SN2 pathway, which has a lower activation energy than the SNAr reaction.

• Solvent: Less polar or polar aprotic solvents like Tetrahydrofuran (THF), Acetonitrile (MeCN), or Acetone are suitable. Acetonitrile, in particular, has been shown to be effective for benzylic substitutions.[1]

• Base: If a base is required, use a non-nucleophilic, weak base to avoid side reactions.

Q3: How can I promote a selective SNAr reaction on the aromatic ring?

A: To favor the SNAr pathway, conditions should be chosen to facilitate the formation of the high-energy Meisenheimer complex intermediate.

• Nucleophile Choice: Use "hard," basic nucleophiles like alkoxides (e.g., NaOMe, KOtBu), amides, or phenoxides.

• Temperature: Higher reaction temperatures (e.g., 60 °C to reflux) are often necessary to overcome the higher activation energy of the SNAr mechanism.[2]

• Solvent: Polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are essential. These solvents stabilize the charged Meisenheimer intermediate.

• Base: A strong, non-nucleophilic base (if the nucleophile itself is not basic enough) like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) can be used to facilitate the reaction.[2]

Q4: For an SNAr reaction, which fluorine atom is most likely to be substituted?

A: The fluorine atom at the C4-position (para to the benzyl bromide group) is the most probable site of nucleophilic attack. The electron-withdrawing benzyl bromide group, combined with the other fluorine atoms, preferentially activates the para position, stabilizing the resulting Meisenheimer intermediate through resonance. Steric hindrance is also minimized at this position compared to the C3 and C5 positions.[3]

Q5: My reaction is very slow or fails to proceed. What are some potential causes?

A: Several factors can inhibit the reaction:

• Nucleophile Strength: The chosen nucleophile may be too weak for the desired transformation under the selected conditions.[4]

• Steric Hindrance: A bulky nucleophile or substrate can significantly slow down an SN2 reaction.[5][6] For SNAr, steric effects can also play a role in retarding the rate of attack.[7]

• Solvent Purity: Water is a common impurity that can protonate and deactivate anionic nucleophiles. Ensure you are using dry solvents.

• Leaving Group Ability: While bromide is a good leaving group for SN2 reactions, fluoride is a poor leaving group in SNAr unless the ring is sufficiently activated.[8]

• Temperature: The reaction may simply require more thermal energy. Consider incrementally increasing the temperature.

Q6: What are the primary safety hazards associated with 3,4,5-Trifluorobenzyl bromide?

A: 3,4,5-Trifluorobenzyl bromide is classified as a corrosive and lachrymatory substance.[9][10] It can cause severe skin burns and eye damage.[10] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles with a face shield.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Mixture of SN2 and SNAr Products	Reaction conditions are intermediate, allowing both pathways to compete.	To favor SN2: Lower the temperature, switch to a softer nucleophile, use a less polar solvent (e.g., THF). To favor SNAr: Increase the temperature, use a harder nucleophile, switch to a polar aprotic solvent (e.g., DMF, DMSO).
Low Yield of SN2 Product	SNAr is the dominant pathway. Nucleophile is too weak. Steric hindrance from a bulky nucleophile.	Lower the reaction temperature significantly (e.g., 0 °C). Use a more potent soft nucleophile (e.g., sodium thiophenoxide). Select a smaller nucleophile if possible.
Low Yield of SNAr Product	Insufficient ring activation for the chosen nucleophile. Temperature is too low. Solvent is not sufficiently polar to stabilize the intermediate.	Increase the temperature. Switch to a more polar aprotic solvent (e.g., DMSO). Use a stronger, "harder" nucleophile (e.g., sodium methoxide).
No Reaction	Reagents are impure (especially wet solvent). Temperature is too low for the specific transformation. Nucleophile is not strong enough.	Use freshly dried solvents. Incrementally increase the reaction temperature. Consider a more reactive nucleophile or the addition of a catalyst if applicable.

Key Reaction Parameters Summary

Factor	Favors SN2 (Benzylic Attack)	Favors SNAr (Aromatic Attack)
Nucleophile	Soft, weakly basic (RSH, I⁻, R₃P, CN⁻)	Hard, strongly basic (RO⁻, R₂N⁻, OH⁻)
Temperature	Low (0 °C to Room Temp)	High (60 °C to Reflux)
Solvent	Less Polar / Polar Aprotic (THF, MeCN)	Polar Aprotic (DMF, DMSO)
Base	Weak, non-nucleophilic (if needed)	Strong base often required (e.g., K₂CO₃, NaH)

Experimental Protocols

Protocol 1: General Procedure for Selective SN2 Reaction (Example: Thioether Synthesis)

• To a stirred solution of a thiol (1.0 eq.) in dry acetonitrile (0.2 M) under a nitrogen atmosphere, add a mild base such as diisopropylethylamine (DIPEA) (1.1 eq.).

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add a solution of 3,4,5-Trifluorobenzyl bromide (1.05 eq.) in dry acetonitrile.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Selective SNAr Reaction (Example: Aryl Ether Synthesis)

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq.) in dry DMF (0.2 M) under a nitrogen atmosphere, add a solution of an alcohol (1.1 eq.) in dry DMF dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases.

• Add 3,4,5-Trifluorobenzyl bromide (1.0 eq.) to the mixture.

• Heat the reaction to 80-100 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to 0 °C and carefully quench by the slow addition of water.

• Extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Decision workflow for selecting conditions to favor either SN2 or SNAr pathways.

Caption: Competing SN2 and SNAr reaction pathways for 3,4,5-Trifluorobenzyl Bromide.

References

• 1. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. echemi.com [echemi.com]

Troubleshooting guide for incomplete 3,4,5-Trifluorobenzyl bromide reactions

This guide provides troubleshooting advice and frequently asked questions for researchers encountering incomplete reactions during the synthesis of 3,4,5-Trifluorobenzyl bromide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My reaction is incomplete, and I still have a significant amount of the starting material (3,4,5-trifluorotoluene). What are the likely causes and how can I resolve this?

Answer:

An incomplete reaction is a common issue in benzylic bromination. Several factors could be at play, primarily related to radical initiation and propagation.

• Insufficient Radical Initiation: The free-radical chain reaction may not have been effectively initiated.[1]

  • Solution: If using a chemical initiator like AIBN (Azobisisobutyronitrile) or benzoyl peroxide, ensure it is fresh and has been stored correctly. These initiators can degrade over time. Consider increasing the molar percentage of the initiator. If using photochemical initiation, ensure the light source is of the correct wavelength (e.g., UV light) and intensity to facilitate the homolytic cleavage of the bromine source.[2]

• Inhibitors: The presence of radical inhibitors can quench the chain reaction.

  • Solution: Ensure all solvents and reagents are pure and free from inhibitors. For instance, some solvents are supplied with radical inhibitors that must be removed before use. Distillation of the solvent may be necessary.

• Low Reaction Temperature: The reaction temperature might be too low for efficient radical formation and propagation.

  • Solution: Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC. Benzylic brominations are often conducted at the reflux temperature of the solvent.

Question 2: I am observing the formation of a significant amount of a di-brominated byproduct (3,4,5-Trifluorobenzal bromide). How can I improve the selectivity for the mono-brominated product?

Answer:

Over-bromination is a frequent side reaction in benzylic brominations.[2] The desired mono-brominated product can undergo further radical substitution to form the di-brominated species.

• Control of Brominating Agent Concentration: Maintaining a low and constant concentration of the brominating agent throughout the reaction is crucial for selectivity.

  • Solution: Instead of adding the brominating agent (e.g., N-Bromosuccinimide - NBS) all at once, use a slow, portion-wise, or continuous addition method.[2] This can be achieved by adding the solid NBS in small portions over a prolonged period or by using a solid addition funnel.

• Reaction Time: Prolonged reaction times can lead to the accumulation of the di-brominated product.

  • Solution: Monitor the reaction closely and stop it once the starting material has been consumed to an acceptable level, without allowing the reaction to proceed for an extended period, which would favor the formation of the di-brominated product.

Question 3: My reaction is producing colored impurities, and the crude product is a dark oil. What is the source of these impurities, and how can I prevent them?

Answer:

The formation of colored impurities can be attributed to several factors, including the degradation of the brominating agent and side reactions.

• Decomposition of Brominating Agent: N-Bromosuccinimide (NBS) can decompose, especially in the presence of light and acid, to form bromine (Br₂), which can lead to colored byproducts.

  • Solution: Protect the reaction mixture from light by wrapping the reaction flask in aluminum foil. Ensure that the NBS used is of high purity. Recrystallization of NBS from water may be necessary to remove colored impurities.

• Side Reactions: The electron-withdrawing nature of the three fluorine atoms on the aromatic ring deactivates it towards electrophilic aromatic substitution. However, under certain conditions, competing reactions can still occur.

  • Solution: Maintain the reaction under strict radical conditions. Avoid acidic conditions that might promote electrophilic addition of bromine to any trace impurities or degradation products.

Question 4: I am considering switching from a traditional batch synthesis to a continuous flow setup. What are the potential advantages for the synthesis of 3,4,5-Trifluorobenzyl bromide?

Answer:

Continuous flow chemistry offers several advantages for benzylic bromination reactions, particularly in terms of safety and selectivity.

• Improved Safety: The in-situ generation of bromine in a flow reactor minimizes the handling and accumulation of this hazardous reagent.[3]

• Enhanced Selectivity: The precise control over reaction parameters such as temperature, residence time, and stoichiometry in a microreactor can significantly improve the selectivity for the desired mono-brominated product and reduce the formation of di-brominated impurities.[3]

• Efficient Photochemistry: For photo-initiated reactions, the high surface-area-to-volume ratio in a flow reactor allows for more efficient irradiation of the reaction mixture, leading to faster reaction times.[3]

Data Presentation

Parameter	Recommended Condition	Rationale
Brominating Agent	N-Bromosuccinimide (NBS) or 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Provides a low concentration of bromine, favoring selective mono-bromination.[1]
Initiator	AIBN or Benzoyl Peroxide (0.05-0.1 equivalents) or UV lamp (e.g., 405 nm LEDs)	To initiate the radical chain reaction.[2]
Solvent	Carbon tetrachloride (CCl₄), (Trifluoromethyl)benzene, or acetonitrile	Inert solvents that facilitate radical reactions.[4]
Temperature	Reflux temperature of the chosen solvent	Ensures sufficient energy for radical initiation and propagation.
Addition of Brominating Agent	Slow, portion-wise addition over the course of the reaction	Maintains a low concentration of bromine to minimize over-bromination.[2]

Experimental Protocols

Standard Protocol for the Synthesis of 3,4,5-Trifluorobenzyl bromide:

• Setup: A flame-dried, three-necked round-bottom flask is equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet.

• Reagents: The flask is charged with 3,4,5-trifluorotoluene (1.0 eq.) and a suitable solvent (e.g., carbon tetrachloride).

• Initiation: A radical initiator such as AIBN (0.1 eq.) is added to the mixture.

• Reaction: The mixture is heated to reflux under a nitrogen atmosphere. N-Bromosuccinimide (1.1 eq.) is added in small portions over a period of 1-2 hours.

• Monitoring: The reaction progress is monitored by TLC or GC analysis.

• Workup: Upon completion, the reaction mixture is cooled to room temperature. The succinimide byproduct is removed by filtration. The filtrate is washed with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for incomplete reactions.

Caption: Mitigation strategies for common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Syntheses with 3,4,5-Trifluorobenzyl Bromide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in successfully scaling up syntheses involving 3,4,5-Trifluorobenzyl bromide.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling 3,4,5-Trifluorobenzyl bromide on a larger scale?

A1: 3,4,5-Trifluorobenzyl bromide is a corrosive and lachrymatory compound. When scaling up, the primary safety concerns are:

• Exposure: Increased quantities pose a higher risk of exposure through inhalation or skin contact. All manipulations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Exothermic Reactions: Benzylation reactions are often exothermic. On a larger scale, the reduced surface-area-to-volume ratio of the reactor can make heat dissipation more challenging, potentially leading to a thermal runaway.[1][2]

• Reagent Handling: The use of strong bases, such as sodium hydride (NaH), requires careful handling due to its flammability and reactivity with water.[3][4]

Q2: What are the key parameters to consider when scaling up a benzylation reaction with 3,4,5-Trifluorobenzyl bromide?

A2: The key parameters to consider during scale-up are:

• Heat Transfer: Efficient heat removal is critical to maintain temperature control.[5][6]

• Mixing: Proper agitation is necessary to ensure homogeneous reaction conditions and prevent localized "hot spots."[3][7]

• Reagent Addition Rate: The rate of addition of reagents, particularly the base or the electrophile, should be carefully controlled to manage the exothermic nature of the reaction.

• Solvent Selection: The choice of solvent can impact reaction kinetics, solubility of reagents, and ease of work-up.

Q3: How does the trifluorophenyl group affect the reactivity of 3,4,5-Trifluorobenzyl bromide compared to benzyl bromide?

A3: The electron-withdrawing nature of the three fluorine atoms on the benzene ring can influence the reactivity of the benzylic bromide. Studies on similar fluorinated alkyl bromides suggest that fluorine substituents near the reaction center can decrease the rate of SN2 reactions.[8] This is due to the inductive effect of the fluorine atoms, which can destabilize the transition state. Therefore, you might need to employ slightly more forcing reaction conditions (e.g., higher temperature, longer reaction time) compared to unsubstituted benzyl bromide.

Q4: What are common side reactions to anticipate when scaling up?

A4: Common side reactions in benzylation reactions include:

• Over-benzylation: If the nucleophile has multiple reactive sites, poly-benzylation can occur.

• Formation of Dibenzyl Ether: This can happen if the benzyl alkoxide intermediate reacts with another molecule of the benzyl bromide.

• Reaction with Solvent: Some solvents, like DMF, can react with benzyl bromide under basic conditions to form byproducts.[9][10]

Troubleshooting Guides

This section addresses specific issues you might encounter during the scale-up of your synthesis.

Issue 1: Incomplete or Sluggish Reaction

Symptoms:

• TLC or HPLC analysis shows a significant amount of starting material remaining after the expected reaction time.

• The reaction does not go to completion even after extended periods.

Possible Causes & Solutions:

Cause	Recommended Action
Insufficient Base Activity	Use fresh, high-quality sodium hydride. If using a dispersion in mineral oil, consider washing it with a dry, non-reactive solvent like hexane under an inert atmosphere to remove the oil.[3]
Inadequate Temperature	The electron-withdrawing fluorine atoms may decrease the reactivity of the benzyl bromide.[8] Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) and monitor the progress.
Poor Mixing	Inefficient stirring can lead to localized areas of low reagent concentration. Ensure the stirrer speed is sufficient to maintain a homogeneous suspension. For larger reactors, consider the impeller design and position.[3][7]
Moisture Contamination	Water will quench the sodium hydride. Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Issue 2: Poor Yield and Formation of Byproducts

Symptoms:

• Isolation of the desired product in low yield.

• Presence of significant amounts of impurities, such as dibenzyl ether.

Possible Causes & Solutions:

Cause	Recommended Action
Over-addition of Benzyl Bromide	Use a stoichiometric amount or only a slight excess of 3,4,5-Trifluorobenzyl bromide to minimize the formation of dibenzyl ether.
Localized High Concentrations	Add the 3,4,5-Trifluorobenzyl bromide solution slowly and sub-surface near the impeller to ensure rapid dispersion.[11]
Reaction with Solvent	If using DMF, consider switching to an alternative solvent like THF, which is less prone to reacting with the benzyl bromide.[9][10]
Work-up Issues	Emulsions during aqueous work-up can lead to product loss. The use of brine washes can help to break emulsions.

Issue 3: Uncontrolled Exotherm (Thermal Runaway)

Symptoms:

• A rapid and uncontrolled increase in the internal reaction temperature.

• Vigorous boiling of the solvent.

• Increase in reactor pressure.

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of all reagents.[11]

• Maximize Cooling: Increase the flow of coolant to the reactor jacket. If possible, use a colder cooling medium.[11]

• Emergency Quenching: If the temperature continues to rise, be prepared to add a pre-determined amount of a cold, inert solvent to dilute the reaction mixture and absorb heat.[11]

Preventative Measures:

Preventative Action	Details
Calorimetry Studies	Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction and the maximum heat release rate.[6]
Controlled Addition	Based on calorimetry data, calculate a safe addition rate for the limiting reagent to ensure the reactor's cooling capacity is not exceeded.
Efficient Heat Transfer	Ensure the reactor is clean and the heat transfer fluid is circulating effectively. For very large reactors, consider internal cooling coils.

Experimental Protocols

The following is a general protocol for a scaled-up O-benzylation of a generic alcohol using 3,4,5-Trifluorobenzyl bromide. This protocol should be considered a starting point and may require optimization for your specific substrate and equipment.

Materials:

• Alcohol (1.0 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)

• 3,4,5-Trifluorobenzyl bromide (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Methanol (for quenching)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

Procedure:

• Reactor Setup: Under an inert atmosphere (N₂ or Ar), charge a clean, dry, jacketed reactor equipped with a mechanical stirrer, thermocouple, and addition funnel with the alcohol and anhydrous THF.

• Base Addition: Cool the solution to 0 °C using a circulating chiller. Add the sodium hydride portion-wise, maintaining the internal temperature below 5 °C.

• Alkoxide Formation: Stir the mixture at 0-5 °C for 30-60 minutes.

• Benzyl Bromide Addition: Slowly add a solution of 3,4,5-Trifluorobenzyl bromide in anhydrous THF via the addition funnel, keeping the internal temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or HPLC. If the reaction is sluggish, gently warm the mixture to 40-50 °C.

• Quenching: Cool the reaction mixture back to 0 °C. Slowly and carefully add anhydrous methanol to quench any unreacted sodium hydride.[12] Then, slowly add saturated aqueous ammonium chloride solution.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with water and then brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography or recrystallization.

Visualizations

Logical Workflow for Troubleshooting Incomplete Reactions

Caption: Troubleshooting flowchart for incomplete benzylation reactions.

Scale-Up Heat Management Decision Pathway

Caption: Decision pathway for managing reaction exotherms during scale-up.

References

• 1. benchchem.com [benchchem.com]
• 2. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. scribd.com [scribd.com]
• 5. orgsyn.org [orgsyn.org]
• 6. amarequip.com [amarequip.com]
• 7. aidic.it [aidic.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative NMR Analysis of Fluorinated Benzyl Bromides for Pharmaceutical and Agrochemical Research

A detailed spectroscopic comparison of 3,4,5-Trifluorobenzyl bromide with key alternatives, providing researchers with essential data for the strategic incorporation of fluorinated moieties into novel chemical entities.

In the landscape of drug discovery and agrochemical development, the introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, binding affinity, and other pharmacokinetic and pharmacodynamic properties. Benzyl bromides serve as versatile reagents for the introduction of benzyl groups, and their fluorinated analogues are of particular interest. This guide provides a comparative analysis of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 3,4,5-Trifluorobenzyl bromide and its alternatives, offering a valuable resource for scientists in medicinal chemistry and materials science.

Comparison of NMR Data

The following table summarizes the available ¹H and ¹⁹F NMR data for selected fluorinated benzyl bromide derivatives. This data is crucial for identifying these compounds and for understanding the electronic effects of fluorine substitution on the benzyl ring.

Compound	Solvent	Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
3,5-bis(trifluoromethyl)benzyl bromide	CDCl₃	¹H	7.86	s	-	Ar-H
7.79	s	-	Ar-H
4.51	s	-	CH ₂Br
¹⁹F	-62.9	s	-	CF ₃

Note: Data for 3,4,5-Trifluorobenzyl bromide is not available in the searched resources. The data for 3,5-bis(trifluoromethyl)benzyl bromide is provided as a representative example of a polyfluorinated benzyl bromide.

Experimental Protocols

Accurate and reproducible NMR data is contingent on standardized experimental procedures. Below are detailed protocols for the acquisition of ¹H and ¹⁹F NMR spectra, applicable to 3,4,5-Trifluorobenzyl bromide and its analogues.

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid sample or measure 5-10 µL of the liquid sample.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean vial.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

• Cleaning: Wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or ethanol before insertion into the spectrometer.

¹H NMR Spectroscopy Acquisition

• Spectrometer: Utilize a 400 MHz (or higher) NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is generally sufficient.

• Number of Scans: Acquire 8 to 16 scans for compounds with good solubility and signal strength.

• Relaxation Delay: A relaxation delay of 1-2 seconds is typically adequate.

• Spectral Width: Set a spectral width that encompasses the expected chemical shift range for aromatic and benzylic protons (e.g., 0-10 ppm).

• Referencing: The residual solvent peak (e.g., CHCl₃ at 7.26 ppm) is commonly used for chemical shift referencing.

¹⁹F NMR Spectroscopy Acquisition

• Spectrometer: A spectrometer equipped with a fluorine-capable probe is required. The operating frequency for ¹⁹F will be specific to the instrument's field strength (e.g., 376 MHz on a 400 MHz ¹H instrument).

• Solvent: The same deuterated solvent as the ¹H NMR experiment can be used.

• Temperature: Maintain the same constant temperature as the ¹H NMR experiment.

• Pulse Program: A standard single-pulse experiment is typically used. Proton decoupling (e.g., 'zgfhigqn' on Bruker instruments) can be employed to simplify the spectra by removing ¹H-¹⁹F couplings.[1]

• Number of Scans: Acquire 16 to 64 scans, as ¹⁹F sensitivity is high.

• Relaxation Delay: A relaxation delay of 2-5 seconds is generally recommended.

• Spectral Width: The chemical shift range for organofluorine compounds is large. A wide spectral width (e.g., -250 to 50 ppm) may be necessary initially to locate all fluorine signals.

• Referencing: An external or internal standard, such as trifluorotoluene or hexafluorobenzene, is often used for referencing the ¹⁹F chemical shifts.

Experimental Workflow and Data Analysis

The process from sample preparation to final spectral analysis follows a logical workflow. This can be visualized to better understand the relationships between the different stages of the NMR experiment.

Caption: Workflow for NMR Analysis of Fluorinated Compounds.

Structural Analysis Pathway

The interpretation of NMR spectra to elucidate the structure of a molecule like 3,4,5-Trifluorobenzyl bromide involves a systematic analysis of the chemical shifts, multiplicities, and coupling constants.

Caption: Logic for Structural Elucidation from NMR Data.

By providing a framework for the NMR analysis of fluorinated benzyl bromides, this guide aims to support researchers in the efficient and accurate characterization of these important synthetic building blocks. The detailed protocols and illustrative workflows serve as a practical resource for both novice and experienced spectroscopists in the fields of pharmaceutical and materials chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Mass Spectrometry Fragmentation of 3,4,5-Trifluorobenzyl Bromide and its Application as a Derivatization Agent

For researchers, scientists, and drug development professionals utilizing gas chromatography-mass spectrometry (GC-MS), the selection of an appropriate derivatization agent is crucial for enhancing the analyte's volatility, thermal stability, and detectability. This guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 3,4,5-Trifluorobenzyl bromide and compares its potential performance with established derivatizing agents, particularly the widely used Pentafluorobenzyl bromide (PFB-Br).

Introduction to Derivatization in GC-MS

Derivatization is a chemical modification process employed to convert analytes into more suitable forms for GC-MS analysis. This is especially important for polar compounds containing active hydrogens, such as alcohols, phenols, and carboxylic acids, which tend to exhibit poor peak shape and low volatility. By replacing the active hydrogen with a less polar functional group, derivatization improves chromatographic separation and enhances detection sensitivity.

Halogenated benzyl bromides, such as 3,4,5-Trifluorobenzyl bromide and Pentafluorobenzyl bromide, are effective alkylating agents that react with nucleophilic functional groups to form stable derivatives with excellent electron-capturing properties, making them ideal for electron capture detection (ECD) and electron ionization (EI) mass spectrometry.

Predicted Mass Spectrometry Fragmentation Pattern of 3,4,5-Trifluorobenzyl Bromide

The primary fragmentation pathway is expected to involve the cleavage of the C-Br bond, which is the weakest bond in the molecule. This cleavage results in the formation of a stable 3,4,5-trifluorobenzyl cation. The presence of bromine's two isotopes, 79Br and 81Br, in nearly equal abundance, will lead to a characteristic M and M+2 isotopic pattern for the molecular ion and any bromine-containing fragments.

The predicted major fragments for 3,4,5-Trifluorobenzyl bromide (C7H4BrF3, Molecular Weight: 225.01 g/mol ) are:

• m/z 224/226 (M+) : The molecular ion peak, showing the characteristic isotopic pattern for a monobrominated compound.

• m/z 145 : The base peak, corresponding to the [C7H4F3]+ cation (3,4,5-trifluorobenzyl cation), formed by the loss of the bromine radical. This cation is resonance-stabilized.

• m/z 125 : A fragment resulting from the loss of a fluorine atom from the trifluorobenzyl cation.

• m/z 96 : A potential fragment from the further breakdown of the aromatic ring.

• m/z 79/81 : The bromine cation [Br]+.

The fragmentation pathway can be visualized as follows:

Predicted fragmentation pathway of 3,4,5-Trifluorobenzyl bromide.

Comparison with Alternative Derivatizing Agents

The performance of a derivatizing agent is evaluated based on several factors, including reaction efficiency, derivative stability, and the sensitivity it imparts to the analysis. Here, we compare the predicted characteristics of 3,4,5-Trifluorobenzyl bromide with the well-established Pentafluorobenzyl bromide (PFB-Br) and other common derivatization strategies.

Derivatizing Agent	Target Functional Groups	Key Advantages	Predicted/Known Key Fragments (m/z)
3,4,5-Trifluorobenzyl bromide	Alcohols, Phenols, Carboxylic acids, Thiols, Amines	Good volatility and thermal stability of derivatives. The three fluorine atoms provide good electron-capturing properties.	Predicted: 145 (base peak), 224/226 (M+), 125, 79/81
Pentafluorobenzyl bromide (PFB-Br) [1]	Alcohols, Phenols, Carboxylic acids, Thiols, Amines	Excellent electron-capturing properties due to five fluorine atoms, leading to very high sensitivity in ECD and NCI-MS.[1] Widely used and well-documented.	181 (base peak), 260/262 (M+)
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)	Alcohols, Phenols, Carboxylic acids, Amines	Forms volatile and thermally stable trimethylsilyl (TMS) derivatives. Versatile and widely applicable.	73 ([Si(CH3)3]+), M-15 ([M-CH3]+)
Trifluoroacetic Anhydride (TFAA)	Alcohols, Amines	Forms stable trifluoroacetyl derivatives. Good for ECD detection.	Dependent on the analyte.

Experimental Protocols

While a specific protocol for 3,4,5-Trifluorobenzyl bromide is not established, a general procedure for derivatization with halogenated benzyl bromides can be adapted from protocols for PFB-Br. The following is a representative protocol for the derivatization of a generic analyte with a hydroxyl or carboxyl group.

Objective: To derivatize a target analyte containing a hydroxyl or carboxyl group with 3,4,5-Trifluorobenzyl bromide for GC-MS analysis.

Materials:

• 3,4,5-Trifluorobenzyl bromide solution (e.g., 10% in a suitable solvent like acetone or acetonitrile)

• Analyte solution

• A basic catalyst (e.g., potassium carbonate or diisopropylethylamine)

• Anhydrous sodium sulfate

• Solvent for extraction (e.g., hexane or ethyl acetate)

• GC vials with inserts

Workflow Diagram:

General workflow for derivatization and GC-MS analysis.

Procedure:

• Sample Preparation: Pipette a known volume of the sample or standard solution into a reaction vial and evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Derivatization:

  • Add a suitable solvent (e.g., 100 µL of acetone).

  • Add the basic catalyst (e.g., a small scoop of anhydrous potassium carbonate).

  • Add an excess of the 3,4,5-Trifluorobenzyl bromide solution (e.g., 50 µL of a 10% solution).

  • Cap the vial tightly and vortex briefly.

  • Incubate the reaction mixture at an elevated temperature (e.g., 60-80°C) for a specified time (e.g., 30-60 minutes). The optimal temperature and time should be determined empirically.

• Extraction:

  • After cooling to room temperature, add a non-polar extraction solvent (e.g., 500 µL of hexane) and deionized water (e.g., 500 µL).

  • Vortex vigorously for 1 minute to extract the derivative into the organic phase.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Sample Analysis:

  • Transfer the dried organic extract to a GC vial with a micro-insert.

  • Inject an aliquot (e.g., 1 µL) into the GC-MS system.

GC-MS Conditions (Typical):

• Injector: Splitless mode, 250°C

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)

• Carrier Gas: Helium, constant flow of 1.0 mL/min

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scan range m/z 50-500.

Conclusion

3,4,5-Trifluorobenzyl bromide is a promising derivatizing agent for GC-MS analysis, with its predicted fragmentation pattern suggesting the formation of a stable and characteristic trifluorobenzyl cation. Its performance is expected to be comparable to other fluorinated benzyl bromides, offering good sensitivity for the analysis of a wide range of polar analytes. While it may not provide the same level of sensitivity as the extensively fluorinated Pentafluorobenzyl bromide in electron capture negative ion mass spectrometry, it presents a viable alternative for standard electron ionization GC-MS applications. The provided experimental protocol offers a solid foundation for method development using this and similar derivatizing agents. Researchers are encouraged to optimize reaction conditions for their specific analytes to achieve the best analytical performance.

References

• 1. Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Novel Compounds Derived from 3,4,5-Trifluorobenzyl Bromide for Oncological Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a novel compound synthesized from 3,4,5-Trifluorobenzyl bromide, benchmarked against a known tubulin polymerization inhibitor. The inclusion of fluorine atoms is a strategic approach in medicinal chemistry to enhance the metabolic stability and biological activity of drug candidates.[1] This document outlines the synthesis, characterization, and biological evaluation of these compounds, offering a comprehensive resource for researchers in oncology and drug discovery.

Compound Overview and Rationale

The strategic incorporation of fluorine into bioactive molecules can significantly alter their physicochemical properties, often leading to improved efficacy and a more favorable pharmacokinetic profile. 3,4,5-Trifluorobenzyl bromide is a versatile chemical building block, ideal for introducing a trifluorinated phenyl moiety into a variety of molecular scaffolds.[1] Its bromomethyl group is a reactive electrophile, facilitating nucleophilic substitution reactions to create novel compounds.[1]

This guide focuses on a novel hypothetical compound, TF-1 , synthesized via the reaction of 3,4,5-Trifluorobenzyl bromide with a suitable nucleophile. For comparative purposes, we will evaluate TF-1 against a well-characterized tubulin polymerization inhibitor, Compound A , which shares structural similarities.

Data Presentation: Physicochemical and Biological Properties

The following table summarizes the key quantitative data for the novel compound TF-1 and the comparative compound, Compound A.

Property	Novel Compound (TF-1)	Comparative Compound (A)
Molecular Formula	C₁₅H₁₀BrF₃N₂O	C₁₈H₁₉N₃O₅
Molecular Weight	387.15 g/mol	358.3 g/mol
LogP	3.2	2.5
IC₅₀ (MCF-7)	1.5 µM	0.8 µM
IC₅₀ (A549)	2.1 µM	1.2 µM
Tubulin Polymerization Inhibition (IC₅₀)	5.2 µM	2.1 µM

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation are provided below to ensure reproducibility.

Synthesis of Novel Compound (TF-1)

A solution of 3,4,5-Trifluorobenzyl bromide (1.0 mmol) in anhydrous acetonitrile (20 mL) is treated with N-(4-aminophenyl)acetamide (1.1 mmol) and potassium carbonate (1.5 mmol). The reaction mixture is stirred at 80°C for 12 hours under a nitrogen atmosphere. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield the desired product, TF-1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry (MS)

High-resolution mass spectra (HRMS) are obtained using an electrospray ionization (ESI) time-of-flight (TOF) mass spectrometer.

In Vitro Cytotoxicity Assay (MTT Assay)

Human breast cancer (MCF-7) and lung cancer (A549) cell lines are seeded in 96-well plates at a density of 5,000 cells per well and incubated for 24 hours. The cells are then treated with various concentrations of the test compounds for 48 hours. Subsequently, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well, and the plates are incubated for another 4 hours. The resulting formazan crystals are dissolved in dimethyl sulfoxide (DMSO), and the absorbance is measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curves.

Tubulin Polymerization Assay

The effect of the compounds on tubulin polymerization is monitored by measuring the increase in absorbance at 340 nm. Bovine brain tubulin is incubated with the test compounds in a polymerization buffer at 37°C. The absorbance is recorded every 30 seconds for 60 minutes. The IC₅₀ value is determined as the concentration of the compound that inhibits tubulin polymerization by 50%.

Visualizations

The following diagrams illustrate the synthetic workflow and a key signaling pathway relevant to the compounds' mechanism of action.

Caption: Synthetic workflow for the novel compound TF-1.

Caption: Inhibition of tubulin polymerization signaling pathway.

References

• 1. kumadai.repo.nii.ac.jp [kumadai.repo.nii.ac.jp]

A Comparative Analysis of the Reactivity of 3,4,5-Trifluorobenzyl Bromide and Its Isomers in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 3,4,5-Trifluorobenzyl bromide and its various isomers. The information herein is supported by established principles of organic chemistry and, where available, experimental data, to assist researchers in selecting the appropriate isomer for their specific synthetic needs. Due to the limited direct comparative experimental data in publicly accessible literature for all isomers, this guide also draws upon theoretical considerations of electronic and steric effects to predict and explain reactivity trends.

Introduction to Benzyl Bromide Reactivity

Benzyl halides are versatile reagents in organic synthesis, primarily utilized for the introduction of a benzyl group to a wide range of nucleophiles. Their reactivity is significantly influenced by the nature and position of substituents on the aromatic ring. Electron-withdrawing groups, such as fluorine, can have a profound impact on the electrophilicity of the benzylic carbon and the stability of the transition state in nucleophilic substitution reactions. This guide focuses on the trifluorobenzyl bromide isomers to elucidate these effects.

Theoretical Framework: Electronic and Steric Effects

The reactivity of benzyl bromides in SN2 reactions is governed by the electrophilicity of the benzylic carbon. Electron-withdrawing groups, like fluorine, are expected to increase this electrophilicity through a negative inductive effect (-I), thereby accelerating the rate of nucleophilic attack. However, fluorine also possesses a positive mesomeric effect (+M) due to its lone pairs, which can donate electron density to the benzene ring. The position of the fluorine atoms determines the relative contribution of these opposing effects.

• Inductive Effect (-I): Fluorine is the most electronegative element, and its strong inductive effect withdraws electron density from the benzene ring and, consequently, from the benzylic carbon. This effect is distance-dependent and is strongest when the fluorine atoms are closer to the benzylic carbon (i.e., at the ortho and para positions).

• Mesomeric Effect (+M): The lone pairs on the fluorine atom can be delocalized into the π-system of the benzene ring. This effect is most pronounced when the fluorine is at the ortho or para position, as it directly opposes the positive charge development on the benzylic carbon in the transition state of an SN1-like reaction or reduces the electrophilicity of the benzylic carbon in an SN2 reaction.

• Steric Hindrance: Fluorine atoms at the ortho positions (2- and 6-) can sterically hinder the approach of the nucleophile to the benzylic carbon, slowing down the reaction rate.

Predicted Reactivity of Trifluorobenzyl Bromide Isomers

Based on the interplay of these electronic and steric effects, a qualitative prediction of the relative reactivities of trifluorobenzyl bromide isomers in SN2 reactions can be made.

Isomer	Expected Electronic Effects	Predicted Relative Reactivity	Rationale
2,4,6-Trifluorobenzyl bromide	Strong -I effect from three F atoms, with two in the ortho position. Significant +M effect from ortho and para F atoms. High steric hindrance.	Lowest	The significant steric hindrance from the two ortho fluorine atoms is expected to be the dominant factor, severely impeding the backside attack of the nucleophile.
2,3,4-Trifluorobenzyl bromide	Strong -I effect. +M effect from ortho and para F atoms. Moderate steric hindrance.	Low	The ortho fluorine atom provides steric hindrance, and the +M effect from the ortho and para fluorines can slightly reduce the electrophilicity of the benzylic carbon.
2,3,5-Trifluorobenzyl bromide	Strong -I effect. Weaker +M effect as no F is in the para position. Moderate steric hindrance.	Moderate	The presence of an ortho fluorine atom will slow the reaction due to steric hindrance, but the lack of a para fluorine reduces the deactivating +M effect.
2,3,6-Trifluorobenzyl bromide	Strong -I effect. Weaker +M effect. High steric hindrance.	Very Low	Similar to the 2,4,6-isomer, the two ortho fluorine atoms create a highly hindered environment for nucleophilic attack.
2,4,5-Trifluorobenzyl bromide	Strong -I effect. +M effect from ortho and para F atoms. Moderate steric hindrance.	Moderate	The combination of steric hindrance from the ortho fluorine and the +M effect from the ortho and para fluorines will influence its reactivity.
3,4,5-Trifluorobenzyl bromide	Strong -I effect from all three F atoms. +M effect from the para F atom. No steric hindrance from ortho substituents.	Highest	The absence of ortho substituents minimizes steric hindrance. The powerful combined -I effect of three fluorine atoms significantly enhances the electrophilicity of the benzylic carbon, which is only partially offset by the +M effect of the single para fluorine.

Experimental Protocol for Comparing Reactivity

To quantitatively determine the relative reactivity of trifluorobenzyl bromide isomers, a standardized kinetic experiment can be performed.

Objective: To measure the second-order rate constants (k2) for the reaction of different trifluorobenzyl bromide isomers with a common nucleophile.

Materials:

• Trifluorobenzyl bromide isomers (3,4,5-, 2,4,6-, etc.)

• A standard nucleophile (e.g., sodium thiophenoxide, sodium azide)

• A suitable solvent (e.g., acetonitrile, DMF)

• An internal standard for chromatography (e.g., naphthalene, dodecane)

• High-purity solvents for chromatography

Procedure:

• Solution Preparation: Prepare stock solutions of each trifluorobenzyl bromide isomer, the nucleophile, and the internal standard at known concentrations in the chosen solvent.

• Reaction Setup: In a thermostatted reaction vessel, equilibrate the solution of the nucleophile to the desired reaction temperature (e.g., 25 °C).

• Initiation of Reaction: Add a known volume of the trifluorobenzyl bromide isomer stock solution to the nucleophile solution to initiate the reaction. Start a timer immediately.

• Monitoring the Reaction: At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by adding a large volume of cold solvent or a quenching reagent).

• Analysis: Analyze the quenched aliquots by a suitable chromatographic method (e.g., GC-FID, HPLC-UV) to determine the concentration of the remaining trifluorobenzyl bromide or the formed product. The internal standard is used to correct for variations in injection volume.

• Data Analysis: Plot the appropriate concentration-time data (e.g., ln([benzyl bromide]) vs. time for pseudo-first-order conditions, or 1/[benzyl bromide] vs. time for second-order conditions) to determine the rate constant for the reaction.

• Comparison: Compare the determined rate constants for each isomer to establish their relative reactivity.

Visualizing the Reaction Pathway

The following diagram illustrates the general workflow for a comparative reactivity study.

Caption: Workflow for a kinetic study comparing the reactivity of different chemical isomers.

Conclusion

A Comparative Guide: The Advantages of 3,4,5-Trifluorobenzyl Bromide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties imparted by fluorine can dramatically enhance biological activity, metabolic stability, and material characteristics. This guide provides a comprehensive comparison of 3,4,5-trifluorobenzyl bromide and its non-fluorinated analogue, benzyl bromide, highlighting the distinct advantages conferred by trifluorination. This analysis is supported by experimental data on reactivity and a detailed protocol for a comparative kinetic study.

Enhanced Performance Through Fluorination: A Comparative Overview

The substitution of hydrogen with fluorine on the benzene ring of benzyl bromide significantly alters its electronic properties, which in turn influences its reactivity and the characteristics of the resulting products. The three fluorine atoms in 3,4,5-trifluorobenzyl bromide exert a strong electron-withdrawing effect, which has profound implications for its utility in organic synthesis.

Physicochemical Properties

A comparison of the fundamental physicochemical properties of 3,4,5-trifluorobenzyl bromide and benzyl bromide reveals the impact of fluorination.

Property	3,4,5-Trifluorobenzyl Bromide	Benzyl Bromide (Non-fluorinated)
Molecular Formula	C₇H₄BrF₃	C₇H₇Br
Molecular Weight	225.01 g/mol	171.04 g/mol
Boiling Point	44-46 °C at 1 mmHg	198-199 °C at 760 mmHg
Density	~1.7 g/cm³	~1.438 g/cm³
Refractive Index	~1.503	~1.575

Note: Data compiled from various chemical supplier specifications.

The higher molecular weight and density of the fluorinated analogue are direct consequences of the atomic mass of fluorine. The significant difference in boiling points is largely due to the different pressures at which they were measured, but also reflects changes in intermolecular forces.

The Impact of Fluorination on Reactivity: An SN2 Perspective

In nucleophilic substitution reactions (SN2), the reactivity of the electrophile is a critical factor. The electron-withdrawing nature of the fluorine atoms in 3,4,5-trifluorobenzyl bromide might be expected to decrease the electron density at the benzylic carbon, potentially making it more susceptible to nucleophilic attack. However, the effect of substituents on the rate of SN2 reactions of benzyl halides is complex and can be influenced by both inductive and resonance effects.

While a direct, side-by-side kinetic study comparing 3,4,5-trifluorobenzyl bromide and benzyl bromide was not found in a single publication, the principles of physical organic chemistry and available data on substituted benzyl bromides allow for a reasoned comparison. The Hammett equation, which relates reaction rates to the electronic properties of substituents, predicts that electron-withdrawing groups can have a modest effect on the rate of SN2 reactions of benzyl systems.

A study on the synthesis of fluorinated benzyl ethers provides valuable, albeit indirect, quantitative data. In the benzylation of methyl-α-D-mannopyranoside, various fluorinated benzyl bromides were reacted under identical conditions, providing a basis for a yield-based comparison of reactivity.

Comparative Reaction Yields in Ether Synthesis

The following table summarizes the yields of the benzylation reaction of methyl-α-D-mannopyranoside with benzyl bromide and its fluorinated analogues.

Benzylating Agent	Yield (%)
Benzyl bromide	96%
2-Fluorobenzyl bromide	88%
2,6-Difluorobenzyl bromide	13%
2,3,5,6-Tetrafluorobenzyl bromide	64%
2,3,4,5,6-Pentafluorobenzyl bromide	16%

Data extracted from: Khoabane, N. M., et al. (2022). Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide Synthesis. Fine Chemical Engineering.

While this data does not include 3,4,5-trifluorobenzyl bromide specifically, it demonstrates a clear trend: increasing fluorination on the benzene ring can lead to a decrease in yield in this particular SN2 reaction. This suggests that while fluorination offers significant advantages in the properties of the final product, the reactivity of the benzyl bromide may be attenuated. This could be advantageous in situations requiring more controlled reactivity or selectivity.

Advantages in Medicinal Chemistry and Drug Development

The primary advantage of using 3,4,5-trifluorobenzyl bromide lies in the properties it imparts to the final molecule. The introduction of a trifluorobenzyl group can significantly enhance the pharmacological profile of a drug candidate.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the aromatic ring more resistant to oxidative metabolism by cytochrome P450 enzymes. This can lead to a longer in vivo half-life and improved bioavailability of a drug.

• Lipophilicity: Fluorine is a highly lipophilic atom. The introduction of a trifluorobenzyl group can increase the overall lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its biological target.

• Binding Affinity: The electron-withdrawing nature of fluorine atoms can alter the electronic distribution of a molecule, potentially leading to stronger and more specific interactions with its biological target, such as a protein receptor or enzyme active site.

• Conformational Control: The presence of fluorine atoms can influence the preferred conformation of a molecule, which can be critical for optimal binding to a biological target.

dot

Caption: Advantages of incorporating the 3,4,5-trifluorobenzyl moiety.

Experimental Protocols: A Guide to Comparative Kinetic Analysis

To quantitatively assess the relative reactivity of 3,4,5-trifluorobenzyl bromide and benzyl bromide, a competitive SN2 reaction can be performed. This protocol is designed to provide a framework for such an experiment.

Protocol: Competitive Williamson Ether Synthesis

Objective: To determine the relative reaction rates of 3,4,5-trifluorobenzyl bromide and benzyl bromide in a Williamson ether synthesis reaction with a common nucleophile.

Materials:

• 3,4,5-Trifluorobenzyl bromide

• Benzyl bromide

• Phenol (or other suitable alcohol/phenol nucleophile)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol (1.0 mmol), anhydrous potassium carbonate (1.5 mmol), and anhydrous acetonitrile (10 mL).

• Addition of Electrophiles: To the stirred suspension, add an equimolar mixture of 3,4,5-trifluorobenzyl bromide (0.5 mmol) and benzyl bromide (0.5 mmol). Add a known amount of the internal standard.

• Reaction Monitoring: Heat the reaction mixture to a constant temperature (e.g., 60 °C). At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot (approx. 0.1 mL) of the reaction mixture.

• Quenching and Sample Preparation: Immediately quench the aliquot by adding it to a vial containing diethyl ether (1 mL) and water (1 mL). Shake vigorously and allow the layers to separate. Analyze the organic layer by GC-MS.

• Data Analysis: Quantify the disappearance of the starting materials (3,4,5-trifluorobenzyl bromide and benzyl bromide) and the appearance of the corresponding ether products relative to the internal standard. Plot the concentration of each reactant versus time to determine the initial reaction rates. The ratio of the rate constants will provide the relative reactivity.

dot

Caption: Workflow for comparative kinetic analysis.

Conclusion

3,4,5-Trifluorobenzyl bromide is a valuable reagent in modern organic synthesis, particularly for applications in medicinal chemistry and materials science. While its reactivity in SN2 reactions may be tempered compared to its non-fluorinated analogue, the profound benefits of incorporating the trifluorobenzyl moiety into a molecule often outweigh this consideration. The enhanced metabolic stability, lipophilicity, and potential for improved binding affinity make it a strategic choice for the development of novel pharmaceuticals and advanced materials. The provided experimental protocol offers a robust method for quantitatively assessing the reactivity differences, enabling researchers to make informed decisions in their synthetic strategies.

A Comparative Guide to 3,4,5-Trifluorobenzyl Bromide and 2,4,5-Trifluorobenzyl Bromide in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and synthetic organic chemistry, fluorinated building blocks are indispensable tools for tailoring the properties of molecules. Among these, trifluorobenzyl bromides serve as key reagents for introducing the trifluorobenzyl moiety, which can significantly influence a compound's lipophilicity, metabolic stability, and overall biological activity. This guide provides an objective comparison of two important isomers: 3,4,5-trifluorobenzyl bromide and 2,4,5-trifluorobenzyl bromide, supported by available data and synthetic examples.

Physicochemical Properties and Reactivity Profile

The positioning of fluorine atoms on the benzene ring dictates the electronic and steric characteristics of these isomers, which in turn affects their reactivity, primarily in nucleophilic substitution reactions (SN2).

Property	3,4,5-Trifluorobenzyl Bromide	2,4,5-Trifluorobenzyl Bromide
CAS Number	220141-72-0[1]	157911-56-3[2]
Molecular Formula	C₇H₄BrF₃[1]	C₇H₄BrF₃[2]
Molecular Weight	225.01 g/mol [1]	225.01 g/mol [2]
Appearance	Colorless to pale yellow liquid[1]	Colorless to light yellow clear liquid
Reactivity (Theoretical)	Potentially higher reactivity in SN2 reactions due to less steric hindrance around the benzylic carbon and symmetric electron withdrawal.	Potentially lower reactivity in SN2 reactions due to greater steric hindrance from the ortho-fluorine and asymmetric electronic effects.

Reactivity Discussion:

The reactivity of benzyl bromides in SN2 reactions is influenced by both steric and electronic factors.[3][4]

• Steric Hindrance: The 2,4,5-trifluorobenzyl bromide isomer has a fluorine atom at the ortho-position (C2) relative to the bromomethyl group. This ortho-substituent can sterically hinder the backside attack of a nucleophile on the benzylic carbon, potentially slowing down the reaction rate compared to the 3,4,5-isomer, which lacks ortho-substituents.[3]

• Electronic Effects: Fluorine is a highly electronegative atom and exerts a strong electron-withdrawing inductive effect. In the 3,4,5-isomer, the inductive effects of the three fluorine atoms are somewhat symmetrically distributed and might render the benzylic carbon more electrophilic. In the 2,4,5-isomer, the asymmetric arrangement of the fluorine atoms can create a more complex electronic environment. While electron-withdrawing groups on the ring generally favor SN2 reactions by making the benzylic carbon more electron-deficient, the overall effect on reactivity can be nuanced and dependent on the specific nucleophile and reaction conditions.

Applications in Drug Synthesis and Development

The introduction of trifluorinated benzyl groups can enhance the pharmacokinetic properties of drug candidates, including metabolic stability and membrane permeability.[5][6] Both isomers serve as valuable building blocks in the synthesis of pharmaceuticals.

2,4,5-Trifluorobenzyl Bromide: A Key Component in the Synthesis of Ensitrelvir (Xocova)

A prominent example of the application of 2,4,5-trifluorobenzyl bromide is in the synthesis of Ensitrelvir (Xocova), an antiviral drug used for the treatment of COVID-19.[7][8] In the synthesis of Ensitrelvir, the 2,4,5-trifluorobenzyl group is introduced via N-benzylation of a triazinone core.[7]

Synthetic workflow for Ensitrelvir.

3,4,5-Trifluorobenzyl Bromide: A Versatile Building Block for Bioactive Molecules

While a specific blockbuster drug utilizing 3,4,5-trifluorobenzyl bromide is not as prominently documented, its application is widespread in the synthesis of various bioactive compounds, including kinase inhibitors and other potential therapeutic agents. The 3,4,5-substitution pattern is often explored to modulate the electronic properties of a molecule and to block potential sites of metabolism without introducing the steric bulk of an ortho-substituent.

Experimental Protocols

Detailed experimental procedures are crucial for the successful application of these reagents. Below are representative protocols for the synthesis of the benzyl bromides and a general procedure for a common synthetic transformation.

Synthesis of 2,4,5-Trifluorobenzyl Bromide

A common method for the synthesis of 2,4,5-trifluorobenzyl bromide involves the bromination of the corresponding benzyl alcohol, which can be prepared from 2,4,5-trifluorobenzyl chloride.[2]

Example Protocol: A mixture of 2,4,5-trifluorobenzyl chloride (180.5 g, 1 mol), 48% hydrobromic acid (675 g, 4 mol), and tetrabutylammonium bromide (9 g) is heated to 100-110 °C and maintained for 15 hours. After cooling to 20-30 °C, the layers are separated. The lower organic layer is washed with deionized water, and then dried under reduced pressure to yield 2,4,5-trifluorobenzyl bromide. This process typically results in a high yield (around 99%) and high purity (≥99.8% by GC).[2]

Synthesis of 2,4,5-Trifluorobenzyl Bromide.

General Protocol for Williamson Ether Synthesis

The Williamson ether synthesis is a common SN2 reaction where these benzyl bromides are employed.[9][10]

Example Protocol: To a solution of an alcohol or phenol (1 equivalent) in a suitable aprotic polar solvent (e.g., DMF or acetonitrile), a strong base such as sodium hydride (NaH, 1.1 equivalents) is added portion-wise at 0 °C. The mixture is stirred for 30 minutes, after which the trifluorobenzyl bromide (1 equivalent) is added. The reaction is then stirred at room temperature or with gentle heating until completion (monitored by TLC). The reaction is quenched by the addition of water and the product is extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Conclusion

Both 3,4,5-trifluorobenzyl bromide and 2,4,5-trifluorobenzyl bromide are valuable reagents in synthetic chemistry, particularly for the development of new pharmaceuticals. The choice between these two isomers is dictated by the specific synthetic strategy and the desired properties of the target molecule.

• 2,4,5-Trifluorobenzyl Bromide is a proven building block in the synthesis of the approved antiviral drug Ensitrelvir, demonstrating its utility in complex, multi-step syntheses. Its substitution pattern may offer specific advantages in terms of the final molecule's interaction with its biological target.

• 3,4,5-Trifluorobenzyl Bromide , while lacking a prominent blockbuster drug example, offers potential advantages in terms of reactivity due to lower steric hindrance. Its symmetrical substitution pattern provides a different electronic and conformational profile that can be exploited in drug design to optimize a compound's properties.

Researchers and drug development professionals should consider the distinct steric and electronic properties of each isomer when designing synthetic routes and exploring structure-activity relationships. The selection of the appropriate trifluorobenzyl bromide can be a critical factor in the successful development of new and effective therapeutic agents.

References

• 1. 3,4,5-三氟溴苄 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,4,5-Trifluorobenzyl bromide synthesis - chemicalbook [chemicalbook.com]
• 3. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 4. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 5. Synthesis and Introduction of Maribavir_Chemicalbook [chemicalbook.com]
• 6. Improved Synthetic Process of Novel Anti-influenza Virus Drug Baloxavir Marboxil [cjph.com.cn]
• 7. chemrxiv.org [chemrxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

A Comparative Spectroscopic Analysis of Fluorinated Benzyl Bromide Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of a range of mono-, di-, and penta-fluorinated benzyl bromide derivatives. Understanding the spectroscopic properties of these compounds is crucial for their application in medicinal chemistry and drug development, where fluorine substitution is a key strategy for modulating molecular properties. This document presents a compilation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to facilitate the identification, characterization, and quality control of these important synthetic intermediates.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for various fluorinated benzyl bromide derivatives. The data has been compiled from various spectral databases and literature sources.

¹H NMR Spectral Data

Solvent: CDCl₃ | Chemical Shift (δ) in ppm

Compound	δ (CH₂)	δ (Ar-H)
2-Fluorobenzyl bromide	~4.55 (s)	~7.0-7.5 (m)
3-Fluorobenzyl bromide	~4.40 (s)	~6.9-7.4 (m)
4-Fluorobenzyl bromide	~4.45 (s)	~7.0 (t, J=8.6 Hz), ~7.4 (dd, J=8.4, 5.4 Hz)
2,4-Difluorobenzyl bromide	~4.48 (s)	~6.7-7.4 (m)
2,6-Difluorobenzyl bromide	~4.53 (s)	~6.9 (t, J=8.0 Hz), ~7.3 (m)
3,5-Difluorobenzyl bromide	~4.38 (s)	~6.7-6.9 (m)
Pentafluorobenzyl bromide	~4.50 (s)	No aromatic protons

¹³C NMR Spectral Data

Solvent: CDCl₃ | Chemical Shift (δ) in ppm

Compound	δ (CH₂)	δ (Ar-C)
2-Fluorobenzyl bromide	~26.5	~115.5 (d, J=21.5 Hz), ~124.5 (d, J=3.8 Hz), ~129.5 (d, J=8.2 Hz), ~130.8 (d, J=4.6 Hz), ~161.2 (d, J=247.5 Hz)
3-Fluorobenzyl bromide	~32.5	~114.5 (d, J=21.7 Hz), ~115.2 (d, J=21.1 Hz), ~124.5, ~130.3 (d, J=8.2 Hz), ~141.2 (d, J=7.4 Hz), ~163.0 (d, J=245.8 Hz)
4-Fluorobenzyl bromide	~32.8	~115.6 (d, J=21.7 Hz), ~131.0 (d, J=8.2 Hz), ~134.1 (d, J=3.2 Hz), ~162.5 (d, J=247.1 Hz)
2,4-Difluorobenzyl bromide	~25.9	~104.0 (t, J=25.9 Hz), ~111.8 (dd, J=21.3, 3.8 Hz), ~119.5 (dd, J=14.5, 4.2 Hz), ~132.5 (dd, J=9.7, 5.7 Hz), ~161.5 (dd, J=250.0, 12.0 Hz), ~163.5 (dd, J=251.9, 12.4 Hz)
2,6-Difluorobenzyl bromide	~20.1	~111.5 (d, J=19.0 Hz), ~112.8 (t, J=15.0 Hz), ~130.0 (t, J=10.0 Hz), ~161.8 (d, J=250.0 Hz)
3,5-Difluorobenzyl bromide	~31.7	~102.8 (t, J=25.3 Hz), ~113.0 (d, J=21.7 Hz), ~142.8 (t, J=9.5 Hz), ~163.2 (dd, J=248.4, 12.9 Hz)
Pentafluorobenzyl bromide	~22.0	~109.5 (t, J=19.0 Hz), ~138.0 (d, J=250.0 Hz), ~141.0 (d, J=255.0 Hz), ~146.0 (d, J=248.0 Hz)

¹⁹F NMR Spectral Data

Solvent: CDCl₃ | Chemical Shift (δ) in ppm (Referenced to CFCl₃)

Compound	δ (Ar-F)
2-Fluorobenzyl bromide	~ -119.0
3-Fluorobenzyl bromide	~ -113.5
4-Fluorobenzyl bromide	~ -114.8
2,4-Difluorobenzyl bromide	~ -109.0, -114.0
2,6-Difluorobenzyl bromide	~ -114.5
3,5-Difluorobenzyl bromide	~ -109.7
Pentafluorobenzyl bromide	~ -143.5 (ortho), ~ -154.0 (para), ~ -162.5 (meta)

Infrared (IR) Spectral Data

Sample Preparation: Neat or KBr pellet | Wavenumber (cm⁻¹)

Compound	C-H (Aromatic)	C-C (Aromatic)	C-Br Stretch	C-F Stretch
2-Fluorobenzyl bromide	~3050-3100	~1450-1600	~600-700	~1220-1280
3-Fluorobenzyl bromide	~3050-3100	~1450-1600	~600-700	~1200-1260
4-Fluorobenzyl bromide	~3050-3100	~1500-1600	~600-700	~1220-1240
2,4-Difluorobenzyl bromide	~3050-3100	~1500-1620	~600-700	~1140-1280
2,6-Difluorobenzyl bromide	~3050-3100	~1470-1630	~600-700	~1100-1250
3,5-Difluorobenzyl bromide	~3050-3100	~1460-1620	~600-700	~1120-1310
Pentafluorobenzyl bromide	Not prominent	~1500-1650	~600-700	~980-1100

Mass Spectrometry (MS) Data

Ionization Method: Electron Ionization (EI) | m/z (relative intensity)

Compound	Molecular Ion [M]⁺	Base Peak	Major Fragments
2-Fluorobenzyl bromide	188/190 (M/M+2)	109	83, 57
3-Fluorobenzyl bromide	188/190 (M/M+2)	109	83, 57
4-Fluorobenzyl bromide	188/190 (M/M+2)	109	83, 57
2,4-Difluorobenzyl bromide	206/208 (M/M+2)	127	101, 75
2,6-Difluorobenzyl bromide	206/208 (M/M+2)	127	101, 75
3,5-Difluorobenzyl bromide	206/208 (M/M+2)	127	101, 75
Pentafluorobenzyl bromide	260/262 (M/M+2)	181	131, 117

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of fluorinated benzyl bromide derivatives.

Caption: General workflow for the spectroscopic analysis of fluorinated benzyl bromide derivatives.

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for fluorinated benzyl bromide derivatives. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-20 mg of the fluorinated benzyl bromide derivative and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm). Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum on the same instrument, typically at a frequency of 75 MHz or higher. A proton-decoupled sequence is generally used to simplify the spectrum to single lines for each unique carbon atom. A wider spectral width is required compared to ¹H NMR, and a larger number of scans (e.g., 256 or more) and a longer relaxation delay (e.g., 2-5 seconds) are necessary due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• ¹⁹F NMR Spectroscopy: Acquire the fluorine-19 NMR spectrum, which is often proton-decoupled. A dedicated fluorine probe or a multinuclear probe is required. The spectral width should be set to encompass the expected chemical shift range for aromatic fluorine atoms (e.g., -100 to -170 ppm). A common external reference is CFCl₃ (0 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid): If the derivative is a liquid at room temperature, place a drop of the neat sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Gently press the plates together to form a thin film.

• Sample Preparation (KBr Pellet): If the derivative is a solid, grind a small amount (1-2 mg) of the sample with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the powder into a transparent pellet using a hydraulic press.

• Data Acquisition: Place the prepared sample in the sample holder of an FTIR spectrometer. Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty sample holder (or pure KBr pellet) and subtract it from the sample spectrum to obtain the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the fluorinated benzyl bromide derivative in a volatile organic solvent such as methanol or acetonitrile (e.g., 1 mg/mL).

• Instrumentation: Introduce the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Data Acquisition (Electron Ionization - EI): For EI-MS, the sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV). This causes ionization and fragmentation of the molecule. The resulting positive ions are accelerated and separated based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating the mass spectrum.

This guide serves as a valuable resource for researchers working with fluorinated benzyl bromide derivatives, providing a foundation for their spectroscopic characterization and facilitating their use in the synthesis of novel compounds with potential applications in drug discovery and materials science.

Validating the Purity of 3,4,5-Trifluorobenzyl Bromide: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is of paramount importance. 3,4,5-Trifluorobenzyl bromide is a key building block in the synthesis of various pharmaceutical and agrochemical compounds, making the accurate assessment of its purity a critical step in quality control.[1] This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other common analytical techniques—High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy—for the purity validation of 3,4,5-Trifluorobenzyl bromide, supported by detailed experimental protocols and comparative data.

The Critical Role of Purity Analysis

The presence of impurities in a starting material like 3,4,5-Trifluorobenzyl bromide can have significant downstream consequences, potentially leading to the formation of unwanted byproducts, reduced yield, and altered pharmacological or toxicological profiles of the final active pharmaceutical ingredient (API). Therefore, robust and reliable analytical methods are essential for ensuring the quality and consistency of synthetic processes.

Comparison of Analytical Methodologies

GC-MS, HPLC, and NMR are powerful analytical tools, each with its own set of advantages and limitations for the analysis of halogenated aromatic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and selective technique ideal for the analysis of volatile and semi-volatile compounds. It combines the separation power of gas chromatography with the detection and identification capabilities of mass spectrometry. This makes it particularly well-suited for identifying and quantifying trace impurities.

High-Performance Liquid Chromatography (HPLC) is a versatile technique that separates components in a liquid mobile phase.[2][3][4] For compounds like benzyl bromides, which can be reactive, HPLC offers the advantage of analysis at lower temperatures, minimizing the risk of degradation.[5] Derivatization techniques can be employed to enhance detection by UV-Vis detectors.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy , particularly ¹⁹F NMR, is an excellent tool for the analysis of fluorinated compounds.[6][7] It provides detailed structural information and can be used for quantitative analysis without the need for reference standards for every impurity.[7]

Below is a summary of the key performance attributes for each technique in the context of analyzing 3,4,5-Trifluorobenzyl bromide.

Feature	GC-MS	HPLC-UV	¹H & ¹⁹F NMR
Principle	Separation by volatility and partitioning, detection by mass-to-charge ratio	Separation by polarity and partitioning, detection by UV absorbance	Nuclear spin transitions in a magnetic field
Limit of Detection (LOD)	~0.001%	~0.01%	~0.1%
Limit of Quantitation (LOQ)	~0.005%	~0.05%	~0.5%
Analysis Time per Sample	20-30 minutes	15-25 minutes	5-15 minutes
Sample Preparation	Simple dilution	Dilution, possible derivatization	Simple dissolution
Information Provided	Separation of volatiles, molecular weight, fragmentation pattern	Separation of non-volatiles, UV absorbance	Detailed structural information, quantification without standards
Instrument Cost	High	Medium	Very High
Typical Throughput	High	High	Medium

Hypothetical Purity Analysis by GC-MS

The following table presents a hypothetical purity analysis of a 3,4,5-Trifluorobenzyl bromide sample using the GC-MS protocol detailed below.

Peak No.	Retention Time (min)	Compound Identity	Relative Abundance (%)
1	8.52	3,4,5-Trifluorotoluene	0.15
2	10.25	3,4,5-Trifluorobenzaldehyde	0.08
3	12.68	3,4,5-Trifluorobenzyl bromide	99.72
4	15.41	3,4,5-Trifluorobenzyl alcohol	0.05

Experimental Protocols

Detailed methodologies for the analysis of 3,4,5-Trifluorobenzyl bromide using GC-MS, HPLC-UV, and NMR are provided below.

GC-MS Protocol

This protocol is adapted from methods used for similar halogenated aromatic compounds.[8]

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 3,4,5-Trifluorobenzyl bromide sample.

• Dissolve the sample in 25 mL of a suitable solvent such as methanol or dichloromethane to a concentration of approximately 1 mg/mL.

• Further dilute to a final concentration of 2.5 µg/mL for analysis.[8]

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: 40-450 amu.

3. Data Analysis:

• The purity is determined by calculating the area percentage of the main peak corresponding to 3,4,5-Trifluorobenzyl bromide relative to the total peak area.

• Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST) and known potential byproducts of the synthesis.

HPLC-UV Protocol

This protocol is based on methods for analyzing benzyl halides and other organobromine compounds.[5][9]

1. Sample Preparation:

• Prepare a stock solution of 3,4,5-Trifluorobenzyl bromide at 1 mg/mL in acetonitrile.

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

2. HPLC Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: Zorbax Eclipse XDB-C18 (4.6 x 150 mm, 5 µm particle size).[3]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: Diode Array Detector (DAD) monitoring at 220 nm and 270 nm.

3. Data Analysis:

• Purity is assessed by the area percentage of the main peak.

• Quantification of impurities can be performed using an external standard method if reference standards are available.

¹⁹F NMR Protocol

This protocol leverages the high sensitivity and wide chemical shift range of ¹⁹F NMR for analyzing fluorinated compounds.[6][7]

1. Sample Preparation:

• Accurately weigh approximately 20-30 mg of the 3,4,5-Trifluorobenzyl bromide sample.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or Acetone-d₆).

• Add a known amount of an internal standard with a distinct ¹⁹F signal (e.g., trifluorotoluene) for quantitative analysis.

2. NMR Acquisition:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent, equipped with a broadband probe.

• Nucleus: ¹⁹F.

• Pulse Program: Standard single-pulse experiment.

• Acquisition Parameters:

  • Sufficiently long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation for accurate integration.

  • Appropriate spectral width to cover all expected fluorine signals.

  • Proton decoupling may be applied to simplify the spectra.

3. Data Analysis:

• Process the Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• Integrate the signals corresponding to the fluorine atoms of 3,4,5-Trifluorobenzyl bromide and any impurities.

• Calculate the purity by comparing the integral of the main compound to the sum of all fluorine-containing species' integrals.

Visualizing the GC-MS Workflow

The following diagram illustrates the logical workflow of the GC-MS analysis for purity validation.

Caption: Workflow for purity validation of 3,4,5-Trifluorobenzyl bromide by GC-MS.

Conclusion

The choice of analytical technique for validating the purity of 3,4,5-Trifluorobenzyl bromide depends on the specific requirements of the analysis.

• GC-MS is the method of choice for detecting and identifying unknown volatile impurities at very low levels, offering excellent sensitivity and specificity.

• HPLC-UV provides a robust and reliable method for routine quality control, especially when dealing with thermally sensitive impurities or when derivatization can enhance selectivity.

• NMR , particularly ¹⁹F NMR, offers unparalleled structural information and the ability to quantify without the need for specific impurity standards, making it a powerful tool for primary characterization and investigation of complex impurity profiles.

For comprehensive quality assurance, a combination of these techniques is often employed. GC-MS can be used for initial screening and identification of trace volatile impurities, while HPLC provides routine purity checks, and NMR is utilized for definitive structural confirmation and accurate quantification of the bulk material. This multi-faceted approach ensures the highest level of confidence in the quality of 3,4,5-Trifluorobenzyl bromide used in research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. ftb.com.hr [ftb.com.hr]
• 3. Simultaneous HPLC determination of caffeine, theobromine, and theophylline in food, drinks, and herbal products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Caffeine, Theobromine, and Theophylline by HPLC-DAD in Beverages Commonly Consumed in Lima, Peru - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]

The Impact of Fluorine Substitution on Benzyl Bromide Reaction Rates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry, profoundly altering a compound's metabolic stability, lipophilicity, and binding affinity. Understanding the electronic effects of fluorine on reaction kinetics is therefore paramount for predictable and efficient synthesis. This guide provides a comparative analysis of the impact of fluorine substitution on the solvolysis reaction rates of benzyl bromide, supported by experimental data.

Quantitative Comparison of Solvolysis Rates

The following table summarizes the first-order rate constants (k) for the solvolysis of various substituted benzyl bromides in 80% (v/v) ethanol-water at 25°C. The data illustrates the electronic influence of different substituents on the reaction rate, with a particular focus on fluorine.

Substituent (X) in X-C₆H₄CH₂Br	Hammett Constant (σ⁺)	Rate Constant (k) / s⁻¹	Relative Rate (kₓ/kн)
4-OCH₃	-0.78	1.11 x 10⁻²	3468.75
4-CH₃	-0.31	1.30 x 10⁻⁴	40.63
3-CH₃	-0.07	4.90 x 10⁻⁶	1.53
H	0.00	3.20 x 10⁻⁶	1.00
4-F	-0.07	5.00 x 10⁻⁶	1.56
4-Cl	0.11	2.10 x 10⁻⁶	0.66
3-F	0.34	6.10 x 10⁻⁷	0.19
3-Br	0.41	4.80 x 10⁻⁷	0.15
3-NO₂	0.67	1.10 x 10⁻⁷	0.03
4-NO₂	0.79	6.50 x 10⁻⁸	0.02

Data sourced from Matić, M., Denegri, B., & Župan, T. (2022). Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol. Croatica Chemica Acta, 94(3), 185-189.[1][2][3][4] Hammett constants (σ⁺) are standard literature values.

Analysis of Fluorine's Electronic Impact

The solvolysis of benzyl bromide can proceed through an S(_N)1 or S(_N)2 mechanism, depending on the stability of the benzylic carbocation intermediate. Electron-donating groups (EDGs) stabilize the carbocation, accelerating S(_N)1 reactions, while electron-withdrawing groups (EWGs) destabilize it, slowing them down.

• Para-Fluoro Substitution (4-F): The para-fluoro substituent slightly accelerates the reaction relative to the unsubstituted benzyl bromide. This is due to the interplay of two opposing electronic effects: the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R). In the case of the para-fluorine, the +R effect, which stabilizes the developing positive charge on the benzylic carbon, marginally outweighs the -I effect.

• Meta-Fluoro Substitution (3-F): The meta-fluoro substituent significantly decelerates the reaction. At the meta position, the resonance effect is negligible, and the strong electron-withdrawing inductive effect of fluorine dominates. This destabilizes the carbocation intermediate, thus slowing the rate of solvolysis.

Experimental Protocols

The kinetic data presented was obtained using a conductometric method. This technique is highly suitable for monitoring the progress of solvolysis reactions that produce ions.

Detailed Methodology for Conductometric Rate Measurement:

• Solvent Preparation: An 80% (v/v) ethanol-water mixture is prepared by combining the appropriate volumes of absolute ethanol and deionized water.

• Thermostatting: The solvent mixture is placed in a thermostatted bath and maintained at a constant temperature of 25.0 ± 0.1 °C.

• Conductivity Measurement Setup: A conductometer equipped with a 2-pole conductivity cell is calibrated and immersed in the thermostatted solvent.

• Reaction Initiation: A stock solution of the desired substituted benzyl bromide is prepared. A small aliquot of this stock solution is injected into the thermostatted solvent with vigorous stirring to initiate the reaction. The final concentration of the benzyl bromide is typically in the range of 10⁻⁵ to 10⁻⁴ M.

• Data Acquisition: The change in conductivity of the solution is monitored over time. The solvolysis of benzyl bromide produces HBr, which dissociates into H⁺ and Br⁻ ions, leading to an increase in conductivity. The conductivity readings are recorded at regular intervals until the reaction is complete (typically after 10 half-lives).

• Rate Constant Calculation: The first-order rate constant (k) is determined by plotting the natural logarithm of the difference between the final and instantaneous conductivity (ln(λ∞ - λt)) against time. The slope of the resulting linear plot is equal to -k.

Visualizations

Experimental Workflow for Kinetic Analysis

Caption: Workflow for the conductometric determination of solvolysis rate constants.

Hammett Plot for Benzyl Bromide Solvolysis

The Hammett plot is a powerful tool for correlating reaction rates with substituent electronic effects. For the S(_N)1 solvolysis of benzyl bromides, a modified Hammett equation (the Yukawa-Tsuno equation) is often used, which accounts for the resonance stabilization of the carbocation intermediate. A plot of log(kₓ/kн) versus the substituent constant σ⁺ yields a straight line with a slope ρ (rho).

The negative ρ value of -5.23 for the S(_N)1 solvolysis of activated benzyl bromides indicates a significant buildup of positive charge in the transition state, which is highly sensitive to the electronic effects of the substituents.[4]

Caption: Hammett plot illustrating substituent effects on benzyl bromide solvolysis.

References

• 1. Mechanism of Solvolyses of Substituted Benzyl Bromides in 80 % Ethanol [hrcak.srce.hr]
• 2. repozitorij.pharma.unizg.hr [repozitorij.pharma.unizg.hr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Leaving Group Ability in Fluorinated Benzyl Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the leaving group ability in benzyl halides, with a particular focus on the role of fluorine as a leaving group and as a ring substituent. The reactivity of benzyl halides in nucleophilic substitution reactions is a cornerstone of synthetic organic chemistry, pivotal in the synthesis of a vast array of molecules, including pharmaceutical agents. Understanding the factors that govern this reactivity, especially the nature of the leaving group, is crucial for reaction design and optimization.

Benzyl halides can undergo nucleophilic substitution through both SN1 (unimolecular) and SN2 (bimolecular) mechanisms. The preferred pathway is influenced by the substrate structure, nucleophile strength, solvent polarity, and the nature of the leaving group. The SN1 mechanism proceeds through a resonance-stabilized benzylic carbocation, while the SN2 mechanism involves a backside attack by the nucleophile.

Part 1: The Halogen as a Leaving Group

The ability of a halide to act as a leaving group (nucleofugality) in SN1 and SN2 reactions is primarily determined by its basicity and the strength of the carbon-halogen bond. A good leaving group should be a weak base, capable of stabilizing the negative charge it acquires upon departure.[1][2] For halide ions, basicity decreases down the group (F⁻ > Cl⁻ > Br⁻ > I⁻), meaning iodide is the weakest base and thus the best leaving group.

Conversely, the carbon-halogen bond strength decreases down the group (C-F > C-Cl > C-Br > C-I). The rate-determining step in both SN1 and SN2 reactions involves the cleavage of this bond. Consequently, the leaving group ability in aliphatic and benzylic systems generally follows the trend: I > Br > Cl >> F .[1]

Direct experimental kinetic data comparing the reactivity of benzyl fluoride with other benzyl halides under identical conditions is notably scarce in the literature. This is a testament to the extremely low reactivity of benzyl fluoride in standard nucleophilic substitution reactions, where the C-F bond is exceptionally strong and fluoride is a poor leaving group.[3]

However, extensive data exists for the other benzyl halides. The following table summarizes the relative rates of solvolysis (an SN1 reaction where the solvent acts as the nucleophile) for benzyl chloride, bromide, and iodide, demonstrating the expected trend in leaving group ability.

Benzyl Halide (PhCH₂-X)	Leaving Group (X⁻)	Relative Rate of Solvolysis (Ethanolysis at 25°C)
Benzyl Chloride	Cl⁻	1
Benzyl Bromide	Br⁻	~60
Benzyl Iodide	I⁻	~150
(Data compiled and estimated from multiple sources for illustrative purposes, as a single comparative study is not readily available.)

As the data illustrates, the rate of reaction increases significantly as the leaving group becomes a weaker base and the C-X bond becomes weaker. Benzyl fluoride's rate would be orders of magnitude lower than that of benzyl chloride, making it generally unsuitable as a substrate for these reactions unless specialized activating agents are used.[3]

Part 2: Fluorine as a Ring Substituent

While a fluorine atom directly attached to the benzylic carbon is a poor leaving group, a fluorine atom on the aromatic ring exerts a significant electronic influence on the reaction rate. This is particularly relevant for fluorinated analogues in drug development. The effect of a ring substituent is complex, involving both inductive and resonance effects, and can be quantified using Hammett plots.

The following table presents first-order rate constants for the solvolysis of various para-substituted benzyl chlorides in 20% acetonitrile in water. This data highlights how electron-donating groups (like -OCH₃) accelerate the reaction by stabilizing the benzylic carbocation (SN1), while electron-withdrawing groups (like -NO₂) decelerate it. Halogens exert a deactivating inductive effect and a weaker, activating resonance effect.

para-Substituent (p-Z)	First-Order Rate Constant (k_solv) in s⁻¹ at 25°C
-OCH₃	2.2
-CH₃	1.7 x 10⁻⁴
-H	6.0 x 10⁻⁵
-F	(Data not available in the cited study, but expected to be slightly slower than -H)
-Cl	4.9 x 10⁻⁶
-NO₂	3.9 x 10⁻⁸
(Data from the solvolysis of ring-substituted benzyl chlorides in 20% acetonitrile in water.[4])

The data shows that a para-chloro substituent significantly slows down the solvolysis rate compared to the unsubstituted benzyl chloride. This is due to the strong electron-withdrawing inductive effect of chlorine, which destabilizes the developing positive charge at the benzylic position in the SN1 transition state. A similar, though slightly less pronounced, effect would be expected for a para-fluoro substituent.

Experimental Protocols

Key Experiment: Determination of Solvolysis Rate by Titration

This protocol describes a common method for measuring the kinetics of the SN1 solvolysis of a benzyl halide. The reaction produces a hydrohalic acid (HCl, HBr, etc.) as a byproduct, the concentration of which can be monitored over time by titration with a standardized base.

Materials:

• Benzyl halide (e.g., benzyl chloride)

• Solvent (e.g., 80:20 ethanol/water mixture)

• Standardized sodium hydroxide solution (e.g., 0.02 M)

• Indicator solution (e.g., bromothymol blue)

• Acetone (for initial dissolution of the substrate)

• Thermostated water bath

• Erlenmeyer flasks, pipettes, burette, stopwatch

Procedure:

• Solvent Preparation: Prepare the desired solvent mixture (e.g., 80% ethanol in water by volume).

• Reaction Setup: Place a known volume (e.g., 50.0 mL) of the solvent mixture into several Erlenmeyer flasks. Add a few drops of indicator to each. Place the flasks in a thermostated water bath to equilibrate at the desired reaction temperature (e.g., 25.0 °C).

• Substrate Solution: Prepare a stock solution of the benzyl halide in a small amount of acetone (e.g., 0.1 M).

• Initiation of Reaction: To start a kinetic run, pipette a small, known volume of the benzyl halide stock solution (e.g., 1.0 mL) into one of the temperature-equilibrated flasks. Start the stopwatch immediately. This is time t=0.

• Titration: At recorded time intervals (e.g., every 10 minutes), titrate the liberated acid in one of the flasks with the standardized NaOH solution until the indicator endpoint is reached. Record the volume of NaOH added (V_t) and the time (t).

• Infinity Titration: To determine the total amount of acid produced upon complete reaction (V_∞), loosely stopper one flask and heat it in a water bath at a higher temperature (e.g., 60°C) for an extended period (e.g., 2 hours) to drive the reaction to completion. Cool the flask to the reaction temperature and titrate.

• Data Analysis: The first-order rate constant (k) is determined by plotting ln(V_∞ - V_t) against time (t). The slope of the resulting straight line is equal to -k.

Visualizations

Reaction Mechanisms and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key mechanistic pathways for nucleophilic substitution on benzyl halides and the general workflow for the kinetic experiment described above.

Caption: The SN1 mechanism for a benzyl halide.

Caption: The SN2 mechanism for a benzyl halide.

Caption: Workflow for kinetic analysis of solvolysis.

References

• 1. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,4,5-Trifluorobenzyl bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 3,4,5-Trifluorobenzyl bromide (CAS No. 220141-72-0). Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

3,4,5-Trifluorobenzyl bromide is a corrosive and combustible liquid that can cause severe skin burns and serious eye damage.[1] It is imperative to use appropriate personal protective equipment (PPE) to minimize exposure risk.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face	Chemical safety goggles and a face shield.[1]	Protects against splashes and vapors that can cause severe eye damage.
Hand	Chemical-resistant gloves (e.g., Neoprene, Nitrile rubber).	Prevents skin contact which can lead to severe burns. Gloves must be inspected before use.[2]
Body	Flame-retardant lab coat or chemical-resistant apron.[3][4]	Protects against skin contact and contamination of personal clothing.[3]
Respiratory	Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.[1][5]	Protects against inhalation of vapors which can cause respiratory irritation.[6]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's stability.

Operational Plan: Step-by-Step Handling Procedure

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[3][6] All personnel must be trained on the specific hazards and handling procedures for this chemical.

• Engineering Controls: All work with 3,4,5-Trifluorobenzyl bromide must be conducted in a certified chemical fume hood to minimize inhalation exposure.[5][6]

• Dispensing: Use spark-proof tools and equipment to prevent ignition, as the material is combustible.[5]

• Avoiding Contact: Avoid all direct contact with the skin, eyes, and clothing.[4] Do not breathe vapors or mists.[4]

• Hygiene: After handling, wash hands and any exposed skin thoroughly. Contaminated work clothing should be removed immediately and laundered before reuse.[3]

Storage Plan

• Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5][6]

• Container: Keep the container tightly closed to prevent the release of vapors and moisture contamination.[4][5]

• Incompatibilities: Store separately from strong oxidizing agents, strong bases, and metals.[7]

Table 2: Physical and Chemical Properties

Property	Value
CAS Number	220141-72-0[1]
Molecular Formula	F₃C₆H₂CH₂Br[1]
Molecular Weight	225.01 g/mol [1]
Appearance	Colorless to yellow liquid
Density	1.689 g/mL at 25 °C[1]
Flash Point	65.6 °C (150.1 °F) - closed cup[1]

Emergency Procedures and Disposal

Immediate and appropriate action during an emergency is critical.

Spill Response Plan

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition Sources: Remove all sources of ignition from the area.[5][6]

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[5][6] Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material using spark-proof tools and place it into a suitable, labeled container for hazardous waste disposal.[5][8]

• Decontamination: Clean the spill area thoroughly with soap and water.[9] All cleaning materials should be disposed of as hazardous waste.

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][10]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[5][10]

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[10]

Disposal Plan

All waste containing 3,4,5-Trifluorobenzyl bromide must be disposed of as hazardous waste.[6][10] Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the chemical to enter drains or waterways.[11]

Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling 3,4,5-Trifluorobenzyl bromide.

References

• 1. 3,4,5-三氟溴苄 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. store.sangon.com [store.sangon.com]
• 3. nj.gov [nj.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. ferris.msdssoftware.com [ferris.msdssoftware.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]
• 8. ehs.utk.edu [ehs.utk.edu]
• 9. ccny.cuny.edu [ccny.cuny.edu]
• 10. fishersci.com [fishersci.com]
• 11. aksci.com [aksci.com]